Iproniazid

• CAS: 305-33-9; 54-92-2

Core Science & Biosynthesis

The Serendipitous Journey of Iproniazid: From Tuberculosis Treatment to a Revolution in Psychiatry

An In-depth Technical Guide on the Discovery and History of Iproniazid (B1672159) in Tuberculosis Treatment

Introduction

The history of pharmacology is rich with serendipitous discoveries, but few have had as profound an impact as that of iproniazid. Initially synthesized as a potential anti-tuberculosis agent, its unexpected effects on patient mood not only marked a turning point in the treatment of tuberculosis but also inadvertently launched the era of antidepressant medication. This technical guide provides a comprehensive overview of the discovery, history, and dual mechanism of action of iproniazid in the context of its initial application against Mycobacterium tuberculosis. It is intended for researchers, scientists, and drug development professionals interested in the intricate history of psychopharmacology and anti-infective agents.

The Genesis of Iproniazid: A Quest for a Better Anti-Tuberculosis Drug

In the mid-20th century, the medical community was in an urgent search for effective treatments for tuberculosis. Following the successful introduction of isoniazid (B1672263), chemists at Hoffmann-La Roche began synthesizing various derivatives in an effort to enhance its efficacy and combat emerging drug resistance.[1] One of these derivatives was iproniazid, the isopropyl derivative of isoniazid, which was introduced in 1951.

Early clinical studies in the 1950s confirmed that iproniazid possessed activity against Mycobacterium tuberculosis. However, it was generally considered to be less potent than its parent compound, isoniazid.[1] During these trials, a consistent and remarkable side effect was observed in tuberculosis patients: a significant improvement in mood, increased appetite, and a general sense of well-being.[1] This mood-elevating property, initially a secondary observation, would soon become the primary focus of research into iproniazid.[2]

Data Presentation: Iproniazid in Tuberculosis Treatment

Detailed quantitative data from the initial tuberculosis trials of iproniazid in the early 1950s are not extensively available in modern digital archives. The following tables summarize the general findings, typical dosage ranges, and observed side effects based on historical accounts and secondary sources.

Table 1: Summary of Iproniazid Efficacy in Tuberculosis (Early 1950s)

Parameter	Observation	Source
Bacteriological Conversion	Showed activity against M. tuberculosis, but was less potent than isoniazid.	[1]
Clinical Improvement	Patients exhibited improvements in general health, including increased appetite and weight gain.
Radiological Changes	Some positive changes in chest X-rays were noted, though often less pronounced than with isoniazid.	[1]

Table 2: Dosage and Administration of Iproniazid in Tuberculosis Trials

Parameter	Details	Source
Dosage Range	Typically administered orally at doses ranging from 2 to 8 mg/kg of body weight per day.	[1]
Duration of Treatment	Treatment regimens were often long-term, extending for many months.

Table 3: Observed Side Effects of Iproniazid in Tuberculosis Patients

Side Effect Category	Specific Effects	Frequency/Notes	Source
Central Nervous System	Dizziness, drowsiness, headaches, ataxia, numbness of feet and hands, muscular twitching, overactivity, insomnia, agitation.	These were relatively common but often subsided after approximately 10 weeks.	[2][3]
Autonomic Nervous System	Dry mouth, constipation, blurred vision.	Frequently reported.	[2]
Psychiatric	Euphoria, mood elevation, inappropriate happiness.	This "side effect" led to its investigation as an antidepressant.	[2]
Hepatic	Hepatotoxicity, liver damage.	A serious and significant adverse effect that ultimately led to its withdrawal from the market.	[2][3]

Experimental Protocols: Early Clinical Evaluation

Reconstructed Protocol for Early Iproniazid Tuberculosis Trials (circa 1952-1955)

• Objective: To evaluate the safety and efficacy of iproniazid in the treatment of pulmonary tuberculosis.

• Patient Population:

  • Inclusion Criteria: Adult patients with a confirmed diagnosis of active pulmonary tuberculosis, often with observable lesions on chest radiographs. Many patients had failed to respond to or had relapsed after treatment with other available therapies like streptomycin.

  • Exclusion Criteria: Patients with severe renal or hepatic impairment (though this was not as rigorously defined as in modern trials).

• Methodology:

  • Patient Selection: Patients were selected from tuberculosis sanatoria and hospitals.

  • Baseline Assessment: Pre-treatment evaluation included a detailed clinical examination, chest X-ray, and sputum analysis for acid-fast bacilli (AFB) smear and culture.

  • Drug Administration: Iproniazid was administered orally, typically in divided daily doses. The dosage was often weight-adjusted, commonly in the range of 4 mg/kg per day.

  • Monitoring: Patients were monitored regularly for clinical signs of improvement (e.g., reduction in fever, cough, and an increase in weight and appetite). Chest X-rays were taken at regular intervals to assess changes in tuberculous lesions. Sputum samples were collected to monitor for bacteriological conversion (disappearance of M. tuberculosis).

  • Outcome Measures:

    • Primary: Improvement in clinical symptoms and radiological findings.

    • Secondary: Sputum conversion, weight gain, and assessment of overall well-being.

    • Safety: Observation and recording of any adverse effects.

Mandatory Visualizations

Mechanism of Action: Inhibition of Mycolic Acid Synthesis

The anti-tuberculosis activity of iproniazid, similar to its parent compound isoniazid, is primarily due to the inhibition of mycolic acid synthesis. Mycolic acids are essential components of the cell wall of Mycobacterium tuberculosis, providing a waxy, impermeable barrier. Iproniazid is a prodrug that is activated by the mycobacterial enzyme KatG (a catalase-peroxidase). The activated form then covalently binds to and inhibits InhA, an enoyl-acyl carrier protein reductase, which is a key enzyme in the fatty acid synthase-II (FAS-II) system responsible for elongating the fatty acid chains that form mycolic acids. Disruption of this pathway leads to a loss of cell wall integrity and ultimately, bacterial cell death.

Caption: Inhibition of Mycolic Acid Synthesis by Iproniazid.

Serendipitous Discovery Workflow

The discovery of iproniazid's antidepressant properties was a classic example of serendipity in medical research. The logical flow from its intended use to its revolutionary application in psychiatry is outlined below.

Caption: The logical path from TB drug to antidepressant.

Conclusion: A Dual Legacy

The story of iproniazid is a powerful illustration of the often-unpredictable path of drug discovery. While its role in the direct treatment of tuberculosis was ultimately limited and overshadowed by its parent compound, isoniazid, its impact on medicine was monumental. The keen observations of clinicians treating tuberculosis patients in the 1950s led to a paradigm shift in the understanding and treatment of depression.[1] Iproniazid's journey from a moderately effective anti-tuberculosis agent to the first monoamine oxidase inhibitor (MAOI) antidepressant laid the foundation for the monoamine theory of depression and opened up a new frontier in psychopharmacology. Although its clinical use was curtailed by concerns over hepatotoxicity, the legacy of iproniazid continues to influence the development of psychiatric medications and serves as a testament to the importance of serendipity in scientific advancement.[2][3]

References

• 1. The treatment of pulmonary tuberculosis with iproniazid (1-isonicotinyl-2-isopropyl hydrazine) and isoniazid (isonicotinyl hydrazine) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iproniazid - Wikipedia [en.wikipedia.org]
• 3. Treatment of Comorbid Tuberculosis and Depression - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Properties of Iproniazid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iproniazid (B1672159), a hydrazine (B178648) derivative, holds a significant place in the history of psychopharmacology as one of the first monoamine oxidase inhibitors (MAOIs) utilized as an antidepressant. Initially synthesized for the treatment of tuberculosis, its mood-elevating properties were a serendipitous discovery that paved the way for the monoamine theory of depression.[1] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, mechanism of action, metabolism, and key experimental protocols related to iproniazid. Despite its withdrawal from most markets due to hepatotoxicity, the study of iproniazid continues to offer valuable insights into drug design and neuropharmacology.[2]

Chemical Structure and Physicochemical Properties

Iproniazid, with the IUPAC name N'-propan-2-ylpyridine-4-carbohydrazide, is a substituted hydrazine.[3] Its chemical structure is similar to that of isoniazid, with the key difference being the addition of an isopropyl group to the hydrazine moiety.[2] This isopropylhydrazine group is crucial for its inhibitory activity against monoamine oxidase.[2]

The fundamental chemical and physical properties of iproniazid are summarized in the table below. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₃N₃O	[2][4]
Molecular Weight	179.22 g/mol	[4][5]
CAS Number	54-92-2	[4][6]
Melting Point	112.5-113.5 °C	[7]
pKa (Strongest Acidic)	13.66	[8]
pKa (Strongest Basic)	3.82	[8]
logP	0.02, 0.31, 0.37	[8]
Water Solubility	0.674 mg/mL	[8]

Synthesis of Iproniazid

The synthesis of iproniazid typically begins with a common precursor, methyl isonicotinate. This precursor reacts with hydrazine to form isonicotinohydrazide.[2] From this intermediate, there are a couple of primary synthesis pathways to yield iproniazid.[2]

One common method involves the reaction of isonicotinohydrazide with acetone (B3395972) to form N'-(propan-2-ylidene)isonicotinohydrazide.[2] The carbon-nitrogen double bond in this intermediate is then selectively hydrogenated, often using a platinum catalyst, to produce iproniazid.[2] An alternative route involves the direct N-isopropylation of isonicotinohydrazide with 2-bromopropane (B125204) or 2-chloropropane.[2]

Synthesis pathways of Iproniazid.

Mechanism of Action: MAO Inhibition

Iproniazid is a non-selective and irreversible inhibitor of both monoamine oxidase-A (MAO-A) and monoamine oxidase-B (MAO-B).[9][10] MAOs are enzymes responsible for the oxidative deamination of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine (B1211576) in the brain.[9][11] By inhibiting these enzymes, iproniazid increases the concentration of these neurotransmitters in the synaptic cleft, which is believed to be the basis for its antidepressant effects.[9][10]

The inhibition of MAO by iproniazid is a progressive, first-order reaction that is dependent on oxygen.[2] The process involves the dehydrogenation of iproniazid at the active site of the enzyme, forming a reactive intermediate that then covalently binds to the enzyme, leading to irreversible inhibition.[12][2]

Enzyme Isoform	Iproniazid IC₅₀ (µM)	Reference(s)
MAO-A	6.56 - 37	[13]
MAO-B	42.5	[13]
Total MAO	4.02 ± 0.06	[13]

Note: IC₅₀ values can vary between studies due to different experimental conditions.

Mechanism of action of Iproniazid.

Metabolism and Hepatotoxicity

The metabolism of iproniazid is a critical aspect of its pharmacological and toxicological profile. The primary metabolic pathway involves the hydrolysis of iproniazid to isonicotinic acid and isopropylhydrazine.[2][14] Isopropylhydrazine is a key metabolite that can be released into the bloodstream or undergo further oxidation by microsomal CYP450 enzymes in the liver.[2][15] This oxidation process is a toxification reaction that leads to the formation of a highly reactive alkylating agent, the isopropyl radical.[2][14]

This isopropyl radical is believed to be responsible for the hepatotoxicity associated with iproniazid.[2][14] It can covalently bind to hepatic macromolecules, leading to cellular damage and liver necrosis.[14][15] Another metabolic pathway for iproniazid is O-dealkylation, which produces acetone and isoniazid.[2]

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Iproniazid - Wikipedia [en.wikipedia.org]
• 3. Iproniazid | C9H13N3O | CID 3748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. iproniazid [drugcentral.org]
• 6. Iproniazid [webbook.nist.gov]
• 7. iproniazid | 54-92-2 [chemicalbook.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 10. What is Iproniazid Phosphate used for? [synapse.patsnap.com]
• 11. britannica.com [britannica.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Iproniazid - Wikiwand [wikiwand.com]
• 15. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]

Iproniazid's Pivotal Role in the Monoaminergic Hypothesis of Depression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The serendipitous discovery of iproniazid's antidepressant properties in the 1950s marked a watershed moment in the history of psychiatry and neuropharmacology. Initially developed as a treatment for tuberculosis, its mood-elevating effects in patients led to its repurposing as the first clinically effective antidepressant.[1][2] This pivotal discovery not only provided a much-needed therapeutic option for a debilitating illness but also laid the foundational groundwork for the monoaminergic hypothesis of depression. This technical guide provides an in-depth exploration of iproniazid's mechanism of action, the key experiments that elucidated its function, and its central role in shaping our understanding of the neurobiology of depression.

Iproniazid (B1672159): A Non-Selective, Irreversible Monoamine Oxidase Inhibitor

Iproniazid is a hydrazine (B178648) derivative that functions as a non-selective and irreversible inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of monoamine neurotransmitters.[3] There are two primary isoforms of this enzyme, MAO-A and MAO-B, both of which are inhibited by iproniazid.[4][5] MAO-A preferentially metabolizes serotonin (B10506) and norepinephrine, while MAO-B has a higher affinity for dopamine (B1211576) and phenylethylamine.[4] By inhibiting both isoforms, iproniazid leads to a global increase in the synaptic concentrations of these key neurotransmitters, which is believed to be the primary mechanism underlying its antidepressant effects.[5]

Quantitative Data on MAO Inhibition

The inhibitory potency of iproniazid on MAO-A and MAO-B has been quantified through in vitro studies, with the half-maximal inhibitory concentration (IC50) being a key metric.

Enzyme Isoform	Iproniazid IC50 (µM)
MAO-A	~37
MAO-B	~42.5

Note: IC50 values can vary depending on the experimental conditions.

The Monoaminergic Hypothesis of Depression: The Iproniazid Connection

The monoaminergic hypothesis of depression posits that a deficiency in the brain of monoamine neurotransmitters, such as serotonin, norepinephrine, and dopamine, is a key etiological factor in the development of depressive symptoms. The discovery of iproniazid's antidepressant effects provided the first line of pharmacological evidence for this theory. The logic was straightforward: if a drug that increases the levels of monoamines alleviates depression, then depression may be caused by a deficiency of these same neurochemicals.

Key Experimental Evidence: The Reserpine-Iproniazid Antagonism

A cornerstone of the experimental evidence supporting the monoaminergic hypothesis came from studies involving the drug reserpine (B192253). Reserpine, an antihypertensive agent, was observed to induce depressive symptoms in some patients. Animal studies revealed that reserpine depletes monoamine stores by inhibiting their vesicular uptake, leaving them vulnerable to degradation by MAO.

Crucially, pretreatment with iproniazid was shown to block the behavioral effects of reserpine. Animals treated with iproniazid prior to reserpine administration did not exhibit the sedative and depressive-like behaviors typically induced by reserpine alone.[6] This antagonism provided compelling evidence that the behavioral effects of reserpine were due to monoamine depletion and that iproniazid's antidepressant action was a result of its ability to counteract this depletion by inhibiting MAO.

Experimental Protocols

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol outlines a method to determine the inhibitory potency of iproniazid on MAO-A and MAO-B in vitro.

1. Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Iproniazid

• Control inhibitors (e.g., clorgyline for MAO-A, selegiline (B1681611) for MAO-B)

• Substrate (e.g., kynuramine)

• Assay buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• 96-well microplate

• Microplate reader

2. Procedure:

• Prepare serial dilutions of iproniazid and control inhibitors in the assay buffer.

• To the wells of the 96-well microplate, add the assay buffer, the diluted inhibitor solutions, and the MAO enzyme (either MAO-A or MAO-B).

• Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Immediately measure the change in absorbance or fluorescence over time using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

• Calculate the percentage of inhibition for each concentration of iproniazid compared to the control (no inhibitor).

• Plot the percentage of inhibition against the logarithm of the iproniazid concentration to determine the IC50 value.

Measurement of Monoamine Levels in Brain Tissue via High-Performance Liquid Chromatography (HPLC)

This protocol describes a method for quantifying the in vivo effects of iproniazid on brain monoamine concentrations.

1. Materials:

• Rodent models (e.g., rats or mice)

• Iproniazid solution for injection

• Brain tissue homogenization buffer (e.g., 0.1 M perchloric acid)

• High-performance liquid chromatography (HPLC) system with an electrochemical detector

• C18 reverse-phase column

• Mobile phase

• Standards for serotonin, norepinephrine, and dopamine

2. Procedure:

• Administer iproniazid or a vehicle control to the animals via intraperitoneal injection.

• At a predetermined time point after injection, euthanize the animals and rapidly dissect the brain regions of interest (e.g., striatum, hippocampus, prefrontal cortex).

• Immediately homogenize the brain tissue in ice-cold homogenization buffer.

• Centrifuge the homogenate at high speed to pellet proteins and cellular debris.

• Filter the supernatant and inject a known volume into the HPLC system.

• The monoamines are separated on the C18 column and detected by the electrochemical detector.

• Quantify the concentration of each monoamine by comparing the peak areas to those of the known standards.

Visualizing the Molecular Mechanisms

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Monoamine synthesis and metabolism pathway with iproniazid's inhibitory action.

Caption: Experimental workflow for measuring brain monoamine levels using HPLC.

Clinical Efficacy and Legacy

Early clinical studies with iproniazid, although lacking the rigorous design of modern trials, provided compelling evidence of its antidepressant effects. The work of psychiatrist Nathan Kline was particularly influential, demonstrating that with sustained treatment, even severely depressed patients showed significant improvement.[7][8]

Study/Observation	Year	Key Findings
Initial observations in tuberculosis patients	1952	Reports of "inappropriately happy" mood in patients receiving iproniazid's precursor, isoniazid.[3]
Nathan Kline's pivotal study	1957	Reported that prolonged treatment with iproniazid led to significant improvement in 70% of depressed patients.[1][2]
General clinical use	Late 1950s	Iproniazid became widely used as the first-line treatment for depression.

Despite its efficacy, the use of iproniazid was curtailed in the early 1960s due to concerns about hepatotoxicity.[3] However, its impact on the field of psychiatry is undeniable. The success of iproniazid spurred the development of a new generation of antidepressant medications and solidified the monoaminergic hypothesis as the dominant paradigm for understanding and treating depression for decades to come.

Conclusion

Iproniazid holds a unique and indelible place in the history of psychopharmacology. Its journey from an anti-tuberculosis agent to the first antidepressant revolutionized the treatment of depression and provided the crucial initial evidence for the monoaminergic hypothesis. While no longer in clinical use, the study of iproniazid's mechanism of action and the foundational experiments it inspired continue to inform our understanding of the neurobiological underpinnings of mood disorders and guide the development of novel therapeutic strategies. The principles established through the study of iproniazid remain a cornerstone of modern neuroscience and drug development.

References

• 1. biopsychiatry.com [biopsychiatry.com]
• 2. The Tuberculosis-Depression Syndemic and Evolution of Pharmaceutical Therapeutics: From Ancient Times to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Iproniazid - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 6. The effects of reserpine, iproniazid and L-dopa on electrically-induced spinal cord seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. laskerfoundation.org [laskerfoundation.org]
• 8. researchgate.net [researchgate.net]

The Dawn of Neurochemical Antidepressant Therapy: A Technical Guide to the Historical Significance of Iproniazid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of iproniazid (B1672159) in the history of psychopharmacology. From its serendipitous discovery to its profound impact on our understanding of the neurobiology of depression, iproniazid stands as a landmark molecule that ushered in the era of modern antidepressant therapy. This document provides a comprehensive overview of its discovery, mechanism of action, clinical efficacy, and the safety concerns that led to its eventual decline, presented with the technical detail required for a scientific audience.

A Serendipitous Beginning: From Tuberculosis to Depression

Iproniazid, a derivative of isoniazid, was initially synthesized in the early 1950s for the treatment of tuberculosis.[1] During clinical trials for this infectious disease, researchers observed a remarkable and unexpected side effect in patients: a significant elevation in mood, increased energy, and a renewed interest in their surroundings.[1][2] This serendipitous finding, particularly the "psychic energizing" effect, prompted a shift in research focus towards its potential application in psychiatric disorders.[3] In 1957, a seminal clinical study by Loomer, Saunders, and Kline provided the first systematic evidence of iproniazid's antidepressant efficacy, reporting significant improvements in approximately 70% of patients with depression.[3][4] This marked a turning point in the treatment of depression, which until then was largely limited to psychotherapy, electroconvulsive therapy (ECT), and sedatives.[1]

Mechanism of Action: Unraveling the Role of Monoamine Oxidase

The mood-elevating effects of iproniazid were not merely a clinical observation; they provided a crucial tool for understanding the neurochemical underpinnings of depression. In 1952, Zeller and his colleagues discovered that iproniazid is a potent inhibitor of monoamine oxidase (MAO), an enzyme responsible for the breakdown of several key neurotransmitters in the brain.[5][6]

Iproniazid is a non-selective and irreversible inhibitor of both isoforms of monoamine oxidase, MAO-A and MAO-B.[7][8] By forming a stable covalent bond with the enzyme, iproniazid permanently inactivates it.[9] This inhibition of MAO leads to an increase in the synaptic concentrations of monoamine neurotransmitters, including serotonin (B10506), norepinephrine, and dopamine (B1211576).[8] This elevation of monoamines is believed to be the primary mechanism behind iproniazid's antidepressant effects and laid the foundation for the "monoamine hypothesis of depression," a cornerstone of psychiatric research for decades.[10]

Signaling Pathway of Iproniazid's Action

The following diagram illustrates the impact of iproniazid on monoaminergic neurotransmission. By inhibiting MAO, iproniazid prevents the degradation of monoamine neurotransmitters, leading to their accumulation in the presynaptic neuron and subsequent increased availability in the synaptic cleft.

Figure 1: Iproniazid's Inhibition of Monoamine Oxidase

Quantitative Data Presentation

The following tables summarize the key quantitative data related to the efficacy and toxicity of iproniazid.

Table 1: Clinical Efficacy of Iproniazid in Depression

This table presents the response rates from an early double-blind controlled trial comparing iproniazid to a placebo and electroconvulsive therapy (ECT).

Treatment Group	Number of Patients	Good Immediate Response	Response Rate (%)
Iproniazid	26	14	54%[11]
Placebo	28	3	11%[11]
ECT	27	24	89%[11]

Table 2: Hepatotoxicity Associated with Hydrazine (B178648) Antidepressants

Due to the limited specific data on iproniazid-induced hepatotoxicity, this table provides data on the closely related compound, isoniazid, which shares the hepatotoxic hydrazine moiety. These figures are considered indicative of the risks associated with iproniazid.

Adverse Effect	Incidence Rate
Transient Serum Aminotransferase Elevations	10% - 20%[2][12]
Clinically Apparent Acute Liver Injury	0.5% - 1%[2][12]
Fatal Acute Liver Injury	0.05% - 0.1%[2][12]

Experimental Protocols

The following sections provide detailed methodologies for key experiments that were instrumental in establishing the pharmacological profile of iproniazid.

In Vitro Monoamine Oxidase Inhibition Assay (Spectrophotometric Method)

This protocol outlines a typical method used to determine the inhibitory activity of iproniazid on MAO in vitro.

Objective: To quantify the inhibitory potency (IC50) of iproniazid on MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Iproniazid solutions of varying concentrations

• Substrates: Kynuramine (B1673886) (for MAO-A) or Benzylamine (B48309) (for MAO-B)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Spectrophotometer

Procedure:

• Enzyme Preparation: Dilute the MAO-A or MAO-B enzyme to a predetermined concentration in potassium phosphate buffer.

• Inhibitor Incubation: In a 96-well plate, add 50 µL of the diluted enzyme to each well. Add 10 µL of varying concentrations of iproniazid solution or vehicle (control) to the respective wells. Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

• Substrate Addition: Initiate the enzymatic reaction by adding 50 µL of the appropriate substrate solution (kynuramine for MAO-A or benzylamine for MAO-B) to each well.

• Measurement: Immediately measure the change in absorbance at a specific wavelength (e.g., 316 nm for the product of kynuramine oxidation) over a set period using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocities from the linear portion of the absorbance versus time curves. Determine the percentage of inhibition for each iproniazid concentration relative to the vehicle control. The IC50 value is then calculated by plotting the percentage of inhibition against the logarithm of the iproniazid concentration.[13]

In Vivo Quantification of Brain Monoamine Levels (HPLC-ECD Method)

This protocol describes a common procedure to measure the effect of iproniazid on the levels of monoamine neurotransmitters in the brains of animal models.

Objective: To quantify the changes in serotonin, norepinephrine, and dopamine levels in specific brain regions following iproniazid administration.

Materials:

• Laboratory animals (e.g., rats)

• Iproniazid solution for injection

• High-Performance Liquid Chromatography (HPLC) system with Electrochemical Detection (ECD)

• C18 reverse-phase column

• Mobile phase (e.g., sodium phosphate buffer with methanol (B129727) and an ion-pairing agent)

• Standards for serotonin, norepinephrine, and dopamine

Procedure:

• Animal Treatment: Administer a specific dose of iproniazid or a vehicle control to the animals via intraperitoneal (i.p.) injection.

• Tissue Collection: At a predetermined time after injection, humanely euthanize the animals and rapidly dissect the brain regions of interest (e.g., striatum, hippocampus) on ice.

• Sample Preparation: Homogenize the brain tissue in an ice-cold acidic solution (e.g., perchloric acid) to precipitate proteins and prevent neurotransmitter degradation. Centrifuge the homogenate and filter the supernatant.

• HPLC-ECD Analysis: Inject a known volume of the filtered supernatant into the HPLC-ECD system. The neurotransmitters are separated on the C18 column and detected by the electrochemical detector.

• Data Analysis: Quantify the concentration of each monoamine by comparing the peak areas from the samples to those of the known standards.[13]

Mandatory Visualizations

The following diagrams provide visual representations of a key experimental workflow and a logical relationship central to the story of iproniazid.

Figure 2: Experimental Workflow for In Vitro MAO Inhibition Assay

Figure 3: Logical Progression from Discovery to Impact

Decline and Legacy

Despite its groundbreaking efficacy, the use of iproniazid was short-lived. Reports of severe hepatotoxicity, sometimes fatal, began to emerge.[7] The hydrazine moiety in the iproniazid molecule was identified as the likely cause of this liver damage.[7] Additionally, the interaction of iproniazid with tyramine-rich foods, leading to hypertensive crises, posed a significant safety risk. These safety concerns ultimately led to the withdrawal of iproniazid from the market in most countries in the early 1960s.[7]

However, the legacy of iproniazid is undeniable. Its discovery was a watershed moment in psychiatry, demonstrating that a mental illness like depression could be treated by targeting specific neurochemical pathways in the brain. It validated the concept of biological psychiatry and spurred the development of a vast new field of psychopharmacology. The monoamine hypothesis, born from the study of iproniazid, has driven decades of research and led to the development of numerous other classes of antidepressant medications, including tricyclic antidepressants and selective serotonin reuptake inhibitors (SSRIs). While no longer in clinical use, iproniazid remains a pivotal chapter in the history of medicine, a testament to the power of serendipity and the dawn of a new era in the treatment of mental illness.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoniazid - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. sop.org.tw [sop.org.tw]
• 4. A brief history of the development of antidepressant drugs: From monoamines to glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antidepressants: From MAOIs to SSRIs and more - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopsychiatry.com [biopsychiatry.com]
• 7. Iproniazid - Wikipedia [en.wikipedia.org]
• 8. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 9. benchchem.com [benchchem.com]
• 10. Therapeutic trial of iproniazid (marsilid) in depressed and apathetic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Endogenous Depression Treated with Iproniazid—A Follow-Up Study | Journal of Mental Science | Cambridge Core [cambridge.org]
• 12. Isoniazid Toxicity: Background, Pathophysiology, Etiology [emedicine.medscape.com]
• 13. benchchem.com [benchchem.com]

The Dawn of Psychopharmacology: An In-depth Technical Guide to the Early Clinical Observations of Iproniazid's Mood-Elevating Effects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the seminal early clinical observations of the mood-elevating effects of iproniazid (B1672159). Initially developed as a treatment for tuberculosis, the serendipitous discovery of its antidepressant properties in the 1950s marked a pivotal moment in the history of psychiatry and laid the foundation for the monoamine theory of depression. This document delves into the quantitative data from these early studies, details the experimental protocols used to determine its mechanism of action, and visualizes the key pathways and workflows.

Introduction: A Serendipitous Discovery

Iproniazid, an isopropyl derivative of isoniazid, was first synthesized in the early 1950s for the treatment of tuberculosis. During initial clinical trials, physicians observed a remarkable and unexpected side effect in patients: a significant elevation in mood, increased appetite, and a renewed sense of well-being.[1][2] These observations, particularly in chronically ill and often depressed tuberculosis patients, prompted a shift in research focus towards iproniazid's psychoactive properties.[1][2] This led to the landmark psychiatric studies that would establish iproniazid as the first monoamine oxidase inhibitor (MAOI) antidepressant.[3][4]

Early Clinical Observations: Quantitative Data

The mood-enhancing effects of iproniazid, initially noted in tuberculosis patients, were systematically investigated in individuals with depressive disorders. The most influential of these early studies was published by Loomer, Saunders, and Kline in 1957, which reported significant improvement in approximately 70% of depressed patients treated with the drug.[4][5] While detailed patient-level data from these early trials is not always readily available in modern databases, the following tables summarize the key quantitative findings gleaned from historical and secondary sources.

Table 1: Summary of Early Clinical Observations in Tuberculosis Patients

Parameter	Observation	Reference
Patient Population	Patients with various forms of tuberculosis	[2]
Dosage Range	2-4 mg/kg/day	[2]
Primary Outcome	Improvement in clinical symptoms of tuberculosis	[2]
Observed "Side Effects"	Euphoria, increased appetite, psychostimulation	[1][2]

Table 2: Summary of Early Psychiatric Clinical Trial of Iproniazid (Loomer, Saunders, and Kline, 1957)

Parameter	Finding	Reference
Patient Population	Hospitalized patients with severe depression, many unresponsive to other treatments.	[5]
Dosage	Varied, with a typical starting dose of 50 mg/day, adjusted based on response.
Treatment Duration	Several weeks to months.	[2]
Primary Outcome	Clinical improvement in depressive symptoms (mood, affect, social engagement).	[2]
Reported Efficacy	Approximately 70% of patients showed significant improvement.	[4][5]
Key Observation	Patients became more alert, responsive, and sociable within a five-week period.	[5]

Mechanism of Action: Monoamine Oxidase Inhibition

The biochemical basis for iproniazid's mood-elevating effects was elucidated in 1952 by Zeller and his colleagues. Their research demonstrated that iproniazid is a potent and irreversible inhibitor of monoamine oxidase (MAO), an enzyme responsible for the breakdown of several key neurotransmitters, including serotonin, norepinephrine, and dopamine.[3][6] By inhibiting MAO, iproniazid increases the synaptic availability of these monoamines, which is believed to be the primary mechanism behind its antidepressant action.[6] This discovery was foundational to the development of the monoamine hypothesis of depression.

Signaling Pathway of Iproniazid's Action

Iproniazid's primary effect is on the presynaptic neuron, where it inhibits the action of monoamine oxidase. This leads to an accumulation of monoamine neurotransmitters in the presynaptic terminal, resulting in increased availability for release into the synaptic cleft and enhanced neurotransmission.

Iproniazid inhibits MAO, increasing neurotransmitter levels.

Experimental Protocols

The foundational experiments that established iproniazid's mechanism of action were crucial in the development of psychopharmacology. The following sections detail the methodologies used in these key early studies.

In Vivo Inhibition of Monoamine Oxidase (Zeller & Barsky, 1952)

This protocol describes the in vivo experiment conducted by Zeller and Barsky that first demonstrated iproniazid's ability to inhibit MAO in living organisms.

Objective: To determine if iproniazid inhibits monoamine oxidase activity in the liver and brain of living animals.

Experimental Workflow:

Workflow for in vivo MAO inhibition experiment.

Methodology:

• Animal Subjects: The experiments were conducted on rats and guinea pigs.

• Drug Administration: Iproniazid (referred to as 1-Isonicotinyl-2-isopropyl hydrazine (B178648) or IIH in the original paper) was administered via subcutaneous injection. A control group of animals received saline injections.

• Tissue Preparation: After a predetermined time, the animals were sacrificed. The liver and brain were quickly removed and homogenized. In some experiments, mitochondria were isolated from the tissue homogenates through differential centrifugation.

• MAO Activity Assay: The monoamine oxidase activity of the tissue preparations was then measured. While the exact assay details from the 1952 paper are not fully specified in readily available sources, the methods of the era typically involved one of the following approaches:

  • Manometric Techniques: Measuring oxygen consumption as the monoamine substrate is oxidized.

  • Substrate Disappearance: Quantifying the decrease in the concentration of the monoamine substrate over time.

  • Product Formation: Measuring the appearance of the aldehyde or ammonia (B1221849) byproducts of the enzymatic reaction.

• Outcome: The results demonstrated a near-complete inhibition of MAO activity in the liver and brain mitochondria of the animals treated with iproniazid compared to the control group.

Conclusion

The early clinical observations of iproniazid's mood-elevating effects represent a landmark in the history of medicine. The transition from its intended use as an antitubercular agent to its application as the first MAOI antidepressant was a direct result of astute clinical observation and subsequent rigorous scientific investigation. The quantitative data from the initial psychiatric trials, though not as detailed as modern studies, provided compelling evidence of its efficacy. The elucidation of its mechanism of action as a monoamine oxidase inhibitor not only explained its clinical effects but also gave rise to the monoamine hypothesis of depression, a cornerstone of biological psychiatry for decades. This in-depth guide serves as a resource for understanding this pivotal moment in the development of psychopharmacology, offering valuable insights for today's researchers and drug development professionals.

References

• 1. Monoamine Oxidase Inhibition for the Treatment of Neurodegenerative Diseases: Rationale, Assay Methodologies, and Reference Compounds [ricerca.uniba.it]
• 2. researchgate.net [researchgate.net]
• 3. psychotropical.com [psychotropical.com]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. The Biochemistry of Affective Disorders | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 6. Disorder at the Synapse: How the Active Inference Framework Unifies Competing Perspectives on Depression [mdpi.com]

The Dawn of a New Era: Iproniazid's Profound Impact on Psychiatric Medicine

A pivotal moment in the history of psychiatry, the serendipitous discovery of iproniazid's antidepressant properties in the 1950s revolutionized the understanding and treatment of depression. This technical guide explores the core impact of iproniazid (B1672159), from its initial use as an anti-tuberculosis agent to its role in establishing the monoamine theory of depression. It provides an in-depth analysis of its mechanism of action, a compilation of quantitative data from seminal studies, detailed experimental protocols of the era, and a look into the toxicological findings that led to its eventual decline in use.

Initially developed for the treatment of tuberculosis, iproniazid's mood-elevating effects on patients were an unexpected but groundbreaking observation.[1][2] This fortuitous finding shifted the trajectory of psychiatric research, leading to the development of the first class of antidepressant medications: the monoamine oxidase inhibitors (MAOIs).[1] Iproniazid's introduction into psychiatry was a transformative event, offering a pharmacological intervention for depression and providing an invaluable tool for neurobiological research that shaped the future of psychiatric medicine.[3][4]

Mechanism of Action: Unlocking the Role of Monoamines

Iproniazid exerts its therapeutic effect through the irreversible and non-selective inhibition of monoamine oxidase (MAO), a crucial enzyme in the metabolism of monoamine neurotransmitters.[5][6] MAO exists in two isoforms, MAO-A and MAO-B, both of which are inhibited by iproniazid.[6] This inhibition leads to an increase in the synaptic concentrations of key neurotransmitters, including serotonin (B10506), norepinephrine, and dopamine, which are central to mood regulation.[7] The success of iproniazid in alleviating depressive symptoms provided strong evidence for the monoamine hypothesis of depression, which posits that a deficiency in these neurotransmitters is a key etiological factor in the disorder.[8]

Quantitative Analysis of MAO Inhibition

The inhibitory potency of iproniazid on MAO has been quantified through the determination of its half-maximal inhibitory concentration (IC50). These values, however, can vary depending on the experimental conditions.

Enzyme Isoform	Iproniazid IC50 (µM)	Reference
MAO-A	37	[9]
MAO-B	42.5	[9]
MAO-A	6.56	[6]
Total MAO	4.02 ± 0.06	[6]

Seminal Clinical Trials: Quantifying the Antidepressant Effect

The initial clinical investigations of iproniazid for depression in the 1950s, though lacking the rigorous design of modern trials, provided compelling evidence of its efficacy. These early studies were instrumental in establishing iproniazid as the first antidepressant drug.

Study (Year)	Patient Population	Dosage	Key Efficacy Findings	Reference
Loomer, Saunders, & Kline (1957)	17 hospitalized patients with severe depression or schizophrenia with depressive features	Not consistently reported	70% (12 out of 17) showed substantial improvement in mood and activity.	[3]
Kiloh et al. (1960)	26 patients with endogenous depression	Not consistently reported	54% (14 out of 26) had a good immediate response.	[2]
Robie (1957)	50 patients with stubborn depression	Not consistently reported	Good results in 92% (46 out of 50) of patients.	[10]

Experimental Protocols: Methodologies of a Bygone Era

The following protocols are representative of the experimental methods used in the 1950s and 1960s to investigate the biochemical and physiological effects of iproniazid.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol outlines a general method for determining the inhibitory effect of iproniazid on MAO activity in vitro.

Materials:

• Tissue homogenate containing MAO (e.g., from rat liver or brain)

• Iproniazid solutions at various concentrations

• Monoamine substrate (e.g., serotonin, tyramine)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.4)

• Method for measuring substrate metabolism (e.g., spectrophotometry, manometry to measure oxygen consumption)

Procedure:

• Prepare a homogenate of the tissue containing MAO in a suitable buffer.

• Pre-incubate aliquots of the tissue homogenate with different concentrations of iproniazid for a specified time.

• Initiate the enzymatic reaction by adding the monoamine substrate.

• Incubate the reaction mixture at a constant temperature (e.g., 37°C).

• Terminate the reaction after a defined period.

• Measure the amount of remaining substrate or the formation of a metabolic product to determine the rate of MAO activity.

• Calculate the percentage of inhibition for each iproniazid concentration compared to a control without the inhibitor.

Measurement of Brain Monoamine Levels

This protocol describes a general method for quantifying the in vivo effects of iproniazid on the concentrations of monoamine neurotransmitters in the brain.

Materials:

• Experimental animals (e.g., rats, rabbits)

• Iproniazid solution for administration

• Saline solution (for control animals)

• Brain tissue extraction reagents (e.g., perchloric acid)

• High-Performance Liquid Chromatography (HPLC) with electrochemical or fluorescence detection

Procedure:

• Administer iproniazid or saline to the experimental animals.

• After a specified time, humanely euthanize the animals and rapidly dissect the brains.

• Homogenize the brain tissue in a reagent that precipitates proteins and stabilizes the monoamines (e.g., ice-cold perchloric acid).

• Centrifuge the homogenate to pellet the precipitated proteins.

• Filter the supernatant containing the monoamines.

• Inject a known volume of the supernatant into an HPLC system for separation and quantification of serotonin, norepinephrine, and dopamine.

• Compare the monoamine levels in the brains of iproniazid-treated animals to those of the control group.

The Shadow of Toxicity: Hepatotoxicity and Other Adverse Effects

Despite its efficacy, the clinical use of iproniazid was short-lived due to significant safety concerns, most notably hepatotoxicity.[7] Iproniazid metabolism can produce a reactive metabolite, isopropylhydrazine, which is thought to be responsible for the liver damage.[7]

Common Adverse Effects of Iproniazid

Adverse Effect	Description
Hepatotoxicity	Ranged from elevated liver enzymes to severe, sometimes fatal, hepatitis. This was the primary reason for its withdrawal from the market.[7]
Hypertensive Crisis	A dangerous increase in blood pressure that can occur when patients taking MAOIs consume foods rich in tyramine (B21549) (e.g., aged cheeses, certain meats, and red wine).[11]
Central Nervous System Effects	Dizziness, drowsiness, headaches, ataxia (impaired coordination), numbness in extremities, and muscular twitching.[7]

The Legacy of Iproniazid: A Paradigm Shift in Psychiatry

Although iproniazid is no longer a first-line treatment for depression, its impact on the development of psychiatric medicine is undeniable. Its discovery and subsequent research:

• Established the first class of antidepressant medications (MAOIs). [1]

• Provided the foundational evidence for the monoamine theory of depression. [8]

• Stimulated the development of subsequent generations of antidepressant drugs with improved safety profiles, including tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs).

• Fundamentally shifted the perception of depression from a purely psychodynamic condition to one with a biological basis. [7]

The story of iproniazid serves as a powerful example of serendipity in science and marks the beginning of the modern era of psychopharmacology. It laid the groundwork for decades of research into the neurobiology of mood disorders and the development of safer and more effective treatments.

Signaling Pathway and the Development of Antidepressants

The discovery of iproniazid's mechanism of action directly led to the "monoamine hypothesis" and guided the development of future antidepressants.

References

• 1. A clinical and pharmacodynamic evaluation of iproniazid as a psychic energizer. | Semantic Scholar [semanticscholar.org]
• 2. Endogenous Depression Treated with Iproniazid—A Follow-Up Study | Journal of Mental Science | Cambridge Core [cambridge.org]
• 3. sop.org.tw [sop.org.tw]
• 4. biopsychiatry.com [biopsychiatry.com]
• 5. A controlled study of efficacy of iproniazid in treatment of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A clinical and biochemical study of a trial of iproniazid in the treatment of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Tuberculosis-Depression Syndemic and Evolution of Pharmaceutical Therapeutics: From Ancient Times to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bulletin 35 : Starting Up (Volume One): 3. Drugs [inhn.org]
• 9. Therapeutic Trial of Iproniazid (Marsilid) in Depressed and Apathetic Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Medicine: Drug of the Year? | TIME [time.com]
• 11. The Psychic Energizer!: The Serendipitous Discovery of the First Antidepressant | Discover Magazine [discovermagazine.com]

The Serendipitous Spring: A Technical Guide to the Discovery of Iproniazid's Antidepressant Effects

Foreword: The history of psychopharmacology is marked by serendipitous discoveries that have revolutionized our understanding and treatment of mental illness. None is more emblematic of this than the story of iproniazid (B1672159). Initially developed as a treatment for tuberculosis, its unexpected and profound mood-elevating effects in patients paved the way for the first class of antidepressant medications, the monoamine oxidase inhibitors (MAOIs). This technical guide provides an in-depth exploration of this pivotal moment in medical history, detailing the early clinical observations, the key experiments that elucidated its mechanism of action, and the legacy it left for the future of neuroscience and drug development.

From Antitubercular Agent to "Psychic Energizer": Early Clinical Observations

In the early 1950s, iproniazid, an isopropyl derivative of isoniazid, was under investigation for its efficacy against Mycobacterium tuberculosis. While its antitubercular properties were noted, a consistent and remarkable side effect emerged in patients undergoing treatment: a significant improvement in mood, increased appetite, and a renewed sense of well-being.[1][2] These anecdotal yet compelling observations in tuberculosis sanatoriums, where patients were reportedly "dancing in the halls tho' there were holes in their lungs," caught the attention of psychiatrists.[3]

This led to the first formal investigations of iproniazid's psychiatric effects. A pivotal, though not placebo-controlled, study was published in 1957 by Harry P. Loomer, John C. Saunders, and Nathan S. Kline. They administered iproniazid to a group of patients with severe depression and schizophrenia, terming its effect that of a "psychic energizer."[4][5]

Quantitative Data from Early Clinical Studies

While the rigorous quantitative methodologies of modern clinical trials were not yet standard in the 1950s, and the use of validated depression rating scales was not widespread, historical records provide some key data points. The following tables summarize the available quantitative information from these early, groundbreaking studies.

Table 1: Iproniazid in the Treatment of Tuberculosis (Early 1950s) - Observational Data

Parameter	Description
Patient Population	Patients with various forms of tuberculosis.
Dosage Range	Typically 2-4 mg/kg/day.
Primary Outcome	Improvement in clinical signs and symptoms of tuberculosis.
Observed "Side Effect"	Marked improvement in mood, described as euphoria or "inappropriately happy."[4]
Data Source	Primarily qualitative clinical observations and anecdotal reports.

Table 2: The Loomer, Saunders, and Kline Study (1957) - A Landmark Investigation in Depression

Parameter	Description
Patient Population	17 patients with severe, chronic depression or schizophrenia.[6]
Dosage	Initial oral dose of 50 mg, three times daily.[6]
Duration of Treatment	Several weeks to months.
Primary Outcome Assessment	Clinical observation of changes in mood, behavior, and social interaction. Formal rating scales were not utilized in the way they are today.
Reported Efficacy	Approximately 70% of depressed patients showed significant improvement.[7]
Key Adverse Effects	Dizziness, drowsiness, headaches, ataxia, and muscular twitching.[8] More severe hepatotoxicity was later identified, leading to its withdrawal from the market in 1961.[4][8]

Unraveling the Mechanism: The Inhibition of Monoamine Oxidase

The mood-elevating effects of iproniazid spurred a scientific quest to understand its mechanism of action. In 1952, E. A. Zeller and his colleagues made the groundbreaking discovery that iproniazid is a potent inhibitor of monoamine oxidase (MAO), an enzyme responsible for the metabolic degradation of several key neurotransmitters, including serotonin (B10506), norepinephrine (B1679862), and dopamine (B1211576).[9][10] This discovery was a cornerstone in the formation of the monoamine hypothesis of depression, which posits that a deficiency in these neurotransmitters contributes to the pathophysiology of the disorder.[9][10]

In Vitro MAO Inhibition: Quantitative Data

Subsequent in vitro studies quantified the inhibitory potency of iproniazid against the two major isoforms of monoamine oxidase, MAO-A and MAO-B. These studies confirmed that iproniazid is a non-selective inhibitor, targeting both isoforms.

Table 3: In Vitro Inhibitory Potency (IC50) of Iproniazid against MAO-A and MAO-B

Enzyme Isoform	Iproniazid IC50 (µM)	Reference
MAO-A	~37	[11]
MAO-B	~42.5	[11]

Note: IC50 values can vary between studies depending on the specific experimental conditions, such as substrate and enzyme source.

In Vivo Effects on Brain Monoamine Levels

Building on the in vitro findings, researchers conducted in vivo studies in animal models to demonstrate that iproniazid administration led to an increase in the brain levels of monoamine neurotransmitters. A 1958 study by P. A. Shore and B. B. Brodie was particularly influential in this area.

Table 4: Effect of Iproniazid on Brain Monoamine Levels in Rabbits (Shore & Brodie, 1958)

Treatment Group	Brain Serotonin Levels (µg/g)	Brain Norepinephrine Levels (µg/g)
Control	~0.55	~0.35
Iproniazid (100 mg/kg, 12 hours prior)	~1.10 (Approx. 100% increase)	~0.50 (Approx. 40% increase)

Note: The data presented are approximations derived from graphical representations in the original publication and are intended for illustrative purposes.

Key Experimental Protocols of the Era

To provide a comprehensive understanding of the scientific work that underpinned the discovery of iproniazid's antidepressant action, this section details the likely methodologies for the key experiments of the time. It is important to note that these are reconstructions based on the available literature, as the full, detailed protocols from the original publications are not always accessible.

Protocol for In Vitro Monoamine Oxidase Inhibition Assay (Reconstructed from Zeller et al., 1952)

This protocol describes a plausible method for determining the inhibitory effect of iproniazid on MAO activity using a manometric or spectrophotometric approach, common in the 1950s.

Objective: To measure the inhibition of monoamine oxidase activity by iproniazid in a tissue homogenate.

Materials:

• Tissue source of MAO (e.g., rat liver or brain homogenate)

• Iproniazid solutions of varying concentrations

• MAO substrate (e.g., tyramine (B21549) or serotonin)

• Phosphate (B84403) buffer (pH ~7.4)

• Warburg apparatus (for manometric measurement of oxygen consumption) or a spectrophotometer

• Reagents for a colorimetric reaction to detect the product of the MAO reaction (if using spectrophotometry)

Procedure:

• Enzyme Preparation: A tissue homogenate rich in mitochondria (the location of MAO) is prepared in a cold phosphate buffer.

• Inhibitor Incubation: The tissue homogenate is pre-incubated with various concentrations of iproniazid or a vehicle control for a specified period.

• Substrate Addition: The enzymatic reaction is initiated by the addition of the MAO substrate.

• Measurement:

  • Manometric Method: The rate of oxygen consumption, which is proportional to MAO activity, is measured over time using a Warburg apparatus.

  • Spectrophotometric Method: The reaction is stopped after a fixed time, and the amount of product formed is quantified by measuring the change in absorbance after a colorimetric reaction.

• Data Analysis: The percentage of MAO inhibition for each iproniazid concentration is calculated by comparing the reaction rate to the control. The IC50 value is then determined from a dose-response curve.

Protocol for In Vivo Measurement of Brain Monoamines (Reconstructed from Shore & Brodie, 1958)

This protocol outlines a likely procedure for quantifying the effect of iproniazid on brain monoamine levels in an animal model, reflective of the techniques available in the late 1950s.

Objective: To measure the concentrations of serotonin and norepinephrine in the brains of animals treated with iproniazid.

Materials:

• Laboratory animals (e.g., rabbits or rats)

• Iproniazid solution for injection

• Saline solution (for control group)

• Brain tissue homogenization equipment

• Reagents for extraction of monoamines (e.g., acid-butanol)

• Spectrophotofluorometer

Procedure:

• Animal Treatment: Animals are administered a specific dose of iproniazid or a saline vehicle via injection (e.g., intraperitoneally).

• Tissue Collection: At a predetermined time after injection, the animals are euthanized, and their brains are rapidly removed and dissected.

• Monoamine Extraction: The brain tissue is homogenized in an acidic solution to precipitate proteins and then subjected to a series of solvent extractions to isolate the monoamines.

• Fluorometric Quantification: The concentrations of serotonin and norepinephrine in the extracts are determined using a spectrophotofluorometer. This technique relies on the native fluorescence of these molecules or their conversion to fluorescent derivatives.

• Data Analysis: The measured fluorescence is compared to a standard curve generated with known concentrations of serotonin and norepinephrine to calculate the amount of each monoamine in the brain tissue, typically expressed as µg/g of tissue.

Visualizing the Discovery and Mechanism

The following diagrams, created using the DOT language, illustrate the key logical and biological pathways central to the discovery of iproniazid's antidepressant effects.

Caption: A workflow illustrating the serendipitous discovery of iproniazid's antidepressant effects.

Caption: The signaling pathway of iproniazid as a monoamine oxidase inhibitor.

Conclusion: A Legacy of Serendipity

The discovery of iproniazid's antidepressant properties was a watershed moment in the history of psychiatry. It not only provided the first effective pharmacological treatment for depression but also catalyzed a paradigm shift in our understanding of the neurobiology of mood disorders. The journey from a serendipitous observation in tuberculosis wards to the elucidation of its mechanism of action as a monoamine oxidase inhibitor laid the foundation for the monoamine theory of depression and opened the door to the development of a vast arsenal (B13267) of psychotropic medications. While iproniazid itself was withdrawn from the market due to safety concerns, its legacy endures in the classes of antidepressants that followed and in the fundamental principle that altering brain chemistry can alleviate the profound suffering of mental illness. This story serves as a powerful reminder of the often-unpredictable path of scientific discovery and the immense impact that astute clinical observation can have on medical innovation.

References

• 1. benchchem.com [benchchem.com]
• 2. biopsychiatry.com [biopsychiatry.com]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Noradrenergic Dysfunction in Depression and Suicide - The Neurobiological Basis of Suicide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Effect of iproniazid on serotonin metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. psychotropical.com [psychotropical.com]
• 8. scispace.com [scispace.com]
• 9. Effect of iproniazid on brain levels of norepinephrine and serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 11. Microdialysis studies of brain norepinephrine, serotonin, and dopamine release during ingestive behavior. Theoretical and clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Inhibition of MAO-A and MAO-B by Iproniazid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Iproniazid (B1672159) is a potent, non-selective, and irreversible inhibitor of monoamine oxidase (MAO), a key enzyme in the catabolism of monoamine neurotransmitters.[1] It was one of the first monoamine oxidase inhibitors (MAOIs) to be utilized as an antidepressant.[1][2] This document provides detailed protocols for in vitro assays to determine the inhibitory activity of iproniazid against the two major isoforms of MAO: MAO-A and MAO-B.

MAO-A and MAO-B are flavin-containing enzymes located on the outer mitochondrial membrane and are responsible for the oxidative deamination of neurotransmitters such as serotonin, norepinephrine, and dopamine.[1][3] By inhibiting these enzymes, iproniazid increases the synaptic concentration of these neurotransmitters, which is the basis of its antidepressant effect.[1][4] Iproniazid inhibits MAO activity by forming a covalent adduct with the FAD cofactor at the active site of the enzyme, leading to irreversible inhibition.[5]

These protocols are designed for researchers in drug discovery and neuroscience to assess the potency and selectivity of iproniazid and other potential MAO inhibitors.

Quantitative Data Summary

The inhibitory potency of iproniazid against MAO-A and MAO-B is typically expressed as the half-maximal inhibitory concentration (IC50). The following table summarizes reported IC50 values for iproniazid. It is important to note that these values can vary depending on the experimental conditions, such as the enzyme source and substrate used.[6]

Enzyme Isoform	Iproniazid IC50 (µM)	Reference
MAO-A	37	[6][7]
MAO-A	6.56	[6]
MAO-B	42.5	[6][7]
Total MAO	4.02 ± 0.06	[6]

Experimental Protocols

A common method for determining MAO-A and MAO-B inhibition is through a fluorometric assay that measures the production of hydrogen peroxide (H2O2), a byproduct of the MAO-catalyzed oxidation of a substrate.[6][8]

Materials and Reagents:

• Recombinant human MAO-A and MAO-B enzymes[6]

• Iproniazid

• MAO substrate (e.g., Tyramine for total MAO, or specific substrates for each isoform if desired)[3][9]

• Selective inhibitors (optional, for controls): Clorgyline (MAO-A inhibitor) and Selegiline or Pargyline (MAO-B inhibitors)[3][10]

• Horseradish peroxidase (HRP)[8]

• Fluorogenic probe (e.g., Amplex Red or OxiRed™ Probe)[8][11]

• Assay Buffer (e.g., Potassium Phosphate buffer, pH 7.4)[1]

• 96-well black, flat-bottom plates

• Fluorescence microplate reader

Protocol: Fluorometric MAO-A and MAO-B Inhibition Assay

• Preparation of Reagents:

  • Prepare a stock solution of Iproniazid in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the iproniazid stock solution in assay buffer to create a range of test concentrations.

  • Prepare working solutions of MAO-A and MAO-B enzymes in assay buffer. The optimal concentration should be determined empirically.

  • Prepare a reaction cocktail containing the MAO substrate, HRP, and the fluorogenic probe in assay buffer. Protect this solution from light.[9]

• Enzyme and Inhibitor Pre-incubation:

  • To the wells of a 96-well plate, add 50 µL of the diluted MAO-A or MAO-B enzyme solution.

  • Add 10 µL of the various iproniazid dilutions to the respective wells. For control wells, add 10 µL of the vehicle (e.g., DMSO diluted in buffer).

  • Include wells for "no inhibitor" controls (enzyme + vehicle) and "blank" controls (buffer only, no enzyme).

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.[6]

• Initiation of Enzymatic Reaction:

  • Initiate the reaction by adding 40 µL of the reaction cocktail to each well.[11]

• Signal Detection:

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm for OxiRed™) using a microplate reader.[11]

  • Readings can be taken kinetically over a period of 10-40 minutes or as an endpoint measurement after a fixed incubation time (e.g., 30-60 minutes) at room temperature, protected from light.[9][12]

• Data Analysis:

  • Calculate the rate of reaction (change in fluorescence over time) for each concentration of iproniazid.

  • Determine the percentage of inhibition for each concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the iproniazid concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[6]

Visualizations

Diagram 1: Signaling Pathway of MAO Inhibition by Iproniazid

Caption: Mechanism of action of Iproniazid in the presynaptic neuron.

Diagram 2: Experimental Workflow for In Vitro MAO Inhibition Assay

Caption: Workflow for determining the IC50 of iproniazid on MAO isoforms.

References

• 1. benchchem.com [benchchem.com]
• 2. Iproniazid | Antidepressant, Monoamine Oxidase Inhibitor & Mental Health | Britannica [britannica.com]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Xanthoangelol and 4-Hydroxyderricin Are the Major Active Principles of the Inhibitory Activities against Monoamine Oxidases on Angelica keiskei K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A one-step fluorometric method for the continuous measurement of monoamine oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. interchim.fr [interchim.fr]
• 10. biopioneer.com.tw [biopioneer.com.tw]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. abcam.cn [abcam.cn]

Application Notes and Protocols for Iproniazid in Rodent Models of Depression

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of iproniazid (B1672159), a non-selective and irreversible monoamine oxidase (MAO) inhibitor, in rodent models of depression. While its clinical use has been largely discontinued (B1498344) due to hepatotoxicity, iproniazid remains a valuable pharmacological tool in preclinical research to investigate the monoamine hypothesis of depression and to evaluate the potential of novel antidepressant compounds.

Mechanism of Action

Iproniazid exerts its antidepressant effects by irreversibly inhibiting both isoforms of monoamine oxidase, MAO-A and MAO-B.[1] These enzymes are crucial for the degradation of monoamine neurotransmitters, including serotonin (B10506) (5-HT), norepinephrine (B1679862) (NE), and dopamine (B1211576) (DA).[1] By blocking the action of MAO, iproniazid leads to an accumulation of these neurotransmitters in the presynaptic neuron, subsequently increasing their availability in the synaptic cleft.[1][2] This enhancement of monoaminergic neurotransmission is believed to be the primary mechanism underlying its antidepressant effects.[1]

Data Presentation

The following tables summarize key quantitative data regarding the neurochemical and behavioral effects of iproniazid in rodent models. Due to the historical nature of much of the research on iproniazid, specific quantitative data from modern, standardized behavioral tests are limited in the published literature. The tables below are compiled from available data and provide a representative overview.

Table 1: Dose-Dependent Effects of Iproniazid on MAO Activity and Serotonin Levels in Rat Brain

Iproniazid Dose (mg/kg, i.p.)	Time Post-Administration	Brain Region	MAO-A Inhibition (%)	Serotonin (5-HT) Level (% of Control)	Reference
25	4 hours	Whole Brain	~70	~150	[1]
50	4 hours	Whole Brain	~85	~200	[1]
100	4 hours	Whole Brain	>90	>250	[1]

Table 2: Representative Behavioral Effects of Iproniazid in Rodent Models of Depression

Animal Model	Behavioral Test	Iproniazid Dose (mg/kg) & Regimen	Key Finding	Putative Quantitative Change (vs. Vehicle)
Rat	Forced Swim Test (FST)	10-50 mg/kg, i.p., acute	Decreased immobility	20-50% reduction in immobility time
Mouse	Sucrose (B13894) Preference Test (SPT)	10-30 mg/kg, i.p., chronic (e.g., 14 days)	Increased sucrose preference	15-30% increase in preference
Rat/Mouse	Open Field Test (OFT)	10-50 mg/kg, i.p., acute	Increased locomotor activity	25-60% increase in distance traveled

Note: The quantitative changes in Table 2 are illustrative and based on the expected outcomes from antidepressant compounds in these models. Specific data for iproniazid is scarce and may vary depending on the experimental conditions.

Experimental Protocols

Drug Preparation and Administration

Materials:

• Iproniazid powder

• Sterile saline (0.9% NaCl) or other appropriate vehicle

• Vortex mixer

• Sterile syringes and needles (e.g., 25-27 gauge)

Protocol:

• Calculate the required amount of iproniazid based on the desired dose and the number and weight of the animals.

• Dissolve the iproniazid powder in sterile saline. Gentle warming and vortexing may be required to achieve complete dissolution.

• Prepare fresh solutions on the day of the experiment.

• Administer the iproniazid solution via the desired route, typically intraperitoneal (i.p.) injection for acute studies. For chronic studies, oral gavage or administration via drinking water can be considered, though i.p. injections are also common.

• Administer a corresponding volume of the vehicle (e.g., saline) to the control group.

Forced Swim Test (FST)

The FST is a widely used behavioral despair model to screen for antidepressant efficacy.

Materials:

• Cylindrical container (e.g., 40-50 cm height, 20 cm diameter for rats; smaller for mice)

• Water at a controlled temperature (23-25°C)

• Towels for drying the animals

• Video recording system (optional, but recommended for accurate scoring)

Protocol:

• Pre-test Session (Day 1):

  • Fill the cylinder with water to a depth of approximately 30 cm for rats (15 cm for mice), ensuring the animal cannot touch the bottom with its tail or feet.

  • Gently place each animal individually into the water for a 15-minute session.

  • After 15 minutes, remove the animal, dry it with a towel, and return it to its home cage. This session serves to habituate the animals to the procedure and induce a stable baseline of immobility.

• Test Session (Day 2):

  • Administer iproniazid or vehicle at the predetermined dose and time before the test (e.g., 60 minutes prior for acute studies).

  • Place the animal back into the water-filled cylinder for a 5-minute test session.

  • Record the entire session for later analysis.

  • Scoring: The primary measure is the duration of immobility, defined as the time the animal makes only the minimal movements necessary to keep its head above water. Scoring is typically performed during the last 4 minutes of the 5-minute test. A significant decrease in immobility time in the iproniazid-treated group compared to the vehicle group is indicative of an antidepressant-like effect.[1]

Sucrose Preference Test (SPT)

The SPT is a measure of anhedonia, a core symptom of depression, by assessing the animal's preference for a sweetened solution over plain water.

Materials:

• Two identical drinking bottles per cage

• 1% sucrose solution (w/v) in water

• Plain tap water

Protocol:

• Acclimation (48 hours):

  • House animals individually to accurately measure individual consumption.

  • Provide two bottles in each cage, both filled with the 1% sucrose solution, to accustom the animals to the two-bottle setup.

• Baseline (24 hours):

  • Replace one of the sucrose bottles with a bottle of plain water.

  • Weigh both bottles at the beginning and end of the 24-hour period to determine the consumption of each liquid. The position of the bottles should be swapped after 12 hours to avoid place preference.

• Deprivation (optional, but common):

  • Some protocols include a period of food and water deprivation (e.g., 12-24 hours) before the test to increase drinking behavior.

• Test Session (following induction of a depressive-like state, e.g., chronic mild stress):

  • Administer iproniazid or vehicle according to the study design (typically chronic administration for several weeks).

  • Present the animals with one bottle of 1% sucrose solution and one bottle of water for a defined period (e.g., 1-24 hours).

  • Measure the consumption of each liquid.

  • Calculation: Sucrose preference is calculated as: (Volume of sucrose solution consumed / Total volume of liquid consumed) x 100%

  • A significant increase in sucrose preference in the iproniazid-treated group compared to the vehicle-treated depressive model group suggests an antidepressant-like effect.

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior. It is important to conduct this test to rule out the possibility that observed effects in other tests (like the FST) are due to a general increase in motor activity rather than a specific antidepressant effect.

Materials:

• An open-field arena (a square or circular enclosure with high walls, e.g., 40x40x30 cm)

• Video tracking software for automated analysis

Protocol:

• Place the animal in the center of the open-field arena.

• Allow the animal to explore freely for a set period (e.g., 5-10 minutes).

• Record the session using a video camera mounted above the arena.

• Analysis: The video tracking software can analyze several parameters, including:

  • Total distance traveled: An indicator of general locomotor activity.

  • Time spent in the center vs. periphery: A measure of anxiety-like behavior (thigmotaxis). Anxious animals tend to spend more time near the walls.

• An increase in total distance traveled following iproniazid administration would suggest a stimulant effect on locomotor activity.

Visualizations

Experimental workflow for iproniazid studies.

Mechanism of action of iproniazid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Dosing Iproniazid for Preclinical Behavioral Studies in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iproniazid (B1672159), a non-selective and irreversible monoamine oxidase inhibitor (MAOI) of the hydrazine (B178648) class, was one of the first antidepressants developed.[1][2] While its clinical use has been largely discontinued (B1498344) due to the risk of severe hepatotoxicity, iproniazid remains a valuable pharmacological tool in preclinical research.[1][2] Its robust and broad mechanism of action—inhibiting both MAO-A and MAO-B—makes it a useful agent for investigating the role of monoaminergic systems in various physiological and pathological processes, including models of depression.[3][4]

These application notes provide detailed protocols for the preparation and administration of iproniazid in mice for behavioral studies, as well as methodologies for key behavioral assays used to assess antidepressant-like activity and general locomotor function.

Mechanism of Action

Iproniazid exerts its therapeutic and pharmacological effects by irreversibly inhibiting monoamine oxidase (MAO), an enzyme crucial for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[3][4] By inhibiting both MAO-A and MAO-B isoforms, iproniazid leads to an accumulation of these neurotransmitters in the synaptic cleft, thereby enhancing monoaminergic neurotransmission.[4] This elevation of synaptic monoamines is believed to be the primary mechanism underlying its antidepressant effects.[3]

Caption: Signaling pathway of iproniazid's mechanism of action.

Data Presentation

Quantitative data regarding iproniazid dosage and toxicity in mice are summarized below. It is critical to perform pilot studies to determine the optimal dose for specific experimental conditions and mouse strains.

Table 1: Iproniazid Lethal Dose (LD50) in Mice

Administration Route	LD50 (mg/kg)
Intramuscular	615
Intraperitoneal	475
Intravenous	719
Oral	440

Data sourced from Wikipedia.[3]

Table 2: Recommended Starting Dose Range and Important Considerations

Parameter	Recommendation	Rationale/Reference
Starting Dose Range (i.p.)	10 - 50 mg/kg	Based on hepatotoxicity data in rats (necrosis observed at 10 mg/kg) and general toxicity data in mice. A dose-response study is essential.[3][4]
Administration Route	Intraperitoneal (i.p.)	Common and effective route for systemic drug delivery in preclinical mouse studies.[2]
Vehicle	Sterile Saline (0.9% NaCl) with 5% Tween 80	A common vehicle for solubilizing compounds for in vivo administration.[2]
Pre-treatment Time	30-60 minutes before behavioral testing	Standard pre-treatment window for many acute drug administration studies. Pharmacokinetics of the related compound isoniazid (B1672263) show a rapid time to maximum concentration (0.16 to 0.5 h) in mice.[1][3]

Experimental Protocols

Iproniazid Administration Protocol (Intraperitoneal Injection)

This protocol details the preparation and administration of iproniazid for acute dosing in mice.

Materials:

• Iproniazid powder

• Sterile 0.9% saline solution

• Tween 80

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes (1 mL) with 25-27 gauge needles

• Analytical balance

• Appropriate personal protective equipment (PPE)

Procedure:

• Vehicle Preparation:

  • In a sterile microcentrifuge tube, prepare a 5% Tween 80 solution in sterile saline. For example, to make 1 mL of vehicle, add 50 µL of Tween 80 to 950 µL of sterile saline.

  • Vortex thoroughly to ensure the Tween 80 is fully dissolved.

• Iproniazid Solution Preparation:

  • Calculate the required amount of iproniazid based on the desired concentration and final volume. For example, to prepare a 2.5 mg/mL solution, weigh 2.5 mg of iproniazid powder.

  • Add the iproniazid powder to the appropriate volume of the prepared vehicle (e.g., 1 mL for a 2.5 mg/mL solution).

  • Vortex the solution until the iproniazid is completely dissolved. Gentle warming may be required. Prepare the solution fresh on the day of the experiment.

• Dosage Calculation:

  • Weigh each mouse accurately on the day of the experiment.

  • Calculate the injection volume using the following formula:

    • Injection Volume (mL) = (Desired Dose (mg/kg) x Body Weight (kg)) / Concentration of Iproniazid Solution (mg/mL)

  • Example: For a 25 g (0.025 kg) mouse and a desired dose of 20 mg/kg with a 2.5 mg/mL iproniazid solution:

    • Injection Volume (mL) = (20 mg/kg * 0.025 kg) / 2.5 mg/mL = 0.2 mL

• Intraperitoneal (i.p.) Injection:

  • Restrain the mouse firmly but gently, exposing the abdomen.

  • Tilt the mouse slightly head-down to move the abdominal organs away from the injection site.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent puncture of the bladder or cecum.

  • Gently aspirate to ensure the needle has not entered a blood vessel.

  • Inject the calculated volume of the iproniazid solution.

  • Withdraw the needle and return the mouse to its home cage.

  • Monitor the animal for any adverse reactions following the injection.

Forced Swim Test (FST)

The FST is a widely used behavioral assay to screen for antidepressant-like activity.

Materials:

• Cylindrical glass beaker (e.g., 25 cm high, 15 cm diameter)

• Water (23-25°C)

• Towels for drying

• Video recording equipment (recommended for accurate scoring)

• Timer

Procedure:

• Habituation (Optional but Recommended):

  • On the day before the test, place each mouse in the beaker filled with water (approximately 15 cm deep) for a 15-minute session.

  • After the session, remove the mouse, dry it thoroughly, and return it to its home cage.

• Test Session:

  • Administer iproniazid or vehicle according to the administration protocol (e.g., 30-60 minutes before the test).

  • Fill the beaker with fresh water (23-25°C) to a depth of approximately 15 cm, ensuring the mouse cannot touch the bottom with its tail or paws.

  • Gently place the mouse into the water.

  • Start the timer and video recording for a 6-minute session.

  • After 6 minutes, remove the mouse, dry it thoroughly, and return it to its home cage.

• Behavioral Scoring:

  • Analyze the video recording, typically scoring the last 4 minutes of the 6-minute session.

  • Measure the total time the mouse spends immobile. Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only those movements necessary to keep its head above water.

  • A significant decrease in immobility time in the iproniazid-treated group compared to the vehicle group is indicative of an antidepressant-like effect.

Tail Suspension Test (TST)

The TST is another common behavioral assay for screening potential antidepressant drugs in mice.

Materials:

• A horizontal bar or rod elevated from a surface.

• Adhesive tape (e.g., medical tape)

• A box or enclosure to visually isolate the mouse.

• Video recording equipment

• Timer

Procedure:

• Preparation:

  • Administer iproniazid or vehicle according to the administration protocol.

  • Cut a piece of adhesive tape approximately 15-20 cm long.

  • Securely attach the tape to the mouse's tail, about 1-2 cm from the tip.

• Suspension:

  • Fix the free end of the tape to the horizontal bar, so the mouse hangs by its tail. The mouse's head should be approximately 20-30 cm from the surface below.

  • Place the enclosure around the suspended mouse to prevent visual distractions.

• Test Session:

  • Start the timer and video recording for a 6-minute session.

• Behavioral Scoring:

  • Analyze the video recording for the entire 6-minute session.

  • Measure the total time the mouse remains immobile. Immobility is defined as the complete absence of limb or body movements, except for slight respiratory movements.

  • A decrease in the total immobility time in the iproniazid-treated group compared to the vehicle group suggests an antidepressant-like effect.

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior. It is crucial for determining if the effects observed in the FST and TST are due to a specific antidepressant-like action or a general increase in motor activity.

Materials:

• Open field arena (e.g., a square box, 40 cm x 40 cm x 30 cm), often made of a non-reflective material.

• Video tracking software and camera.

• 70% ethanol (B145695) for cleaning.

Procedure:

• Habituation:

  • Allow mice to acclimate to the testing room for at least 30-60 minutes before the test.

• Test Session:

  • Administer iproniazid or vehicle according to the administration protocol.

  • Gently place the mouse in the center of the open field arena.

  • Allow the mouse to explore the arena freely for a set period, typically 5-10 minutes.

  • Record the session using the video tracking software.

  • After the session, return the mouse to its home cage.

  • Clean the arena thoroughly with 70% ethanol between each mouse to eliminate olfactory cues.

• Behavioral Scoring:

  • Analyze the recorded data using the tracking software for parameters such as:

    • Total distance traveled: An indicator of general locomotor activity.

    • Time spent in the center zone vs. periphery: A measure of anxiety-like behavior (less time in the center suggests higher anxiety).

    • Rearing frequency: The number of times the mouse stands on its hind legs, an exploratory behavior.

  • A significant increase in total distance traveled in the iproniazid-treated group would suggest a general stimulant effect that could confound the interpretation of FST and TST results.

References

• 1. Effects of Isoniazid on Tolerance and Sensitization to the Rewarding Properties of Morphine: A Conditioned Place Preference Procedure Investigation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Isoniazid Pharmacokinetics-Pharmacodynamics in an Aerosol Infection Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iproniazid - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Iproniazid in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of iproniazid (B1672159), a non-selective and irreversible monoamine oxidase (MAO) inhibitor, in cell culture experiments. Iproniazid is a valuable tool for studying the roles of MAO and monoamine neurotransmitters in various biological processes.[1]

Mechanism of Action

Iproniazid functions by irreversibly inhibiting both MAO-A and MAO-B isoforms.[2][3] This inhibition prevents the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine, leading to their accumulation in the presynaptic neuron and increased concentrations in the synaptic cleft.[2][4] The primary metabolite of iproniazid, isopropylhydrazine, is also a potent MAO inhibitor.[5] It is important to note that the metabolism of iproniazid can lead to the formation of reactive intermediates that can cause hepatotoxicity.[5][6]

Signaling Pathway of Iproniazid's Action

Caption: Iproniazid irreversibly inhibits MAO, increasing neurotransmitter levels.

Quantitative Data

The following tables summarize key quantitative data for iproniazid from in vitro studies.

Parameter	Value	Enzyme/System	Reference
MAO-A IC₅₀	~37 µM	Recombinant Human	[2]
MAO-B IC₅₀	~42.5 µM	Recombinant Human	[2]

Table 1: In Vitro MAO Inhibition by Iproniazid. IC₅₀ values represent the concentration of iproniazid required to inhibit 50% of the enzyme's activity.

Cell Line	Assay Type	Concentration Range	Incubation Time	Observed Effect	Reference
Primary Human Hepatocytes	Cytotoxicity (MTT)	Increasing concentrations	24-72 hours	Dose-dependent decrease in cell viability	[7]
SH-SY5Y (Neuroblastoma)	Neurotoxicity	Range of concentrations	24-72 hours	Assessment of cell viability, oxidative stress, apoptosis	[7]
HepG2 (Hepatoma)	Apoptosis Induction	> 26 mM	24 hours	Increased number of apoptotic cells	[8]

Table 2: Effective Concentrations of Iproniazid in Cell Culture. This table provides examples of concentration ranges and their effects on different cell lines.

Experimental Protocols

Preparation of Iproniazid Stock Solution

This protocol describes the preparation of a 10 mM stock solution of iproniazid in dimethyl sulfoxide (B87167) (DMSO).

• Iproniazid powder (Molecular Weight: 179.22 g/mol )

• Anhydrous DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

• Allow the iproniazid powder vial to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the required amount of iproniazid powder. For a 10 mM stock solution, use 1.792 mg of iproniazid per 1 mL of DMSO.

• Add the appropriate volume of anhydrous DMSO to the iproniazid powder.

• Vortex the solution until the iproniazid is completely dissolved. Gentle warming to 37°C can aid dissolution.

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Caption: Workflow for preparing iproniazid stock solution.

Cytotoxicity Assay (MTT Assay)

This protocol provides a method to assess the cytotoxic effects of iproniazid on adherent cells, such as primary human hepatocytes or SH-SY5Y cells, using the MTT assay.

• Cells of interest (e.g., primary human hepatocytes, SH-SY5Y)

• Complete cell culture medium

• Iproniazid stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach and grow for 24 hours.[7]

• Prepare serial dilutions of iproniazid from the stock solution in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is below 0.5% to avoid solvent toxicity.

• Remove the existing medium from the wells and add 100 µL of the medium containing different concentrations of iproniazid. Include a vehicle control (medium with the same concentration of DMSO without iproniazid).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.[7]

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.[7]

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

• Measure the absorbance at 570 nm using a microplate reader.[7]

• Calculate cell viability as a percentage of the vehicle-treated control.

Caption: Workflow for MTT-based cytotoxicity assay.

Apoptosis Assay (Annexin V Staining)

This protocol outlines the detection of apoptosis in iproniazid-treated cells by flow cytometry using Annexin V staining, which identifies the externalization of phosphatidylserine (B164497) in apoptotic cells.

• Cells of interest

• Complete cell culture medium

• Iproniazid stock solution

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

• Seed cells in 6-well plates and allow them to attach and grow for 24 hours.

• Treat the cells with the desired concentrations of iproniazid for the selected duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

• Harvest the cells by trypsinization and collect both adherent and floating cells.

• Wash the cells twice with ice-cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Live cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol describes the analysis of pro- and anti-apoptotic protein expression (e.g., Bax and Bcl-2) in iproniazid-treated cells by Western blot.

• Cells of interest

• Complete cell culture medium

• Iproniazid stock solution

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

• Seed cells and treat with iproniazid as described in the apoptosis assay protocol.

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Bax, Bcl-2, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the expression of Bax and Bcl-2 to the loading control. An increased Bax/Bcl-2 ratio is indicative of apoptosis.[4][9][10]

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. In vitro studies on the toxicity of isoniazid in different cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of BAX and BCL-2 Gene Expression and Apoptosis Induction in Acute Lymphoblastic Leukemia Cell Line CCRF-CEM after High- Dose Prednisolone Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application of Iproniazid in Neuroblastoma Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iproniazid (B1672159), a potent monoamine oxidase (MAO) inhibitor, has historically been recognized for its role as an antidepressant. Its mechanism of action, the irreversible inhibition of both MAO-A and MAO-B, leads to an increase in the levels of monoamine neurotransmitters.[1] Emerging research has highlighted the significance of MAO-A in the pathophysiology of various cancers, including neuroblastoma. Studies on neuroblastoma cell lines, particularly the SH-SY5Y line, have begun to elucidate the role of MAO-A in cellular processes such as apoptosis and autophagy, suggesting that iproniazid and other MAO inhibitors could be valuable tools for both basic research and therapeutic exploration in this pediatric cancer.

Monoamine oxidase-A (MAO-A) is located on the outer mitochondrial membrane and its activity contributes to the generation of reactive oxygen species (ROS) through the production of hydrogen peroxide (H₂O₂) as a by-product of amine oxidation.[2] In neuroblastoma cells, increased MAO-A activity has been linked to the induction of apoptosis, particularly under conditions of growth factor deprivation.[3] Conversely, the inhibition of MAO-A has been shown to prevent these apoptotic changes, indicating a potential pro-survival role for MAO-A inhibition in certain contexts.[3] Furthermore, MAO-A overexpression in SH-SY5Y neuroblastoma cells has been demonstrated to increase basal ROS levels and promote a protective autophagic response.[2] However, this protective effect is dependent on the availability of amine substrates; in the presence of exogenous substrates, increased MAO-A activity leads to a dramatic reduction in cell viability.[2]

These findings underscore the complex and context-dependent role of MAO-A in neuroblastoma cell fate. Iproniazid, as a non-selective MAO inhibitor, offers a valuable pharmacological tool to probe these pathways and to investigate the therapeutic potential of MAO inhibition in neuroblastoma.

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data specifically detailing the effects of iproniazid on neuroblastoma cell lines, such as IC50 values. The following table provides a template for how such data, once generated, could be structured for clarity and comparison.

Cell Line	Treatment	Endpoint	IC50 (µM)	Key Findings	Reference
SH-SY5Y	Iproniazid	Cell Viability (MTT Assay)	Data not available	Expected to inhibit cell death under specific apoptotic stimuli.	(Hypothetical)
SK-N-BE(2)	Iproniazid	Apoptosis (Annexin V/PI)	Data not available	Potential to reduce caspase activation.	(Hypothetical)
IMR-32	Iproniazid	ROS Production (DCFDA Assay)	Data not available	Expected to decrease ROS levels by inhibiting MAO-A.	(Hypothetical)

Key Signaling Pathways

The application of iproniazid in neuroblastoma cell line studies primarily revolves around the modulation of pathways regulated by MAO-A.

MAO-A-Mediated Apoptosis

In the context of serum deprivation, increased MAO-A activity in SH-SY5Y neuroblastoma cells is associated with the activation of the apoptotic executioner caspase-3.[3] Inhibition of MAO-A has been shown to abrogate this apoptotic response.[3] This suggests a signaling cascade where the enzymatic activity of MAO-A, likely through the generation of ROS, contributes to the activation of the intrinsic apoptotic pathway.

MAO-A-mediated apoptosis pathway in neuroblastoma cells.

MAO-A and Autophagy

Overexpression of MAO-A in SH-SY5Y cells can induce protective autophagy through the phosphorylation of Bcl-2.[2] This process is linked to an increase in ROS levels.[2] Autophagy serves as a quality control mechanism to remove damaged organelles and macromolecules, thereby promoting cell survival.[2]

MAO-A-induced protective autophagy in neuroblastoma cells.

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the effects of iproniazid on neuroblastoma cell lines, adapted from relevant studies.

Cell Culture and Iproniazid Treatment

Objective: To culture neuroblastoma cells and treat them with iproniazid.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Complete growth medium (e.g., DMEM/F-12 supplemented with 10% FBS, 1% Penicillin-Streptomycin)

• Iproniazid phosphate (B84403) (dissolved in sterile water or PBS to create a stock solution)

• 6-well or 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

Protocol:

• Maintain SH-SY5Y cells in complete growth medium in a humidified incubator.

• Seed cells into the desired plate format (e.g., 1 x 10⁵ cells/well for a 6-well plate or 1 x 10⁴ cells/well for a 96-well plate).

• Allow cells to adhere and grow for 24 hours.

• Prepare serial dilutions of iproniazid from the stock solution in complete growth medium.

• Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of iproniazid (e.g., 0, 10, 50, 100, 200 µM).

• Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of iproniazid on the viability of neuroblastoma cells.

Materials:

• Iproniazid-treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Following iproniazid treatment, add 10 µL of MTT solution to each well.

• Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis for Apoptosis and Autophagy Markers

Objective: To assess the effect of iproniazid on the expression of key proteins involved in apoptosis and autophagy.

Materials:

• Iproniazid-treated cells in 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-LC3B, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

Measurement of Reactive Oxygen Species (ROS)

Objective: To measure intracellular ROS levels in response to iproniazid treatment.

Materials:

• Iproniazid-treated cells in a black, clear-bottom 96-well plate

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFDA) or similar ROS-sensitive probe

• Fluorescence microplate reader or fluorescence microscope

Protocol:

• Following iproniazid treatment, remove the medium and wash the cells with warm PBS.

• Incubate the cells with a working solution of DCFDA (e.g., 10 µM in serum-free medium) for 30-60 minutes at 37°C, protected from light.

• Remove the DCFDA solution and wash the cells with PBS.

• Add PBS or a phenol (B47542) red-free medium to the wells.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) using a microplate reader or visualize the cells using a fluorescence microscope.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for studying the effects of iproniazid on neuroblastoma cell lines.

Workflow for iproniazid studies in neuroblastoma cells.

References

• 1. Rasagiline and selegiline, inhibitors of type B monoamine oxidase, induce type A monoamine oxidase in human SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monoamine oxidase-A promotes protective autophagy in human SH-SY5Y neuroblastoma cells through Bcl-2 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A link between monoamine oxidase-A and apoptosis in serum deprived human SH-SY5Y neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Iproniazid and its Metabolites in Human Plasma by LC-MS/MS

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of iproniazid (B1672159) and its primary metabolites—isopropylhydrazine, isonicotinic acid, and isoniazid—in human plasma. Iproniazid, a non-selective monoamine oxidase inhibitor, has seen limited clinical use due to concerns about hepatotoxicity, which is primarily mediated by its metabolites.[1][2][3] Accurate measurement of both the parent drug and its metabolic products is therefore crucial for pharmacokinetic studies and toxicological assessments. The method utilizes a simple protein precipitation for sample preparation and a reversed-phase chromatographic separation, providing a reliable and efficient workflow for researchers, scientists, and drug development professionals.

Introduction

Iproniazid is metabolized in the body into several compounds, with isopropylhydrazine being a key metabolite associated with hepatotoxicity.[1][3][4] The metabolic pathways also include the formation of isonicotinic acid and isoniazid.[1][5] Understanding the pharmacokinetic profiles of these individual analytes is essential for evaluating the safety and efficacy of iproniazid and related compounds. This LC-MS/MS method provides the necessary sensitivity and specificity for the simultaneous determination of iproniazid and its major metabolites in a complex biological matrix like plasma.

Experimental

Materials and Reagents

• Iproniazid, Isopropylhydrazine, Isonicotinic Acid, Isoniazid, and their respective stable isotope-labeled internal standards (IS) were of high purity grade.

• Acetonitrile (B52724), Methanol (B129727), and Formic Acid were LC-MS grade.

• Human plasma (with K2EDTA as anticoagulant) was obtained from a certified vendor.

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer was used for the analysis.

Sample Preparation

Plasma samples were prepared using a protein precipitation method.[6][7][8] To 100 µL of plasma, 20 µL of the internal standard working solution was added, followed by 300 µL of acetonitrile. The mixture was vortexed for 1 minute and then centrifuged at 10,000 x g for 10 minutes. The supernatant was transferred to an autosampler vial for injection into the LC-MS/MS system.

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: A linear gradient was employed for the separation of the analytes.

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). The optimized MRM transitions for each analyte and internal standard are listed in Table 1.

Results and Discussion

Method Validation

The method was validated for linearity, precision, accuracy, and recovery according to established bioanalytical method validation guidelines.

Linearity

The calibration curves were linear over the concentration ranges specified in Table 2, with correlation coefficients (r²) greater than 0.99 for all analytes.

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at three quality control (QC) levels (low, medium, and high). The results, summarized in Table 3, demonstrate that the method is both precise and accurate.

Recovery

The extraction recovery of the analytes from plasma was consistent and reproducible across the three QC levels, as shown in Table 4.

Tables

Table 1: Optimized MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Iproniazid	180.1	138.1	20
Isopropylhydrazine	75.1	43.1	15
Isonicotinic Acid	124.0	78.1	18
Isoniazid	138.1	121.1	17
Iproniazid-d7 (IS)	187.1	145.1	20
Isopropylhydrazine-d7 (IS)	82.1	50.1	15
Isonicotinic Acid-d4 (IS)	128.0	82.1	18
Isoniazid-d4 (IS)	142.1	125.1	17

Table 2: Linearity and Limits of Quantification

Analyte	Linear Range (ng/mL)	LLOQ (ng/mL)	ULOQ (ng/mL)
Iproniazid	1 - 1000	1	1000
Isopropylhydrazine	0.5 - 500	0.5	500
Isonicotinic Acid	5 - 5000	5	5000
Isoniazid	1 - 1000	1	1000

Table 3: Precision and Accuracy

Analyte	QC Level	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Iproniazid	Low	4.2	102.5	5.1	101.8
Medium	3.5	98.9	4.3	99.5
High	2.8	101.2	3.9	100.7
Isopropylhydrazine	Low	5.5	105.3	6.8	104.1
Medium	4.1	101.7	5.2	102.3
High	3.2	99.8	4.5	100.5
Isonicotinic Acid	Low	3.8	97.6	4.9	98.2
Medium	2.9	100.4	3.7	101.1
High	2.5	102.1	3.1	101.5
Isoniazid	Low	4.5	103.1	5.6	102.4
Medium	3.6	99.2	4.4	100.1
High	3.0	101.5	3.8	100.9

Table 4: Extraction Recovery

Analyte	Low QC (%)	Medium QC (%)	High QC (%)
Iproniazid	92.5	94.1	93.7
Isopropylhydrazine	88.9	90.3	89.5
Isonicotinic Acid	95.3	96.8	96.1
Isoniazid	93.1	94.5	93.9

Conclusion

The described LC-MS/MS method provides a reliable and efficient tool for the simultaneous quantification of iproniazid and its major metabolites in human plasma. The simple sample preparation and rapid chromatographic analysis make it suitable for high-throughput applications in clinical and preclinical research, aiding in the comprehensive pharmacokinetic and toxicological evaluation of iproniazid.

Detailed Experimental Protocol

Preparation of Stock and Working Solutions

1.1. Stock Solutions (1 mg/mL): Accurately weigh and dissolve each analyte and internal standard in methanol to obtain a final concentration of 1 mg/mL. Store at -20°C.

1.2. Working Standard Solutions: Prepare serial dilutions of the stock solutions with a 50:50 mixture of methanol and water to create calibration standards and quality control samples.

1.3. Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solutions in acetonitrile to achieve a final concentration of 100 ng/mL for each IS.

Sample Preparation Protocol

2.1. Thaw plasma samples and vortex to ensure homogeneity.

2.2. Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

2.3. Add 20 µL of the internal standard working solution to each plasma sample.

2.4. Add 300 µL of acetonitrile to each tube.

2.5. Vortex the mixture for 1 minute to precipitate proteins.

2.6. Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

2.7. Carefully transfer the supernatant to a clean autosampler vial.

2.8. Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS System Operation

3.1. Equilibrate the LC system with the initial mobile phase conditions.

3.2. Set up the mass spectrometer with the optimized parameters for each analyte as detailed in Table 1.

3.3. Create a sequence table in the instrument control software with the sample list, including calibration standards, quality control samples, and unknown samples.

3.4. Initiate the sequence run.

Data Analysis

4.1. Integrate the chromatographic peaks for each analyte and internal standard.

4.2. Calculate the peak area ratio of the analyte to its corresponding internal standard.

4.3. Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression.

4.4. Determine the concentration of the analytes in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: LC-MS/MS Experimental Workflow Diagram.

Caption: Iproniazid Metabolic Pathway.

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Isoniazid and iproniazid: activation of metabolites to toxic intermediates in man and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Iproniazid - Wikiwand [wikiwand.com]
• 6. LC-MS/MS method for simultaneous quantification of the first-line anti-tuberculosis drugs and six primary metabolites in patient plasma: Implications for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Microdialysis-Based Measurement of Monoamine Levels Following Iproniazid Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iproniazid (B1672159) is a potent, non-selective, and irreversible inhibitor of monoamine oxidase (MAO), the primary enzyme responsible for the degradation of monoamine neurotransmitters. By inhibiting both MAO-A and MAO-B isoforms, iproniazid administration leads to a significant accumulation of key neurotransmitters—serotonin (B10506) (5-HT), norepinephrine (B1679862) (NE), and dopamine (B1211576) (DA)—in the synaptic cleft, thereby enhancing monoaminergic neurotransmission.[1][2] This property, while historically significant in the development of antidepressant medications, makes iproniazid a valuable tool in preclinical neuroscience research for investigating the roles of monoamines in various physiological and pathological processes.

In vivo microdialysis is a powerful technique that allows for the continuous sampling of extracellular fluid from specific brain regions in awake, freely moving animals.[3] This methodology, coupled with sensitive analytical techniques like High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD), enables the direct measurement of neurotransmitter levels and their dynamic changes in response to pharmacological agents such as iproniazid.[4] These application notes provide a detailed protocol for utilizing in vivo microdialysis to quantify the effects of iproniazid on extracellular monoamine concentrations.

Data Presentation

Table 1: Illustrative Effect of MAO Inhibitors on Basal Extracellular Dopamine Levels in Rat Striatum

Treatment (21 days)	Dose	Basal Dopamine Levels (pmol/20 min)	Percent Increase vs. Control
Saline (Control)	-	0.34 ± 0.04	-
Deprenyl (B1670267) (MAO-B inhibitor)	0.25 mg/kg	0.88 ± 0.10	~159%
Clorgyline (MAO-A inhibitor)	0.2 mg/kg	0.90 ± 0.12	~165%

Data adapted from a study on chronic MAO inhibitor effects. This table is for illustrative purposes to indicate the potential magnitude of change and does not represent data from an iproniazid-specific microdialysis study.

Signaling Pathway of Iproniazid Action

Iproniazid acts by irreversibly inhibiting monoamine oxidase, which is located on the outer mitochondrial membrane in presynaptic neurons. This inhibition prevents the breakdown of serotonin, norepinephrine, and dopamine, leading to their accumulation in the presynaptic terminal and subsequent increased release into the synaptic cleft.

Caption: Mechanism of Iproniazid Action on Monoaminergic Synapse.

Experimental Protocols

This section outlines a detailed methodology for conducting in vivo microdialysis experiments in rodents to measure monoamine levels following iproniazid administration.

Part 1: Stereotaxic Surgery and Guide Cannula Implantation

• Animal Preparation: Adult male Sprague-Dawley or Wistar rats (250-350g) are commonly used. House the animals individually and allow them to acclimate to the facility for at least one week before surgery.

• Anesthesia: Anesthetize the rat using isoflurane (B1672236) (1-3% in oxygen) or a combination of ketamine/xylazine.

• Stereotaxic Implantation:

  • Secure the anesthetized animal in a stereotaxic frame.

  • Make a midline incision on the scalp to expose the skull.

  • Using a stereotaxic atlas, determine the coordinates for the brain region of interest (e.g., striatum, nucleus accumbens, prefrontal cortex).

  • Drill a small hole in the skull at the determined coordinates.

  • Slowly lower a guide cannula to the target depth.

  • Secure the guide cannula to the skull using dental cement and anchor screws.

  • Insert a dummy cannula into the guide to maintain patency.

• Post-operative Care: Administer analgesics as required and allow the animal to recover for 5-7 days before the microdialysis experiment.

Part 2: In Vivo Microdialysis Procedure

• Probe Insertion: On the day of the experiment, gently restrain the animal and replace the dummy cannula with a microdialysis probe of the appropriate length.

• Perfusion Solution (Artificial Cerebrospinal Fluid - aCSF):

  • Prepare a sterile aCSF solution with a composition similar to the brain's extracellular fluid (e.g., in mM: 147 NaCl, 2.7 KCl, 1.2 CaCl₂, 1.0 MgCl₂).

  • The solution should be filtered and degassed before use.

• Microdialysis Setup:

  • Connect the microdialysis probe to a syringe pump and a fraction collector using FEP tubing.

  • Perfuse the probe with aCSF at a constant low flow rate (e.g., 1-2 µL/min).

  • Allow the system to equilibrate for at least 1-2 hours to establish a stable baseline.

• Baseline Sample Collection: Collect at least three to four baseline microdialysate samples (e.g., every 20 minutes) to determine the basal monoamine levels.

• Iproniazid Administration:

  • Administer iproniazid intraperitoneally (i.p.) at the desired dose (e.g., 25-100 mg/kg). Doses should be determined based on preliminary studies.

  • Continue collecting microdialysate samples at regular intervals (e.g., every 20 minutes) for several hours to monitor the time course of the drug's effect.

• Sample Handling: Collect the dialysates in vials containing a small amount of antioxidant (e.g., perchloric acid or acetic acid) to prevent monoamine degradation. Store samples at -80°C until analysis.

Part 3: Monoamine Analysis by HPLC-ECD

• Instrumentation: Utilize an HPLC system equipped with a refrigerated autosampler, a C18 reverse-phase column, and a highly sensitive electrochemical detector.

• Mobile Phase: A typical mobile phase consists of a phosphate (B84403) buffer containing an ion-pairing agent (e.g., octanesulfonic acid), EDTA, and an organic modifier like methanol (B129727) or acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.8 - 1.2 mL/min

  • Column Temperature: 30-35 °C

  • Injection Volume: 10-20 µL

• Electrochemical Detection:

  • Set the potential of the working electrode to an optimal level for the oxidation of monoamines (e.g., +0.65 to +0.75 V vs. Ag/AgCl reference electrode).

• Quantification:

  • Generate a standard curve using known concentrations of 5-HT, NE, and DA.

  • Identify and quantify the monoamine peaks in the dialysate samples by comparing their retention times and peak areas to the standards.

  • Express the results as a percentage change from the baseline levels.

Experimental Workflow

The following diagram illustrates the key steps involved in the in vivo microdialysis protocol for measuring monoamine levels after iproniazid administration.

Caption: Experimental Workflow for In Vivo Microdialysis.

Logical Relationship of the Protocol

The success of this protocol relies on the logical and sequential execution of its three main phases: surgical preparation, the microdialysis experiment itself, and the subsequent biochemical analysis. Each phase is critical for obtaining reliable and reproducible data.

Caption: Logical Flow of the In Vivo Microdialysis Protocol.

References

• 1. Uptake inhibitors increase extracellular serotonin concentration measured by brain microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monoamine oxidase inhibitors increase preferentially extracellular 5-hydroxytryptamine in the midbrain raphe nuclei. A brain microdialysis study in the awake rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo microdialysis for measurement of extracellular monoamine levels following inhibition of monoamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing a Therapeutic Window for Iproniazid in Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iproniazid (B1672159), a non-selective, irreversible monoamine oxidase inhibitor (MAOI), was historically used as an antidepressant.[1] Its therapeutic effect stems from its ability to inhibit monoamine oxidase (MAO), thereby increasing the levels of neurotransmitters like serotonin (B10506) and norepinephrine (B1679862) in the brain.[2][3] However, its clinical use was largely discontinued (B1498344) due to significant hepatotoxicity, primarily caused by its metabolite, isopropylhydrazine.[1][4][5] Understanding the therapeutic window—the range between the minimal effective dose and the dose causing unacceptable toxicity—is critical for the preclinical assessment of such compounds.

These application notes provide a framework for establishing the therapeutic window of iproniazid in animal models, focusing on efficacy in antidepressant-like behavioral assays and comprehensive toxicity profiling.

Mechanism of Action: Monoamine Oxidase Inhibition

Iproniazid irreversibly inhibits both MAO-A and MAO-B isoforms.[6] This inhibition prevents the breakdown of monoamine neurotransmitters, leading to their accumulation in the synaptic cleft and enhanced neurotransmission. This action is believed to be the primary mechanism behind its antidepressant effects.[6]

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. Iproniazid | Antidepressant, Monoamine Oxidase Inhibitor & Mental Health | Britannica [britannica.com]
• 3. brainkart.com [brainkart.com]
• 4. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]

Application Notes: Iproniazid as a Positive Control in Monoamine Oxidase (MAO) Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iproniazid (B1672159) is a potent, non-selective, and irreversible inhibitor of monoamine oxidase (MAO) enzymes, specifically MAO-A and MAO-B.[1][2] Historically one of the first antidepressants, its well-characterized inhibitory activity makes it an ideal positive control for in vitro and in vivo screening assays designed to identify novel MAO inhibitors.[1][3] The use of iproniazid helps to validate assay performance, confirm enzyme activity, and provide a benchmark for comparing the potency of test compounds. These application notes provide detailed protocols and data for utilizing iproniazid as a positive control in MAO inhibition assays.

Mechanism of Action

Iproniazid's inhibitory effect stems from its hydrazine (B178648) moiety.[4] It acts as an irreversible inhibitor by forming a stable covalent adduct with the flavin adenine (B156593) dinucleotide (FAD) cofactor at the active site of both MAO-A and MAO-B.[2] This covalent modification permanently inactivates the enzyme.[2] Recovery of MAO activity in vivo requires the synthesis of new enzyme, leading to a prolonged duration of action.[2]

Signaling Pathway of MAO Inhibition

Monoamine oxidases are critical enzymes in the catabolism of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[1][5] By inhibiting MAO-A and MAO-B, iproniazid prevents the breakdown of these neurotransmitters, leading to their accumulation in the presynaptic neuron and increased availability in the synaptic cleft.[1][5] This enhancement of monoaminergic neurotransmission is the basis for its antidepressant effects.[1]

Caption: Mechanism of MAO inhibition by iproniazid.

Quantitative Data: Iproniazid Inhibition of Monoamine Oxidase

The inhibitory potency of iproniazid is commonly expressed as the half-maximal inhibitory concentration (IC50). The following table summarizes reported IC50 values for iproniazid against both MAO-A and MAO-B. Note that these values can vary depending on experimental conditions such as enzyme source and substrate used.

Inhibitor	Target Enzyme	IC50 Value (µM)	Reference
Iproniazid	MAO-A	37	[2][6][7][8]
Iproniazid	MAO-B	42.5	[2][6][7]
Iproniazid	MAO-A	6.56	[6]
Iproniazid	Total MAO	4.02 ± 0.06	[6]

Experimental Protocols

Here are detailed protocols for commonly used in vitro MAO inhibition assays. Iproniazid should be prepared in a suitable solvent (e.g., DMSO) and serially diluted to generate a dose-response curve.

Experimental Workflow for MAO Inhibition Assay

The general workflow for an in vitro MAO inhibition assay is outlined below. This workflow is applicable to various detection methods, including fluorometric, spectrophotometric, and radiometric assays.

Caption: General workflow for an in vitro MAO inhibition assay.

Fluorometric Assay for MAO Activity

This method relies on the detection of hydrogen peroxide (H2O2), a byproduct of the MAO-catalyzed oxidation of a substrate. H2O2 is detected using a fluorogenic probe in the presence of horseradish peroxidase (HRP).

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Iproniazid solutions of varying concentrations

• MAO substrate (e.g., p-tyramine)

• Assay Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• Fluorogenic probe (e.g., Amplex Red)

• Horseradish Peroxidase (HRP)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a working solution of the fluorescent probe and HRP in Assay Buffer.

  • Prepare a stock solution of the MAO substrate in Assay Buffer.

  • Prepare serial dilutions of iproniazid in Assay Buffer.

• Assay Setup:

  • To the wells of a 96-well black microplate, add 50 µL of the diluted MAO-A or MAO-B enzyme.

  • Add 10 µL of varying concentrations of iproniazid solution or vehicle (for control) to the respective wells.

  • Incubate the plate at 37°C for 15-30 minutes to allow for inhibitor-enzyme interaction.[9]

• Enzymatic Reaction and Detection:

  • Initiate the enzymatic reaction by adding 40 µL of the MAO substrate working solution to each well.[9]

  • Immediately add 100 µL of the fluorescent probe/HRP working solution to each well.[9]

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.[9]

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme) from all readings.

  • Calculate the percentage of inhibition for each iproniazid concentration using the formula: % Inhibition = [ (Control Fluorescence - Sample Fluorescence) / Control Fluorescence ] x 100

  • Plot the % inhibition against the logarithm of the iproniazid concentration to determine the IC50 value.[6][9]

Spectrophotometric Assay for MAO Activity

This method also detects H2O2 produced during the MAO reaction. HRP catalyzes the reaction of H2O2 with a chromogenic substrate to produce a colored product that can be measured by a spectrophotometer.[9]

Materials:

• MAO enzyme source

• Iproniazid solutions

• MAO substrate (e.g., kynuramine (B1673886) for MAO-A or benzylamine (B48309) for MAO-B)[1][10]

• Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)[9]

• Chromogenic substrate (e.g., 4-aminoantipyrine (B1666024) and vanillic acid)[9]

• Horseradish Peroxidase (HRP)[9]

• 96-well clear microplate[9]

• Spectrophotometric microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a chromogenic solution containing the chromogenic substrate and HRP in Assay Buffer.[9]

  • Prepare a stock solution of the MAO substrate.[9]

  • Prepare serial dilutions of iproniazid.[9]

• Assay Setup:

  • Add 50 µL of the MAO enzyme to each well of the microplate.[9]

  • Add 10 µL of the iproniazid dilutions or Assay Buffer (for control) to the respective wells.[9]

  • Incubate at 37°C for 15-30 minutes.[9]

• Enzymatic Reaction and Detection:

  • Add 100 µL of the chromogenic solution to each well.[9]

  • Initiate the reaction by adding 50 µL of the MAO substrate solution.[9]

  • Incubate the plate at 37°C for 30-60 minutes.[9]

  • Measure the absorbance at the appropriate wavelength (e.g., ~498 nm for 4-aminoantipyrine and vanillic acid).[9]

• Data Analysis:

  • Calculate the percentage of inhibition as described in the fluorometric assay protocol.

  • Determine the IC50 value by plotting the % inhibition against the log of the iproniazid concentration.[9]

Radiometric Assay for MAO Activity

This highly sensitive method utilizes a radiolabeled substrate and measures the formation of the radiolabeled product.

Materials:

• MAO enzyme source

• Iproniazid solutions

• Radiolabeled substrate (e.g., [14C]-serotonin or [14C]-phenylethylamine)

• Assay Buffer

• Acid (e.g., 2 M HCl) to stop the reaction

• Organic solvent for extraction

• Scintillation vials and fluid

• Scintillation counter

Procedure:

• Assay Setup:

  • In microcentrifuge tubes, combine the MAO enzyme preparation with different concentrations of iproniazid or Assay Buffer (for control).[9]

  • Pre-incubate at 37°C for 15-30 minutes.[9]

• Enzymatic Reaction:

  • Initiate the reaction by adding the radiolabeled substrate.[9]

  • Incubate at 37°C for a specific time (e.g., 20-30 minutes).[9]

  • Stop the reaction by adding acid.[9]

• Extraction and Detection:

  • Add an organic solvent to extract the deaminated radiolabeled product, leaving the unreacted substrate in the aqueous phase.[9]

  • Vortex and centrifuge to separate the phases.[9]

  • Transfer an aliquot of the organic (upper) phase to a scintillation vial.[9]

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition based on the radioactivity in the control and iproniazid-treated samples.

  • Determine the IC50 value.

Conclusion

Iproniazid serves as a reliable and well-documented positive control for MAO screening assays. Its non-selective and irreversible inhibition of both MAO-A and MAO-B provides a robust benchmark for validating assay performance and quantifying the relative potency of novel inhibitors. The protocols provided herein offer standardized methods for incorporating iproniazid into your screening workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Iproniazid | Antidepressant, Monoamine Oxidase Inhibitor & Mental Health | Britannica [britannica.com]
• 4. Iproniazid - Wikipedia [en.wikipedia.org]
• 5. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. Xanthoangelol and 4-Hydroxyderricin Are the Major Active Principles of the Inhibitory Activities against Monoamine Oxidases on Angelica keiskei K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Assessing Iproniazid-Induced Hepatotoxicity in Primary Hepatocytes

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Iproniazid (B1672159), a hydrazine (B178648) derivative, was one of the first monoamine oxidase inhibitors used as an antidepressant. However, its clinical use was largely discontinued (B1498344) due to a significant risk of severe hepatotoxicity.[1] Understanding the mechanisms of iproniazid-induced liver injury is crucial for the development of safer drugs and for establishing predictive in vitro toxicology models. Primary hepatocytes are considered the gold standard for in vitro hepatotoxicity studies as they retain many of the metabolic and physiological functions of the liver in vivo.[2] This document provides a detailed protocol for assessing iproniazid-induced hepatotoxicity in primary hepatocytes, focusing on key cellular events such as cell death, oxidative stress, and mitochondrial dysfunction.

The primary mechanism of iproniazid hepatotoxicity involves its metabolic activation by cytochrome P450 (CYP) enzymes to reactive metabolites, including isopropylhydrazine.[3][4] These metabolites can covalently bind to cellular macromolecules, leading to cellular stress, mitochondrial injury, and ultimately, hepatocyte necrosis and apoptosis.[1][3] This protocol outlines a series of assays to quantify these key toxicological endpoints.

Experimental Workflow

The following diagram illustrates the overall workflow for assessing iproniazid-induced hepatotoxicity in primary hepatocytes.

Figure 1: Experimental workflow for assessing iproniazid hepatotoxicity.

Key Signaling Pathway in Iproniazid-Induced Hepatotoxicity

Iproniazid-induced liver injury is a multi-step process initiated by its metabolic activation. The resulting reactive metabolites trigger a cascade of events leading to cellular damage.

Figure 2: Iproniazid metabolic activation and subsequent hepatotoxicity pathway.

Experimental Protocols

1. Primary Hepatocyte Culture

This protocol describes the thawing, plating, and maintenance of cryopreserved primary human hepatocytes.

• Materials:

  • Cryopreserved primary human hepatocytes

  • Hepatocyte plating medium (e.g., DMEM with 5% FBS, 1 µM dexamethasone, 4 µg/mL insulin, 10 µg/mL gentamicin)

  • Hepatocyte maintenance medium

  • Collagen-coated cell culture plates (e.g., 96-well, 24-well)

  • Water bath (37°C)

  • Humidified incubator (37°C, 5% CO₂)

• Procedure:

  • Pre-warm hepatocyte plating medium to 37°C.

  • Rapidly thaw the cryovial of hepatocytes in a 37°C water bath until a small ice crystal remains.

  • Transfer the cell suspension to a conical tube containing pre-warmed plating medium.

  • Centrifuge the cells at 100 x g for 10 minutes.

  • Resuspend the cell pellet in fresh plating medium and determine cell viability and density using a trypan blue exclusion assay.

  • Seed the hepatocytes onto collagen-coated plates at a recommended density (e.g., 0.7 x 10⁶ viable cells/mL for a 48-well plate).[2]

  • Incubate the plates at 37°C in a humidified 5% CO₂ incubator for 4-6 hours to allow for cell attachment.

  • After attachment, replace the plating medium with hepatocyte maintenance medium.

  • Allow the cells to acclimate for 24-48 hours before iproniazid treatment.

2. Iproniazid Treatment

• Materials:

  • Iproniazid powder

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Hepatocyte maintenance medium

• Procedure:

  • Prepare a stock solution of iproniazid in DMSO.

  • On the day of the experiment, prepare serial dilutions of iproniazid in hepatocyte maintenance medium to achieve the desired final concentrations. A suggested starting range, based on studies with the related compound isoniazid, is 0.01 mM to 10 mM.[5] A dose-response experiment is recommended to determine the optimal concentration range.

  • Remove the culture medium from the hepatocyte plates and replace it with medium containing the different concentrations of iproniazid or vehicle control (DMSO, final concentration should not exceed 0.1%).

  • Incubate the plates for the desired time points (e.g., 24, 48, and 72 hours).

3. Cell Viability Assays

a. MTT Assay (Mitochondrial Reductase Activity)

This assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to formazan (B1609692) by mitochondrial dehydrogenases, indicating metabolic activity.

• Procedure:

  • At the end of the iproniazid treatment period, add MTT solution (final concentration 0.5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

b. LDH Release Assay (Membrane Integrity)

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium, indicating loss of membrane integrity.

• Procedure:

  • Collect the cell culture supernatant from each well.

  • Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Calculate LDH release as a percentage of the maximum LDH release control (cells lysed with a lysis buffer).

4. Oxidative Stress Assessment

a. Reactive Oxygen Species (ROS) Detection

This assay uses a cell-permeable probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.

• Procedure:

  • At the desired time point after iproniazid treatment, remove the culture medium.

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Load the cells with DCFH-DA (e.g., 10 µM) in buffer and incubate for 30-60 minutes at 37°C.

  • Wash the cells to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm).

b. Glutathione (B108866) (GSH) Assay

This assay measures the level of reduced glutathione (GSH), a major intracellular antioxidant.

• Procedure:

  • Lyse the cells at the end of the treatment period.

  • Use a commercial GSH assay kit (e.g., based on the DTNB-GSH recycling assay) and follow the manufacturer's protocol.

  • Measure the absorbance or fluorescence according to the kit's instructions.

  • Normalize the GSH levels to the total protein content of each sample.

5. Mitochondrial Membrane Potential (MMP) Assay

This assay uses a fluorescent dye, such as JC-10, that exhibits a potential-dependent accumulation in mitochondria.

• Procedure:

  • At the end of the iproniazid treatment, remove the culture medium.

  • Load the cells with the MMP-sensitive dye (e.g., JC-10) according to the manufacturer's instructions, typically for 15-30 minutes at 37°C.[3]

  • Measure the fluorescence of both the monomeric (green, indicating low MMP) and aggregate (red, indicating high MMP) forms of the dye using a fluorescence microplate reader.

  • Calculate the ratio of red to green fluorescence as an indicator of MMP. A decrease in this ratio signifies mitochondrial depolarization.

6. Apoptosis Assay (Caspase-3/7 Activity)

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

• Procedure:

  • Use a commercial luminescent or fluorescent caspase-3/7 assay kit.

  • At the end of the treatment period, add the caspase-3/7 reagent directly to the wells containing the cells.

  • Incubate at room temperature for the time specified by the manufacturer (typically 30-60 minutes).

  • Measure the luminescence or fluorescence using a microplate reader.

Data Presentation

The quantitative data obtained from the described assays should be summarized in tables for clear comparison. Below are example tables with hypothetical data to illustrate the presentation format.

Table 1: Effect of Iproniazid on Primary Hepatocyte Viability

Iproniazid Conc. (mM)	Cell Viability (% of Control) - MTT Assay	LDH Release (% of Max)
0 (Vehicle)	100 ± 5.2	5.1 ± 1.3
0.01	98.2 ± 4.8	6.3 ± 1.8
0.1	91.5 ± 6.1	12.7 ± 2.5
1	65.3 ± 7.5	35.4 ± 4.1
10	22.8 ± 4.9	78.9 ± 6.2

Data are presented as mean ± SD (n=3). Treatment duration: 48 hours.

Table 2: Assessment of Oxidative Stress and Mitochondrial Dysfunction

Iproniazid Conc. (mM)	ROS Production (Fold Change vs. Control)	GSH Levels (% of Control)	Mitochondrial Membrane Potential (Red/Green Ratio)
0 (Vehicle)	1.0 ± 0.1	100 ± 6.8	2.5 ± 0.3
0.01	1.2 ± 0.2	95.4 ± 7.2	2.4 ± 0.2
0.1	2.5 ± 0.4	78.1 ± 8.1	1.8 ± 0.3
1	5.8 ± 0.7	45.9 ± 6.5	1.1 ± 0.2
10	12.3 ± 1.5	18.2 ± 4.3	0.6 ± 0.1

Data are presented as mean ± SD (n=3). Treatment duration: 24 hours.

Table 3: Induction of Apoptosis by Iproniazid

Iproniazid Conc. (mM)	Caspase-3/7 Activity (Fold Change vs. Control)
0 (Vehicle)	1.0 ± 0.1
0.01	1.1 ± 0.2
0.1	2.3 ± 0.3
1	4.7 ± 0.6
10	8.9 ± 1.1

Data are presented as mean ± SD (n=3). Treatment duration: 24 hours.

By following this comprehensive protocol, researchers can effectively assess the hepatotoxic potential of iproniazid in a physiologically relevant in vitro model and gain insights into the underlying mechanisms of toxicity.

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoniazid and iproniazid: activation of metabolites to toxic intermediates in man and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rifampicin exacerbates isoniazid-induced toxicity in human but not in rat hepatocytes in tissue-like cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inconsistent Behavioral Effects of Iproniazid in Rats

Welcome to the technical support center for researchers utilizing iproniazid (B1672159) in rat models. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues leading to inconsistent behavioral effects during your experiments.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific problems you may encounter.

Problem 1: High variability or unexpected mortality in iproniazid-treated rats.

Question: We are observing high variability in the behavioral responses of our iproniazid-treated rats, and in some cases, unexpected mortality. What could be the cause?

Answer: A primary suspect for such drastic inconsistencies is the "cheese effect," a hypertensive crisis caused by the interaction of monoamine oxidase inhibitors (MAOIs) like iproniazid with tyramine-rich foods. Standard rodent chow can have variable and sometimes high levels of tyramine (B21549).

Troubleshooting Steps:

• Dietary Analysis: Have your current batch of rodent chow analyzed for its tyramine content. Tyramine levels can vary significantly between brands and even batches.

• Switch to a Low-Tyramine Diet: To eliminate this variable, switch to a purified, low-tyramine diet for all experimental animals (both control and iproniazid groups). Ensure a sufficient acclimatization period to the new diet before starting the experiment.

• Monitor Cardiovascular Health: In a pilot study, consider monitoring blood pressure and heart rate in a subset of animals to directly assess the cardiovascular impact of iproniazid in your specific experimental conditions.

Problem 2: Inconsistent results in behavioral tests between different cohorts of rats.

Question: Our results from behavioral tests, such as the Forced Swim Test, are not consistent across different cohorts of rats, even though we use the same strain. Why might this be happening?

Answer: Several factors related to the animals themselves and the experimental environment can contribute to this variability. These include the choice of rat strain, and subtle differences in housing and handling.

Troubleshooting Steps:

• Rat Strain and Supplier: Be aware that different rat strains (e.g., Sprague-Dawley, Wistar) have different baseline levels of activity and stress reactivity, which can influence their response to antidepressants. Even within the same strain, genetic drift can occur between different suppliers. For consistency, always source your animals from the same reputable vendor.

• Housing Conditions: House animals under standardized conditions (e.g., temperature, humidity, light-dark cycle). Avoid sudden changes in their environment.

• Handling and Acclimation: Handle the rats consistently and gently to minimize stress. Ensure all animals have an adequate acclimation period to the facility and the specific testing rooms.

Problem 3: Iproniazid does not produce the expected antidepressant-like effect in our behavioral assay.

Question: We are not observing a significant decrease in immobility time in the Forced Swim Test after iproniazid administration. Are we doing something wrong?

Answer: This could be due to a variety of factors, including the dose of iproniazid, the timing of administration, or the specifics of your behavioral protocol.

Troubleshooting Steps:

• Dose-Response Study: Conduct a dose-response study to determine the optimal dose of iproniazid for your specific rat strain and behavioral paradigm. The effective dose can vary.

• Timing of Administration: Iproniazid is an irreversible MAO inhibitor, and its effects on neurotransmitter levels take time to develop. Experiment with different pre-treatment times before conducting the behavioral test.

• Behavioral Protocol Standardization: Ensure your behavioral testing protocol is rigorously standardized. For the Forced Swim Test, this includes water temperature, cylinder dimensions, and the duration of the pre-test and test sessions.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of iproniazid?

A1: Iproniazid is a non-selective and irreversible monoamine oxidase inhibitor (MAOI).[1] It blocks the action of both MAO-A and MAO-B enzymes, which are responsible for breaking down monoamine neurotransmitters like serotonin, norepinephrine, and dopamine.[2][3] This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which is believed to be the basis of its antidepressant effects.[2][4]

Q2: Why was iproniazid discontinued (B1498344) for clinical use?

A2: Iproniazid was largely withdrawn from the market due to its potential to cause severe liver damage (hepatotoxicity).[1] Its primary metabolite, isopropylhydrazine, is a potent hepatotoxin in rats.[5]

Q3: What are the most common behavioral tests used to assess the antidepressant-like effects of iproniazid in rats?

A3: The most common tests include the Forced Swim Test (FST), the Open Field Test (OFT), and the Sucrose Preference Test. The FST assesses "behavioral despair," the OFT measures locomotor activity and anxiety-like behavior, and the Sucrose Preference Test evaluates anhedonia (the loss of pleasure).

Q4: Are there alternatives to iproniazid for preclinical MAO inhibition studies?

A4: Yes, researchers can use reversible inhibitors of MAO-A (RIMAs) like moclobemide (B1677376), or selective inhibitors of MAO-B such as selegiline, to avoid the "cheese effect."

Data Summary Tables

Table 1: Factors Influencing Variability in Iproniazid Behavioral Studies

Factor	Description of Influence	Recommendations for Minimizing Variability
Diet	Standard rodent chow contains variable levels of tyramine, which can interact with iproniazid to cause a hypertensive crisis (the "cheese effect"), leading to physiological stress and behavioral changes.	Use a purified, low-tyramine diet for all experimental animals. Analyze chow for tyramine content if a purified diet is not feasible.
Rat Strain	Different strains (e.g., Sprague-Dawley, Wistar) exhibit baseline differences in emotionality, activity levels, and neurochemistry, leading to varied responses to iproniazid.	Use a consistent strain from a single, reputable supplier for all experiments. Be aware of the known behavioral characteristics of your chosen strain.
Housing and Handling	Stress from inconsistent handling, social isolation, or changes in the housing environment can significantly impact behavioral outcomes.	Standardize housing conditions and handling procedures. Allow for adequate acclimation periods.
Experimental Protocol	Minor variations in behavioral testing procedures (e.g., water temperature in the FST, lighting in the OFT) can lead to significant differences in results.	Follow a detailed, standardized protocol for all behavioral assays. Ensure all experimenters are trained and follow the protocol consistently.
Gut Microbiome	The composition of the gut microbiome can influence brain chemistry and behavior, and may be altered by diet and other environmental factors.[6][7]	While challenging to control, being aware of this variable is important. Standardizing diet and housing can help in maintaining a more consistent gut microbiome across animals.

Table 2: Iproniazid Dose-Response on MAO-A Inhibition in Rat Brain

Iproniazid Dose (mg/kg, i.p.)	Approximate MAO-A Inhibition (%)	Reference
10	~25%	Fictional Data for Illustrative Purposes
25	~50%	Fictional Data for Illustrative Purposes
50	~75%	Fictional Data for Illustrative Purposes
100	>90%	Fictional Data for Illustrative Purposes

Note: This table provides a hypothetical representation of a dose-response relationship. Actual values may vary depending on the rat strain and brain region analyzed. Researchers should determine the optimal dose for their specific experimental conditions.

Detailed Experimental Protocols

Protocol 1: Assessing Antidepressant-Like Effects of Iproniazid using the Forced Swim Test (FST) in Rats

Objective: To evaluate the effect of iproniazid on depressive-like behavior, measured as immobility time in the FST.

Materials:

• Iproniazid

• Vehicle (e.g., 0.9% saline)

• Forced swim cylinders (transparent, 40-50 cm high, 20 cm diameter)

• Water (23-25°C)

• Towels

• Video recording equipment and analysis software

Procedure:

• Animal Acclimation: Acclimate male rats (e.g., Sprague-Dawley, 250-300g) to the housing facility for at least one week before the experiment. Handle the rats daily for several days prior to testing to reduce stress.

• Drug Administration:

  • Divide rats into at least two groups: Vehicle control and Iproniazid-treated.

  • Administer iproniazid (e.g., 25-100 mg/kg, i.p.) or vehicle. The pre-treatment time should be determined based on pilot studies (e.g., 2-4 hours before the test session).

• Pre-Test Session (Day 1):

  • Fill the swim cylinders with water to a depth of 30 cm.

  • Gently place each rat into a cylinder for a 15-minute swim session.

  • After 15 minutes, remove the rats, dry them with a towel, and return them to their home cages.

• Test Session (Day 2):

  • 24 hours after the pre-test session, administer iproniazid or vehicle according to the assigned groups and pre-treatment time.

  • Place the rats back into the swim cylinders for a 5-minute test session.

  • Record the entire session using a video camera.

• Behavioral Scoring:

  • An observer blinded to the treatment groups should score the videos.

  • Measure the total duration of immobility during the 5-minute test. Immobility is defined as the lack of movement except for small motions necessary to keep the head above water.

• Data Analysis:

  • Compare the mean immobility time between the vehicle and iproniazid-treated groups using an appropriate statistical test (e.g., t-test or ANOVA).

  • A significant decrease in immobility time in the iproniazid group is indicative of an antidepressant-like effect.

Visualizations

Iproniazid's Mechanism of Action

Experimental Workflow for Behavioral Testing

Troubleshooting Decision Tree

References

• 1. The effects of selective and non-selective monoamine oxidase (MAO) inhibitors on conflict behavior in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Central monoamine levels differ between rat strains used in studies of depressive behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of neurochemical effects of the monoamine oxidase inhibitors phenelzine, moclobemide and brofaromine in the rat after short- and long-term administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. brieflands.com [brieflands.com]

Technical Support Center: Optimizing Iproniazid Dosage to Minimize Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide for researchers utilizing iproniazid (B1672159), a non-selective and irreversible monoamine oxidase (MAO) inhibitor. The following information, presented in a question-and-answer format, addresses specific issues related to dosage optimization to mitigate off-target effects, particularly hepatotoxicity. This guide includes detailed experimental protocols, comparative data, and visual aids to facilitate experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of iproniazid and its major off-target effect?

A1: Iproniazid's primary therapeutic action is the non-selective and irreversible inhibition of both monoamine oxidase A (MAO-A) and monoamine oxidase B (MAO-B).[1] These enzymes are responsible for the degradation of monoamine neurotransmitters like serotonin, norepinephrine, and dopamine.[1] By inhibiting MAO, iproniazid increases the synaptic availability of these neurotransmitters, which is the basis for its antidepressant effects.[1]

The most significant off-target effect of iproniazid is severe hepatotoxicity (liver damage).[1][2] This toxicity is not a direct result of MAO inhibition but is caused by the metabolic activation of iproniazid into a reactive metabolite.[2][3]

Q2: What is the metabolic pathway leading to iproniazid-induced hepatotoxicity?

A2: Iproniazid-induced liver damage is a multi-step process primarily occurring in the liver:

• Hydrolysis: Iproniazid is first hydrolyzed by amidases to form isopropylhydrazine and isonicotinic acid.[3]

• Oxidation: Isopropylhydrazine is then oxidized by cytochrome P450 (CYP450) enzymes, generating a highly reactive isopropyl radical.[3][4]

• Covalent Binding: This reactive radical can covalently bind to liver macromolecules, such as proteins, leading to cellular stress, damage, and ultimately, hepatic necrosis.[2][3]

Fig. 1: Metabolic Activation of Iproniazid Leading to Hepatotoxicity.

Q3: How can I select a starting dose to balance on-target MAO inhibition with off-target hepatotoxicity?

A3: Selecting an appropriate starting dose requires careful consideration of the therapeutic window. Based on available preclinical data, there is a narrow margin between the doses required for MAO inhibition and those that cause liver damage.

• In Vivo (Rodent Models): Hepatic necrosis has been observed in rats at doses as low as 10 mg/kg.[1][2] To establish a therapeutic window in your specific model, a dose-ranging study is highly recommended.[1] Start with a lower dose and gradually escalate, while closely monitoring for signs of toxicity.[1]

• In Vitro (Cell-based Assays): For cell culture experiments, it is crucial to determine the cytotoxic concentration (IC50) in your specific cell line (e.g., primary hepatocytes or HepG2 cells) and work with concentrations below this threshold.

Data Presentation: On-Target vs. Off-Target Effects of Iproniazid

Parameter	In Vitro (IC50)	In Vivo (Effective Dose/Toxic Dose - Rat)
On-Target Effect
MAO-A Inhibition	~37 µM[5]	ED50 for antidepressant-like effects not well-defined
MAO-B Inhibition	~42.5 µM[5]	ED50 for antidepressant-like effects not well-defined
Off-Target Effect
Hepatotoxicity	IC50 for cytotoxicity is cell-line dependent	Hepatic necrosis observed at ≥ 10 mg/kg[1][2]
Acute Toxicity (LD50)	Not applicable	Predicted oral LD50: ~2.66 mol/kg[2]

Q4: What are the other potential off-target effects of iproniazid I should be aware of?

A4: Besides hepatotoxicity, researchers should be mindful of:

• Neurological Effects: Common neurological side effects include dizziness, drowsiness, ataxia (impaired coordination), and muscular twitching.[2] The exact mechanisms are not fully elucidated but are thought to be related to the widespread increase in monoamines in the central nervous system.

• Tyramine-Induced Hypertensive Crisis ("Cheese Reaction"): Iproniazid's inhibition of MAO-A in the gut and liver prevents the breakdown of tyramine (B21549), a substance found in aged cheeses, cured meats, and other fermented foods.[6] This can lead to a rapid and dangerous increase in blood pressure.[6] For in vivo studies, it is critical to maintain animals on a low-tyramine diet to avoid this confounding factor.[6]

Troubleshooting Guides

Issue 1: High variability or unexpected mortality in in vivo experiments.

• Possible Cause:

  • Dose is too high: The intended therapeutic dose may be too close to the toxic threshold for the specific animal strain being used.[1]

  • Genetic Variability: The acetylator phenotype, which is genetically determined, can influence the rate of iproniazid metabolism and, consequently, its toxicity.[1]

  • Dietary Factors: Uncontrolled tyramine in the diet can lead to hypertensive crises.[6]

• Troubleshooting Steps:

  • Conduct a Dose-Ranging Study: Start with a low dose (e.g., below 10 mg/kg in rats) and escalate gradually to establish a clear therapeutic window in your specific animal model.[1]

  • Use Inbred Strains: To minimize genetic variability, consider using inbred rodent strains.

  • Standardize Diet: Ensure all animals are on a low-tyramine diet throughout the acclimation and experimental periods.[6]

  • Monitor Animal Health: Conduct daily clinical observations for signs of toxicity such as weight loss, lethargy, and changes in coat.[1]

Issue 2: High levels of cytotoxicity in in vitro experiments with hepatocytes.

• Possible Cause:

  • Metabolic activation of iproniazid to its hepatotoxic metabolite, the isopropyl radical, by CYP450 enzymes in the hepatocytes.[3][4]

• Troubleshooting Steps:

  • Confirm Cytotoxicity: Perform a dose-response experiment using a quantitative cytotoxicity assay, such as the MTT assay, to determine the IC50 of iproniazid in your hepatocyte model.

  • Inhibit Metabolic Activation:

    • CYP450 Inhibition: Co-incubate the hepatocytes with a known CYP450 inhibitor (e.g., piperonyl butoxide) to reduce the formation of the toxic radical.[6]

    • Amidase Inhibition: To prevent the initial hydrolysis of iproniazid, consider co-incubation with an amidase inhibitor like bis-para-nitrophenyl phosphate (B84403) (BNPP).[6]

  • Perform a Dose-Response with Inhibitors: Conduct a dose-response experiment with the chosen inhibitor to find the optimal concentration that reduces cytotoxicity without affecting the baseline health of the cells.

Fig. 2: Troubleshooting Logic for Iproniazid Experiments.

Experimental Protocols

Protocol 1: Assessment of Iproniazid-Induced Hepatotoxicity in Rodents

• Objective: To evaluate the potential of a given dose of iproniazid to cause liver damage in a rodent model.

• Methodology:

  • Animal Model: Use a well-characterized rodent strain (e.g., Sprague-Dawley rats).

  • Dosing: Establish at least three dose groups (low, medium, high) and a vehicle control group. Administer iproniazid or vehicle daily for a predetermined period (e.g., 14 or 28 days) via the intended experimental route (e.g., oral gavage).[1]

  • Monitoring:

    • Conduct daily clinical observations for signs of toxicity (e.g., weight loss, lethargy).[1]

    • Collect blood samples at baseline and regular intervals for serum biochemistry analysis (ALT, AST).[1]

  • Terminal Procedures: At the end of the study, euthanize the animals and perform a gross necropsy, paying close attention to the liver. Collect liver tissue for histopathological analysis.[1]

Protocol 2: In Vitro Iproniazid Cytotoxicity Assessment using MTT Assay

• Objective: To determine the concentration-dependent cytotoxicity of iproniazid in a liver cell line.

• Methodology:

  • Cell Plating: Seed primary hepatocytes or a suitable liver cell line (e.g., HepG2) in 96-well plates and allow them to attach for 24 hours.

  • Compound Preparation: Prepare a stock solution of iproniazid in a suitable solvent (e.g., DMSO) and create a serial dilution in the culture medium.

  • Treatment: Treat the cells with increasing concentrations of iproniazid for 24-72 hours. Include a vehicle control.

  • MTT Assay:

    • After the treatment period, add MTT reagent (0.5 mg/mL final concentration) to each well and incubate for 3-4 hours at 37°C.

    • Remove the MTT solution and add DMSO to each well to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Fig. 3: Experimental Workflow for MTT Cytotoxicity Assay.

Protocol 3: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

• Objective: To determine the in vitro potency of iproniazid in inhibiting MAO-A and MAO-B.

• Methodology:

  • Enzyme Source: Use recombinant human MAO-A and MAO-B enzymes.

  • Assay Setup (96-well plate):

    • Add the MAO enzyme solution to each well.

    • Add serial dilutions of iproniazid or vehicle control.

    • Pre-incubate for a defined period to allow for inhibitor binding.

  • Initiate Reaction: Add a suitable substrate (e.g., kynuramine (B1673886) for MAO-A, benzylamine (B48309) for MAO-B).

  • Detection: Measure the product formation over time using a spectrophotometer or fluorometer.

  • Data Analysis: Calculate the percentage of inhibition for each iproniazid concentration relative to the control and determine the IC50 values for MAO-A and MAO-B.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Iproniazid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic bioactivation of antidepressants: advance and underlying hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Iproniazid Solubility in Aqueous Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with iproniazid (B1672159) in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of iproniazid and its phosphate (B84403) salt?

Iproniazid is considered to have low to moderate aqueous solubility. The free base has a predicted water solubility of approximately 0.674 mg/mL and a reported solubility of 35 mg/mL.[1][2] To enhance its solubility, iproniazid is often formulated as a phosphate salt, which exhibits significantly higher aqueous solubility.[3][4]

Q2: How do pH and temperature affect the solubility of iproniazid in aqueous buffers?

The solubility of iproniazid is influenced by both the pH and temperature of the aqueous buffer. As a weak base, iproniazid's solubility is pH-dependent. Generally, its solubility is expected to be higher in acidic conditions where it can be protonated. Temperature also plays a role, with solubility typically increasing at higher temperatures. However, it is crucial to consider the stability of iproniazid, as it is susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures.[3][5]

Q3: What are the common signs of iproniazid degradation in an aqueous solution?

Degradation of iproniazid in solution can be indicated by a color change, often to a yellow or brown hue.[5] The primary degradation pathway in aqueous solutions is hydrolysis of the amide bond, which yields isopropylhydrazine and isonicotinic acid.[6][7] It is recommended to discard any discolored solutions and prepare fresh to ensure the accuracy of experimental results.[5]

Q4: My iproniazid stock solution in DMSO precipitates when diluted into my aqueous buffer. What can I do to prevent this?

This is a common issue when diluting a concentrated stock solution from an organic solvent into an aqueous medium where the compound has lower solubility.[5] To prevent precipitation, consider the following strategies:

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to the final volume of the aqueous buffer. Instead, perform a series of intermediate dilutions with the aqueous buffer.

• Lower Final DMSO Concentration: Keep the final concentration of DMSO in your working solution as low as possible (ideally below 0.5%) to minimize its effect on the experiment and reduce the risk of precipitation.

• Gentle Mixing: Add the iproniazid stock solution to the aqueous buffer while gently vortexing or stirring to ensure rapid and uniform dispersion.[5]

• Use of Co-solvents: In some cases, the addition of a small amount of a pharmaceutically acceptable co-solvent can help maintain solubility.

Troubleshooting Guides

Issue 1: Iproniazid Precipitation in Aqueous Buffer

This guide provides a systematic approach to resolving precipitation issues with iproniazid in aqueous buffers.

Troubleshooting Workflow:

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. iproniazid [drugcentral.org]
• 3. Iproniazid - Wikipedia [en.wikipedia.org]
• 4. CAS 305-33-9: Iproniazid phosphate | CymitQuimica [cymitquimica.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. researchgate.net [researchgate.net]
• 7. Isoniazid and iproniazid: activation of metabolites to toxic intermediates in man and rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Iproniazid-Induced Neurotoxicity in Neuronal Cell Cultures

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals investigating iproniazid-induced neurotoxicity in neuronal cell cultures.

Troubleshooting Guides

This section addresses common issues encountered during in vitro experiments with iproniazid (B1672159).

Problem	Possible Cause(s)	Troubleshooting Steps
High variability in cell viability assays (e.g., MTT, LDH)	1. Uneven cell seeding: Inconsistent cell numbers across wells. 2. Edge effects: Evaporation in the outer wells of the microplate. 3. Compound precipitation: Iproniazid precipitating out of solution at high concentrations. 4. Inconsistent incubation times: Variation in treatment duration between plates or experiments.	1. Ensure a single-cell suspension before plating. Visually inspect plates post-seeding for even distribution. 2. Avoid using the outermost wells for experimental samples. Fill them with sterile PBS or media to maintain humidity. 3. Visually inspect your stock and working solutions for any precipitate. Consider preparing fresh solutions and ensuring the final solvent concentration is low (typically <0.5% for DMSO). 4. Use a timer and standardize the incubation period for all plates.
Neuroprotective agent (e.g., N-acetylcysteine) shows no effect	1. Suboptimal concentration: The concentration of the protective agent may be too low or too high (causing its own toxicity). 2. Inappropriate timing of co-treatment: The agent may be added too late to counteract the initial toxic insult. 3. Incorrect mechanism of action: The chosen agent may not target the primary neurotoxic pathway of iproniazid.	1. Perform a dose-response curve for the neuroprotective agent alone to determine its non-toxic range. Then, test a range of concentrations in your co-treatment experiment. 2. Consider pre-treating the cells with the neuroprotective agent for a period (e.g., 1-2 hours) before adding iproniazid. 3. Iproniazid-induced neurotoxicity is linked to oxidative stress. Ensure your chosen agent has antioxidant properties.
Inconsistent ROS (Reactive Oxygen Species) measurements	1. Probe instability: Fluorescent ROS probes can be light-sensitive and may auto-oxidize. 2. Phenol (B47542) red interference: Phenol red in the culture medium can interfere with the fluorescence reading. 3. Variation in cell density: ROS production can be cell density-dependent.	1. Protect all probe solutions from light. Prepare fresh working solutions for each experiment. 2. Use phenol red-free medium during the ROS assay. 3. Ensure consistent cell seeding density across all wells.
No or weak signal in caspase activity assays	1. Insufficient apoptosis induction: The concentration or duration of iproniazid treatment may not be sufficient to activate caspases. 2. Suboptimal assay buffer conditions: Incorrect pH or lack of essential components like DTT can inactivate caspases. 3. Timing of measurement: Caspase activation is a transient event. The measurement might be performed too early or too late.	1. Confirm cell death using a viability assay. Consider increasing the iproniazid concentration or extending the treatment time. 2. Ensure the assay buffer pH is neutral (7.2-7.5) and contains a reducing agent like DTT. 3. Perform a time-course experiment to identify the peak of caspase activation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of iproniazid-induced neurotoxicity?

A1: Iproniazid is metabolized to reactive intermediates, including hydrazine (B178648), which can induce significant oxidative stress.[1] This leads to an increase in reactive oxygen species (ROS), mitochondrial dysfunction, and can ultimately trigger apoptotic cell death in neurons.[1]

Q2: Which neuronal cell lines are suitable for studying iproniazid neurotoxicity?

A2: Human neuroblastoma cell lines, such as SH-SY5Y, are a common model. These cells can be differentiated into a more mature neuronal phenotype, making them suitable for neurotoxicity studies.[2] Other models, like the mouse neuroblastoma x DRG neuron hybrid cell line N18D3, have also been used.[3]

Q3: What are the expected toxic concentrations of iproniazid and its metabolites in neuronal cultures?

A3: While iproniazid itself may show moderate toxicity, its metabolite hydrazine is significantly more potent. For instance, in N18D3 hybrid neurons, the LC50 of hydrazine after 7 days of exposure is approximately 0.3 mM.[3] The toxic concentration of iproniazid will vary depending on the cell line and the metabolic capacity of the cells. It is recommended to perform a dose-response study to determine the IC50 in your specific experimental model.

Q4: How can I mitigate iproniazid-induced neurotoxicity in my cell cultures?

A4: Co-treatment with antioxidants is a common strategy. N-acetylcysteine (NAC), a precursor to the antioxidant glutathione, can be effective.[4][5] Additionally, since iproniazid's toxicity is linked to its metabolism, inhibiting cytochrome P450 enzymes may reduce the formation of toxic metabolites.[2]

Q5: What is the role of apoptosis in iproniazid-induced neurotoxicity?

A5: Iproniazid-induced oxidative stress can trigger the intrinsic pathway of apoptosis. This involves the upregulation of pro-apoptotic proteins like Bax and downregulation of anti-apoptotic proteins like Bcl-2, leading to an increased Bax/Bcl-2 ratio.[6][7][8] This change in balance promotes the release of cytochrome c from the mitochondria and subsequent activation of executioner caspases, such as caspase-3, leading to programmed cell death.[9][10][11]

Quantitative Data Summary

The following tables summarize key quantitative data related to iproniazid and its metabolite's neurotoxicity.

Table 1: Cytotoxicity of Iproniazid Metabolite (Hydrazine)

Cell Line	Compound	Exposure Time	LC50	Reference
N18D3 hybrid neurons	Hydrazine	7 days	0.3 mM	[3]
DRG neurons	Hydrazine	7 days	2.7 mM	[3]

Table 2: Neuroprotective Agent Concentration

Neuroprotective Agent	Cell Line	Protective Against	Effective Concentration Range	Reference
N-acetylcysteine (NAC)	Mouse cortical neurons	Oxidative stress-induced death	1-10 mM (Note: Can be toxic at higher concentrations)	[4][5]

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

Objective: To determine the effect of iproniazid on the viability of neuronal cells.

Materials:

• Neuronal cells (e.g., SH-SY5Y)

• 96-well cell culture plates

• Iproniazid stock solution (in DMSO or appropriate solvent)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Methodology:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

• Compound Treatment: Prepare serial dilutions of iproniazid in complete culture medium. Remove the old medium from the cells and add 100 µL of the iproniazid-containing medium to the respective wells. Include vehicle-only controls (medium with the same concentration of solvent used for the highest iproniazid concentration).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

Objective: To quantify the levels of intracellular ROS in neuronal cells following iproniazid treatment.

Materials:

• Neuronal cells

• 24-well or 96-well black-walled plates

• Iproniazid solution

• Phenol red-free culture medium

• DCFH-DA (2',7'-dichlorodihydrofluorescein diacetate) stock solution (in DMSO)

• Positive control (e.g., H2O2)

• Fluorescence microplate reader or fluorescence microscope

Methodology:

• Cell Seeding: Seed cells in a black-walled plate and allow them to grow to the desired confluency.

• Compound Treatment: Treat the cells with different concentrations of iproniazid in phenol red-free medium for the desired time. Include vehicle controls and a positive control.

• Probe Loading: Remove the treatment medium and wash the cells once with warm PBS. Add fresh phenol red-free medium containing DCFH-DA (typically 5-10 µM) to each well.

• Incubation: Incubate the cells for 30-60 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells twice with warm PBS to remove excess probe. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Express the results as a fold change in fluorescence intensity relative to the vehicle-treated control.

Protocol 3: Caspase-3 Activity Assay

Objective: To measure the activity of caspase-3 in neuronal cells after iproniazid exposure.

Materials:

• Neuronal cells

• Iproniazid solution

• Cell lysis buffer

• Assay buffer (containing DTT)

• Caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric or Ac-DEVD-AMC for fluorometric)

• Microplate reader (spectrophotometer or fluorometer)

Methodology:

• Cell Treatment: Treat cells with iproniazid as described in the previous protocols. Include untreated controls.

• Cell Lysis: After treatment, collect the cells (by scraping for adherent cells or centrifugation for suspension cells). Wash with ice-cold PBS and resuspend in chilled cell lysis buffer. Incubate on ice for 10-15 minutes.

• Lysate Collection: Centrifuge the cell lysate at high speed (e.g., 10,000 x g) for 1-2 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• Caspase Assay: In a 96-well plate, add an equal amount of protein from each sample. Add the assay buffer followed by the caspase-3 substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Signal Measurement: Measure the signal using a microplate reader (absorbance at 405 nm for pNA, or fluorescence with excitation at 380 nm and emission at 460 nm for AMC).

• Data Analysis: Calculate the fold increase in caspase-3 activity compared to the untreated control.

Visualizations

Caption: Iproniazid-induced apoptotic signaling pathway.

References

• 1. Creating Security Decision Trees With Graphviz | Sensemaking by Shortridge [kellyshortridge.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Acetylcysteine Induces Apoptotic, Oxidative and Excitotoxic Neuronal Death in Mouse Cortical Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Acetylcysteine Induces Apoptotic, Oxidative and Excitotoxic Neuronal Death in Mouse Cortical Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bcl-2/Bax ratio increase does not prevent apoptosis of glia and granular neurons in patients with temporal lobe epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Amyloid β Peptide of Alzheimer’s Disease Downregulates Bcl-2 and Upregulates Bax Expression in Human Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bax Deficiency Prevents the Increased Cell Death of Immature Neurons in bcl-x-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective and Protracted Apoptosis in Human Primary Neurons Microinjected with Active Caspase-3, -6, -7, and -8 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activation of Neuronal Caspase-3 by Intracellular Accumulation of Wild-Type Alzheimer Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Overcoming High Background in Iproniazid Enzyme Inhibition Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with high background in iproniazid (B1672159) enzyme inhibition assays.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of high background in an iproniazid enzyme inhibition assay?

High background in enzyme inhibition assays can originate from several sources, broadly categorized as:

• Compound Interference: The test compound, iproniazid, or other small molecules in the assay may possess inherent fluorescent properties (autofluorescence) at the excitation and emission wavelengths used.

• Reagent-Related Issues: The assay buffer, solvents (like DMSO), or the fluorescent/luminescent probe itself can contribute to the background signal.[1] Contamination of reagents or use of impure water can also be a factor.

• Assay Plate Autofluorescence: The microplate material, especially standard polystyrene plates, can exhibit autofluorescence.

• Non-Enzymatic Reaction: The substrate may be unstable and spontaneously convert to the product, or the probe itself may be unstable and generate a signal in the absence of enzymatic activity.

• Instrument Settings: An excessively high gain setting on the plate reader can amplify a low-level background signal, making it problematic.

Q2: Can iproniazid itself cause high background fluorescence?

Iproniazid has a UV absorbance maximum around 265 nm.[2] While its fluorescence emission spectrum is not widely reported, molecules with similar structures can exhibit fluorescence. Therefore, it is crucial to test for iproniazid's intrinsic fluorescence at the specific excitation and emission wavelengths of your assay.

Q3: How can I determine the source of the high background in my assay?

A systematic approach using a series of control experiments is the most effective way to pinpoint the source of high background. These controls help to isolate and measure the signal contribution of each component of the assay.

Troubleshooting Guides

Below are troubleshooting guides for specific issues you may encounter.

Issue 1: High Background in All Wells (Including No-Enzyme Controls)

This suggests a problem with one of the assay components or the instrumentation.

Potential Cause	Troubleshooting Steps & Recommendations
Reagent or Buffer Contamination/Autofluorescence	Prepare fresh assay buffer using high-purity water.[1] Test the fluorescence of the buffer alone. If the buffer is the source, consider using a different buffer system or filtering it.
Probe Instability or Degradation	Prepare the fluorescent/luminescent probe solution fresh before each experiment and protect it from light. Run a "probe only" control to check for spontaneous signal generation.
Assay Plate Autofluorescence	Use black, opaque microplates for fluorescence assays to minimize background and well-to-well crosstalk.[3] If using clear-bottom plates, ensure they are designed for fluorescence applications.
High Instrument Gain	Optimize the gain setting on your plate reader. Use a positive control well to set a gain that provides a robust signal without saturating the detector, which can amplify background noise.

Issue 2: High Background Only in Wells Containing Iproniazid

This strongly indicates that iproniazid is interfering with the assay.

Potential Cause	Troubleshooting Steps & Recommendations
Iproniazid Autofluorescence	To determine if iproniazid is autofluorescent, prepare a control plate with wells containing only the assay buffer and iproniazid at the same concentrations used in the experiment (no enzyme or substrate).[1] Measure the fluorescence at the assay's wavelengths. If a signal is detected, this background value should be subtracted from the corresponding experimental wells.
Iproniazid Interference with Detection Chemistry	Iproniazid might directly interact with the detection reagents. For example, in assays measuring hydrogen peroxide (H₂O₂), iproniazid could act as a scavenger. To test for this, add iproniazid to a system where H₂O₂ is provided directly, bypassing the enzyme, and observe any change in signal.
Iproniazid Precipitation	Poor solubility of iproniazid at higher concentrations can lead to precipitation, which can scatter light and cause artificially high readings. Visually inspect the wells for any precipitate. If observed, consider lowering the iproniazid concentration or using a different solvent, ensuring the final solvent concentration is low (e.g., <1-2%).

Experimental Protocols

Protocol 1: Determining Iproniazid Autofluorescence

Objective: To measure the intrinsic fluorescence of iproniazid at the assay's specific wavelengths.

Materials:

• Black, opaque 96-well microplate

• Assay buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• Iproniazid stock solution

• Fluorescence microplate reader

Methodology:

• Prepare a serial dilution of iproniazid in the assay buffer to cover the range of concentrations used in your inhibition assay.

• In the microplate, add the different concentrations of iproniazid to triplicate wells.

• Include wells with assay buffer only as a blank control.

• Measure the fluorescence at the excitation and emission wavelengths used in your primary enzyme assay.

• Data Analysis: Subtract the average fluorescence of the blank wells from the readings for each iproniazid concentration. A concentration-dependent increase in fluorescence indicates that iproniazid is autofluorescent under your experimental conditions.

Protocol 2: General MAO-A/B Inhibition Assay (Fluorometric)

Objective: To determine the inhibitory effect of iproniazid on MAO-A and MAO-B activity.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• MAO substrate (e.g., p-tyramine)

• Iproniazid solutions of varying concentrations

• Fluorescent probe (e.g., Amplex Red) and Horseradish Peroxidase (HRP)

• 96-well black microplate with a clear bottom

• Fluorescence microplate reader

Methodology:

• Reagent Preparation: Prepare working solutions of the fluorescent probe and HRP in the assay buffer. Prepare a stock solution of the MAO substrate. Prepare serial dilutions of iproniazid.

• Assay Setup: To the wells of the microplate, add:

  • 50 µL of MAO-A or MAO-B enzyme solution.

  • 10 µL of iproniazid dilutions or assay buffer (for control).

• Pre-incubation: Incubate the plate at 37°C for 15-30 minutes to allow iproniazid to bind to the enzyme.

• Enzymatic Reaction: Initiate the reaction by adding 40 µL of the MAO substrate working solution.

• Detection: Immediately add 100 µL of the fluorescent probe/HRP working solution to each well.

• Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measure the fluorescence intensity using a microplate reader (e.g., Excitation ~530-570 nm, Emission ~585-600 nm for Amplex Red).

• Data Analysis: Subtract the fluorescence of the "no enzyme" blank from all readings. Calculate the percentage of inhibition for each iproniazid concentration relative to the control (enzyme + substrate, no iproniazid).

Visualizations

References

• 1. Determination of Isoniazid Gained Fluorescent with 9-Anthraldehyde by HPLC-FL Method in Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Iproniazid | C9H13N3O | CID 3748 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategies to reduce variability in iproniazid preclinical studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to reduce variability in iproniazid (B1672159) preclinical studies.

Troubleshooting Guides

This section addresses specific issues that may be encountered during iproniazid experiments.

Issue 1: High Variability in Behavioral Responses

• Question: We are observing significant variability in the behavioral responses of our animals to a fixed dose of iproniazid. How can we reduce this?

• Answer: Variability in behavioral outcomes is a common challenge. Several factors can contribute to this. Consider the following troubleshooting steps:

  • Standardize Acclimation and Habituation: Ensure all animals have a consistent acclimation period to the facility and habituation to the experimental room and apparatus before dosing and testing. Insufficient habituation can lead to novelty-induced stress, confounding the behavioral effects of iproniazid.

  • Control Environmental Conditions: Rodent behavior is highly sensitive to environmental stimuli. Maintain consistent lighting (lux levels), temperature, humidity, and background white noise in the experimental rooms. Conduct behavioral testing at the same time of day to minimize the influence of circadian rhythms.

  • Refine Dosing Procedure: Inconsistent administration technique can lead to variability in drug exposure. Ensure all personnel are thoroughly trained on the chosen route of administration (e.g., intraperitoneal, oral gavage) to guarantee consistent and accurate dosing. For oral administration, consider using a vehicle that improves solubility and stability.

  • Animal Strain and Genetics: Different rodent strains can exhibit varied behavioral responses to pharmacological agents due to genetic differences.[1] Use a consistent supplier and substrain for your animals throughout the study. Consider using inbred strains to minimize genetic variability.

Issue 2: Inconsistent Hepatotoxicity Markers

• Question: We are seeing inconsistent elevations in serum ALT and AST levels, or no significant elevation despite histopathological evidence of liver damage. What could be the cause?

• Answer: Discrepancies in liver injury markers can be frustrating. Here are some potential causes and solutions:

  • Timing of Blood Collection: The peak of liver enzyme elevation can be transient. If blood is collected too early or too late after iproniazid administration, the peak levels may be missed. Conduct a time-course study to determine the optimal time point for blood collection to detect peak ALT and AST levels in your specific model.

  • Metabolic Variability: Iproniazid is metabolized to a hepatotoxic intermediate, isopropylhydrazine, by cytochrome P-450 enzymes.[2][3] The activity of these enzymes can vary between individual animals. To standardize metabolic activation, consider pre-treating animals with a CYP450 inducer like phenobarbital.[2][4]

  • Underlying Health Status: Subclinical infections or other inflammatory conditions can affect baseline liver enzyme levels. Closely monitor animal health and exclude any animals showing signs of illness from the study.

  • Assay Interference: The drug or its metabolites might interfere with the biochemical assay for ALT/AST. Run appropriate controls to check for any assay interference.

Issue 3: High Mortality Rate in Iproniazid-Treated Group

• Question: We are experiencing an unexpectedly high mortality rate in our iproniazid-treated animals. What should we do?

• Answer: High mortality indicates that the dose may be too high or the animals are particularly sensitive.

  • Conduct a Dose-Ranging Study: Before commencing the main study, perform a pilot study with a range of iproniazid doses to determine the maximum tolerated dose (MTD) and a dose that induces the desired effect without excessive toxicity. Doses as low as 10 mg/kg have been shown to cause hepatic necrosis in rats.[4]

  • Route and Rate of Administration: Rapid bolus injections can lead to acute toxicity. Consider a slower infusion rate or a different route of administration that allows for slower absorption.

  • Animal Health and Diet: Ensure the animals are healthy and free from underlying conditions that could increase their susceptibility to iproniazid's toxicity. Also, ensure the animal diet is free of high levels of tyramine (B21549), which can induce a hypertensive crisis in combination with a monoamine oxidase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in iproniazid preclinical studies?

A1: The primary sources of variability can be categorized as follows:

• Biological Factors:

  • Animal Species and Strain: Different species and strains of rodents metabolize drugs differently and have varying baseline behaviors.[1]

  • Genetic Background: The acetylator phenotype, which is genetically determined, can influence the metabolism and toxicity of iproniazid.[5]

  • Sex: Hormonal differences between males and females can influence drug metabolism and behavioral responses.

  • Age and Weight: These factors can affect drug distribution, metabolism, and clearance.

  • Health Status: Underlying diseases or stress can alter physiological responses to iproniazid.

• Environmental Factors:

  • Housing Conditions: Cage density, enrichment, and bedding can impact animal stress levels and behavior.

  • Diet and Water: The composition of the diet, particularly tyramine content, is crucial.

  • Light/Dark Cycle: Disruption of the circadian rhythm can affect a wide range of physiological processes.

  • Noise and Odors: Uncontrolled sensory stimuli can be a source of stress.

• Experimental Procedure Factors:

  • Drug Formulation: The vehicle, concentration, and stability of the iproniazid solution can affect bioavailability.

  • Route and Volume of Administration: Different routes have different absorption kinetics.

  • Handling and Restraint: The level of stress induced by handling can influence outcomes.

  • Timing of Procedures: The time of day for dosing and testing should be consistent.

  • Data Collection and Analysis: Observer bias and inappropriate statistical methods can introduce variability.

Q2: How can I standardize my experimental protocol to minimize variability?

A2: Standardization is key to reducing variability. Here are some recommendations:

• Develop a Detailed Standard Operating Procedure (SOP): Document every step of the experiment, including animal sourcing, housing, diet, handling, drug preparation, administration, and data collection methods.

• Use Inbred Strains: For initial studies, using inbred strains of animals can minimize genetic variability.

• Randomize and Blind: Randomize animals to treatment groups and blind the investigators to the treatment allocation during the experiment and data analysis to reduce bias.

• Consistent Personnel: Whenever possible, have the same trained personnel perform the procedures throughout the study.

• Control for Environmental Factors: Maintain a stable and consistent environment for the animals as detailed in the troubleshooting section.

Q3: What are the key parameters to monitor for iproniazid-induced hepatotoxicity?

A3: Regular monitoring for hepatotoxicity is crucial. Key parameters include:

• Biochemical Markers: The primary markers are serum alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST). Elevated levels of these enzymes are indicative of liver damage.[4]

• Histopathology: At the end of the study, a histopathological examination of liver tissue can provide definitive evidence of hepatotoxicity, such as hepatic necrosis.[4]

• Clinical Signs: Monitor animals for clinical signs of distress, such as weight loss, lethargy, and changes in appetite.

Data Presentation

Table 1: Iproniazid Dose-Response for Hepatotoxicity in Rats

Dose (mg/kg)	Route of Administration	Observation	Reference
10	Not Specified	Hepatic necrosis observed	[4]

Note: This table summarizes available data. A comprehensive dose-ranging study is highly recommended for each specific experimental model.

Table 2: Key Experimental Parameters to Control for Reducing Variability

Parameter	Recommendation	Rationale
Animal Model	Use a single, well-characterized inbred strain from a reputable vendor.	Minimizes genetic variability in drug metabolism and behavioral responses.
Housing	Standardize cage density, enrichment, and bedding.	Reduces stress and variability in baseline physiology and behavior.
Diet	Use a standardized diet with known and controlled tyramine levels.	Prevents hypertensive crises and ensures consistent nutritional status.
Drug Formulation	Prepare fresh solutions daily using a consistent, well-defined vehicle.	Ensures consistent drug potency and bioavailability.
Administration	Use a precise and consistent technique for the chosen route of administration.	Minimizes variability in drug exposure.
Environment	Maintain constant temperature, humidity, and light/dark cycle. Use a white noise generator.	Reduces stress and the influence of external stimuli on behavior.
Testing Time	Conduct all procedures at the same time of day.	Controls for circadian variations in physiology and behavior.
Personnel	Have the same trained individuals perform all procedures.	Reduces inter-operator variability.
Blinding	Blind the experimenter to the treatment groups during the study and data analysis.	Minimizes observer bias.

Experimental Protocols

Protocol 1: Preparation and Administration of Iproniazid for Rodent Studies

• Objective: To provide a standardized method for preparing and administering iproniazid to rodents.

• Materials:

  • Iproniazid powder

  • Vehicle (e.g., sterile saline, or a mixture of DMSO, PEG300, Tween 80, and saline)[6]

  • Sterile tubes and syringes

  • Vortex mixer and/or sonicator

• Procedure:

  • Vehicle Preparation: If using a mixed vehicle, a common formulation is a mixture of DMSO, PEG300, Tween 80, and saline.[6]

  • Iproniazid Solution Preparation:

    • Weigh the required amount of iproniazid powder.

    • Dissolve the powder in a small amount of the vehicle (e.g., DMSO first, then add other components).[6]

    • Vortex or sonicate until the solution is clear.

    • Add the remaining vehicle to reach the final desired concentration and mix well.

    • Prepare fresh on the day of the experiment.

  • Dosage Calculation: Calculate the injection volume based on the animal's most recent body weight and the desired dose (mg/kg).

  • Administration:

    • Intraperitoneal (IP) Injection: Restrain the animal appropriately. Insert the needle into the lower quadrant of the abdomen, avoiding the midline. Aspirate to ensure no entry into a blood vessel or organ before injecting the solution.[6]

    • Oral Gavage: Use a proper-sized gavage needle. Ensure the animal is properly restrained to avoid injury.

Protocol 2: Monitoring Iproniazid-Induced Hepatotoxicity

• Objective: To outline a procedure for monitoring liver injury in animals treated with iproniazid.

• Materials:

  • Blood collection tubes (e.g., serum separator tubes)

  • Centrifuge

  • ALT/AST assay kits

  • Formalin for tissue fixation

  • Microscope and histology supplies

• Procedure:

  • Blood Collection:

    • At predetermined time points, collect blood from the animals (e.g., via tail vein, saphenous vein, or terminal cardiac puncture).

    • Allow the blood to clot and then centrifuge to separate the serum.

  • Biochemical Analysis:

    • Measure serum ALT and AST levels using a commercially available assay kit according to the manufacturer's instructions.

  • Histopathology (Terminal Procedure):

    • Euthanize the animal at the end of the study.

    • Perfuse the animal with saline followed by 10% neutral buffered formalin.

    • Dissect the liver and fix it in 10% neutral buffered formalin.

    • Process the tissue for paraffin (B1166041) embedding, sectioning, and staining (e.g., with Hematoxylin and Eosin - H&E).

    • A qualified pathologist should examine the slides for signs of liver damage, such as necrosis, inflammation, and steatosis.

Mandatory Visualization

Caption: Iproniazid's mechanism of action in the presynaptic neuron.

References

• 1. Strain-dependent modification of behavior following antidepressant treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoniazid and iproniazid: activation of metabolites to toxic intermediates in man and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Identifying and minimizing cytochrome P450 inhibitors' effects on iproniazid metabolism

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the effects of cytochrome P450 (CYP) inhibitors on iproniazid (B1672159) metabolism.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic pathway of iproniazid and how are cytochrome P450 enzymes involved?

A1: Iproniazid, a non-selective, irreversible monoamine oxidase inhibitor (MAOI), undergoes hydrolysis by amidase enzymes to form isopropylhydrazine. This metabolite is then bioactivated by cytochrome P450 enzymes into reactive intermediates, such as the isopropyl radical, which are linked to hepatotoxicity.[1][2] The specific P450 isoforms responsible for this bioactivation are not fully elucidated but are a critical area of study.[2]

Caption: Metabolic activation pathway of iproniazid.

Q2: Which specific CYP isoforms are known to be inhibited by iproniazid or related hydrazine (B178648) compounds?

A2: As a hydrazine-containing compound, iproniazid can exhibit time- and concentration-dependent inhibition of CYP enzymes. Studies have shown that iproniazid demonstrates greater inhibition of CYP2C9 and CYP2D6 following preincubation, which is characteristic of time-dependent inhibition.[3] The related compound, isoniazid (B1672263), is a known potent inhibitor of CYP2C19 and CYP3A, and a weaker inhibitor of CYP2E1 and CYP2D6.[4][5] Given their structural similarities, cross-reactivity should be considered in experimental designs.

Q3: What are the different mechanisms of cytochrome P450 inhibition I should be aware of?

A3: CYP inhibition is broadly categorized as reversible or irreversible.[6]

• Reversible Inhibition: This occurs when a compound binds non-covalently to the enzyme. It can be competitive (inhibitor and substrate compete for the same active site) or non-competitive (inhibitor binds to an allosteric site).[6][7] The inhibition is concentration-dependent and diminishes as the inhibitor is cleared.

• Irreversible Inhibition (Mechanism-Based Inhibition): This involves the formation of a stable, often covalent, bond between a reactive metabolite of the inhibitor and the enzyme, rendering the enzyme permanently inactive.[6][7] Enzyme activity is only restored through the synthesis of new enzyme, making this type of inhibition clinically significant.[6] Hydrazine compounds like iproniazid are known to be potential mechanism-based inhibitors.[3]

Caption: Classification of CYP450 enzyme inhibition mechanisms.

Q4: How can co-administering a CYP inhibitor affect my experimental results with iproniazid?

A4: Co-administration of a CYP inhibitor can significantly alter iproniazid's effects. If the inhibitor blocks the P450 enzymes responsible for bioactivating isopropylhydrazine, you may observe a decrease in iproniazid-induced cytotoxicity in cell-based assays.[1] Conversely, if iproniazid itself inhibits a CYP enzyme responsible for metabolizing another compound in your system, it could lead to increased concentrations and potential toxicity of that second compound.

Troubleshooting Guides

Problem 1: High levels of cytotoxicity are observed in primary hepatocyte cultures treated with iproniazid.

• Possible Cause: This is likely due to the metabolic activation of iproniazid to its hepatotoxic metabolite, the isopropyl radical, by endogenous cytochrome P450 enzymes in the hepatocytes.[1]

• Troubleshooting Steps:

  • Confirm and Quantify: Use a quantitative cytotoxicity assay (e.g., MTT or LDH release assay) to establish a clear dose-response curve for iproniazid-induced toxicity.[1]

  • Inhibit P450 Activity: Co-incubate the hepatocytes with a known broad-spectrum CYP inhibitor (e.g., piperonyl butoxide) and a toxic concentration of iproniazid. A reduction in cytotoxicity would confirm the role of P450-mediated metabolic activation.[1]

  • Inhibit Amidase Activity: To confirm the role of the initial hydrolysis step, co-incubate with an amidase inhibitor like bis-para-nitrophenyl phosphate (B84403) (BNPP). This should also reduce cytotoxicity by preventing the formation of the isopropylhydrazine substrate for P450s.[1]

  • Dose-Response with Inhibitor: Perform a dose-response experiment with the selected inhibitor to find the optimal concentration that reduces iproniazid's toxicity without affecting the baseline health of the cells.[1]

Problem 2: Inconsistent results when screening for iproniazid's inhibitory effect on a specific CYP isoform.

• Possible Cause: Iproniazid is a potential time-dependent inhibitor (TDI).[3] Standard co-incubation assays (which measure direct inhibition) may underestimate its true inhibitory potency. Time-dependent inhibition requires pre-incubation of the inhibitor with the enzyme system to allow for metabolic activation and subsequent inactivation.[8]

• Troubleshooting Steps:

  • Perform an IC₅₀ Shift Assay: Compare the IC₅₀ value of iproniazid from a standard co-incubation experiment with an experiment where iproniazid is pre-incubated with the microsomes and an NADPH-regenerating system for a set time (e.g., 30 minutes) before adding the probe substrate.[9] A significant leftward shift (lower IC₅₀) in the pre-incubation arm indicates time-dependent inhibition.

  • Optimize Pre-incubation Time: If a shift is observed, you may need to optimize the pre-incubation duration to see the maximal inhibitory effect.

  • Control for Non-NADPH Dependent Effects: Include a control where iproniazid is pre-incubated for 30 minutes without an NADPH-regenerating system. This helps differentiate between metabolism-dependent inhibition and direct TDI from non-enzymatic degradation or metabolism by non-NADPH-dependent enzymes.[9]

Quantitative Data Summary

The following table summarizes the inhibitory potential of isoniazid, a compound structurally related to iproniazid, against major human CYP isoforms. This data can serve as a reference for designing experiments with iproniazid, where similar inhibitory profiles might be expected.

CYP Isoform	Isoniazid Inhibition Type	Kᵢ Value (μM)	Potency	Reference(s)
CYP1A2	Negligible	>500	Weak	[4]
CYP2C9	Negligible	>500	Weak	[4]
CYP2C19	Noncompetitive	13 - 25.4	Potent	[4][5]
CYP2D6	Competitive	126	Weak	[4]
CYP2E1	Noncompetitive	110	Weak	[4]
CYP3A	Noncompetitive	51.8 - 75.9	Potent	[4][5]

Experimental Protocols

Protocol 1: Direct CYP Inhibition IC₅₀ Determination

This protocol is for determining the concentration of an inhibitor (e.g., iproniazid) required to reduce the activity of a specific CYP isoform by 50%.

Caption: Experimental workflow for direct CYP inhibition (IC₅₀) assay.

Methodology:

• Reagent Preparation: Prepare stock solutions of the CYP-specific probe substrate, iproniazid (test inhibitor), and a known positive control inhibitor in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the inhibitors.

• Incubation Setup: In a 96-well plate, add human liver microsomes (HLMs), phosphate buffer (pH 7.4), and the various concentrations of iproniazid or control inhibitor.

• Reaction Initiation: Initiate the metabolic reaction by simultaneously adding the probe substrate and an NADPH-regenerating system to all wells.

• Incubation: Incubate the plate at 37°C for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.

• Data Calculation: Determine the percent inhibition for each iproniazid concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and use a non-linear regression model to calculate the IC₅₀ value.

Protocol 2: Time-Dependent Inhibition (TDI) - IC₅₀ Shift Assay

This protocol is designed to assess whether a compound's inhibitory potency increases after pre-incubation with metabolizing enzymes, indicating TDI.

Caption: Workflow for the IC₅₀ shift assay to detect time-dependent inhibition.

Methodology:

• Setup Three Arms: Prepare three separate sets of incubations for each inhibitor concentration.

  • Arm 1 (+NADPH, 30-min pre-incubation): Combine HLMs, buffer, iproniazid, and the NADPH-regenerating system. Pre-incubate at 37°C for 30 minutes.

  • Arm 2 (-NADPH, 30-min pre-incubation): Combine HLMs, buffer, and iproniazid (NO NADPH system). Pre-incubate at 37°C for 30 minutes.

  • Arm 3 (0-min pre-incubation): Combine HLMs, buffer, and iproniazid. Proceed immediately without pre-incubation.

• Initiate Probe Reaction:

  • To Arm 1, add the CYP-specific probe substrate to start the reaction.

  • To Arms 2 and 3, add the probe substrate and the NADPH-regenerating system simultaneously to start the reaction.

• Incubation: Incubate all plates at 37°C for a short, defined period (e.g., 5-10 minutes).

• Termination and Analysis: Terminate the reactions and process the samples for LC-MS/MS analysis as described in Protocol 1.

• Data Interpretation: Calculate the IC₅₀ value for each of the three arms. A significant decrease in the IC₅₀ value of Arm 1 compared to Arms 2 and 3 indicates metabolism-dependent inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. An evaluation of potential mechanism-based inactivation of human drug metabolizing cytochromes P450 by monoamine oxidase inhibitors, including isoniazid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of cytochrome P450 (CYP450) isoforms by isoniazid: potent inhibition of CYP2C19 and CYP3A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Cytochrome P450 (CYP450) Isoforms by Isoniazid: Potent Inhibition of CYP2C19 and CYP3A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. examine.com [examine.com]
• 8. Reversible Inhibition vs. Time-dependent Inhibition: 4 Assays for In Vitro CYP Inhibition Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. bioivt.com [bioivt.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating Iproniazid's Mechanism of Action: In Vitro vs. In Vivo

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the methodologies used to validate the mechanism of action of iproniazid (B1672159), a foundational monoamine oxidase inhibitor (MAOI). By juxtaposing in vitro enzymatic assays with in vivo neurochemical analyses, this document offers an objective overview supported by experimental data to aid in research and drug development.

Introduction: The Dual Facets of Iproniazid

Iproniazid was originally developed as a treatment for tuberculosis but was serendipitously discovered to have mood-elevating properties, leading to its use as the first antidepressant.[1][2][3] Its mechanism of action is centered on the inhibition of monoamine oxidase (MAO), an enzyme that metabolizes key neurotransmitters.[4][5][6] Validating this mechanism requires a two-pronged approach: confirming its direct enzymatic inhibition in a controlled, cell-free environment (in vitro) and demonstrating its functional consequence—the elevation of neurotransmitter levels—within a complex biological system (in vivo).

In Vitro Validation: Pinpointing Enzymatic Inhibition

The in vitro assessment of iproniazid focuses on its direct interaction with the MAO enzyme. Iproniazid is known as a non-selective, irreversible inhibitor of both MAO-A and MAO-B isoforms.[2][4][7] This is achieved through its active metabolite, isopropylhydrazine, which forms a covalent bond near the enzyme's active site.[1][8] The primary metric for in vitro validation is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of iproniazid required to reduce MAO activity by 50%.

Quantitative In Vitro Data for Iproniazid

Parameter	MAO-A	MAO-B	Selectivity
IC50	37 µM	42.5 µM	Non-selective

Note: IC50 values can vary based on experimental conditions such as enzyme source and substrate used.[9]

Experimental Protocol: In Vitro MAO Inhibition Assay (Fluorimetric)

This protocol outlines a common method to determine the IC50 value of an inhibitor like iproniazid.

• Preparation of Reagents :

  • Prepare a phosphate (B84403) buffer (e.g., 100 mM, pH 7.4).

  • Reconstitute recombinant human MAO-A and MAO-B enzymes in the buffer.

  • Prepare a stock solution of iproniazid in a suitable solvent (e.g., DMSO) and create a serial dilution.

  • Prepare a solution of a fluorogenic substrate, such as kynuramine (B1673886).[10][11]

• Assay Procedure :

  • In a 96-well microplate, add the enzyme solution (MAO-A or MAO-B) to each well.

  • Add varying concentrations of the iproniazid dilutions to the wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a set time (e.g., 10-15 minutes) at 37°C to allow for binding.[10]

  • Initiate the enzymatic reaction by adding the kynuramine substrate to all wells.[10]

  • Incubate for a defined period (e.g., 20-30 minutes) at 37°C.

• Detection and Analysis :

  • Stop the reaction by adding a basic solution (e.g., 2N NaOH).[10]

  • Measure the fluorescence of the product (4-hydroxyquinoline) using a microplate reader (e.g., excitation at 320 nm, emission at 380 nm).[10]

  • Calculate the percentage of MAO inhibition for each iproniazid concentration relative to the control.

  • Plot the percent inhibition against the logarithm of the iproniazid concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

Workflow for In Vitro MAO Inhibition Assay

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Iproniazid: Uses, Mechanism & Importance in Biology [vedantu.com]
• 4. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 5. Iproniazid | Antidepressant, Monoamine Oxidase Inhibitor & Mental Health | Britannica [britannica.com]
• 6. What is Iproniazid Phosphate used for? [synapse.patsnap.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. 4.2. In Vitro MAO Inhibition Assay [bio-protocol.org]
• 11. Monoamine Oxidase Inhibition | Evotec [evotec.com]

A Comparative Analysis of the Hepatotoxicity of Iproniazid and Modern Antidepressants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hepatotoxicity associated with the first-generation monoamine oxidase inhibitor (MAOI), iproniazid (B1672159), and modern antidepressant classes, including Selective Serotonin Reuptake Inhibitors (SSRIs), Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs), and others. This document summarizes key data on the incidence of liver injury, details the underlying mechanistic pathways, and provides exemplary experimental protocols for assessing antidepressant-induced hepatotoxicity.

Executive Summary

Iproniazid, a hydrazine-derivative MAOI introduced in the 1950s, was a highly effective antidepressant but was withdrawn from the market due to a high incidence of severe, and sometimes fatal, hepatotoxicity.[1][2] Its liver injury profile is characterized as intrinsic and dose-related to some extent, mediated by the formation of toxic reactive metabolites. In contrast, modern antidepressants are generally associated with a lower risk of idiosyncratic drug-induced liver injury (DILI), which is typically unpredictable and not clearly dose-dependent.[3][4] While the overall incidence of DILI with modern antidepressants is low, certain agents carry a higher risk than others, necessitating careful monitoring in clinical practice.[3][5]

Data Presentation: Quantitative Comparison of Hepatotoxicity

Direct comparative quantitative data between iproniazid and modern antidepressants from the same studies are unavailable due to the different eras of their use. However, by compiling data from various sources, a comparative overview can be established. Iproniazid was withdrawn due to a high incidence of severe hepatitis, with some reports suggesting a significant percentage of treated patients experiencing liver damage.[1] For modern antidepressants, large-scale cohort studies and pharmacovigilance data provide estimates of the incidence of serious liver injury.

Antidepressant Class	Specific Drug(s)	Incidence of Asymptomatic Mild Aminotransferase Elevation	Incidence of Serious Liver Injury (per 100,000 person-years)	Notes
MAOIs (Hydrazine)	Iproniazid, Phenelzine	Up to 3%[6]	Not well-quantified in modern terms, but high enough to cause withdrawal.[1]	Iproniazid's hepatotoxicity is a classic example of metabolite-driven liver injury.
TCAs/Tetracyclics	Imipramine, Amitriptyline, Clomipramine	Up to 3%[6]	~4[6]	Generally considered to have a higher risk than SSRIs.[7]
SSRIs	Citalopram, Escitalopram, Paroxetine, Fluvoxamine, Sertraline (B1200038)	0.5% - 1%[6]	19.2 (for the class)[8]	Generally considered to have the least potential for hepatotoxicity.[3][5] Sertraline: 1.28[9]
SNRIs	Venlafaxine, Duloxetine	0.5% - 1%[6]	Venlafaxine: 22.2[8] Duloxetine: 12.6[8]	Duloxetine has been associated with hepatic failure.[8]
Others	Nefazodone, Bupropion, Trazodone, Tianeptine, Agomelatine, Mirtazapine	Variable	Nefazodone: 28.96[9] Tianeptine: 31.6[8] Agomelatine: 24.6[8] Mirtazapine: 32.8[8]	Nefazodone was withdrawn from many markets due to hepatotoxicity.[7]

Mechanistic Insights into Hepatotoxicity

The mechanisms underlying the hepatotoxicity of iproniazid and modern antidepressants differ significantly. Iproniazid's toxicity is primarily due to its metabolic bioactivation, while modern antidepressants are more commonly associated with idiosyncratic reactions.

Iproniazid: A Case of Metabolic Bioactivation

The hepatotoxicity of iproniazid is a well-established example of drug-induced liver injury mediated by the formation of reactive metabolites. The primary pathway involves the hydrolysis of iproniazid to isopropylhydrazine, which is then oxidized by cytochrome P450 (CYP450) enzymes in the liver to form a highly reactive isopropyl radical.[1][10] This radical can covalently bind to hepatic macromolecules, leading to cellular stress, protein dysfunction, and ultimately, hepatocellular necrosis.[10]

Iproniazid Bioactivation Pathway

Modern Antidepressants: Idiosyncratic Mechanisms

The hepatotoxicity of modern antidepressants is predominantly idiosyncratic, meaning it occurs in a small subset of susceptible individuals and is not readily predictable from the drug's pharmacology.[3] The exact mechanisms are not fully elucidated for all drugs but are thought to involve a combination of metabolic and immunological factors.[4] Key proposed mechanisms include:

• Oxidative Stress: Some antidepressants or their metabolites can induce the production of reactive oxygen species (ROS), overwhelming the cell's antioxidant defenses and leading to cellular damage.[4]

• Mitochondrial Dysfunction: Interference with mitochondrial function can impair cellular energy production and trigger apoptosis.[4] For instance, sertraline has been shown to uncouple mitochondrial oxidative phosphorylation.[6]

• Immune-Mediated Injury: In some cases, the drug or its reactive metabolite may act as a hapten, binding to cellular proteins and forming neoantigens that trigger an immune response against hepatocytes.[7]

General Mechanisms of Modern Antidepressant Hepatotoxicity

Experimental Protocols

The following are representative experimental protocols for assessing the hepatotoxicity of iproniazid and modern antidepressants.

In Vivo Assessment of Iproniazid Hepatotoxicity in Rats

This protocol is designed to induce and evaluate the characteristic hepatotoxicity of iproniazid in a rodent model.

• Animal Model: Male Wistar rats (200-250g).

• Acclimatization: Animals are acclimated for at least one week with a 12-hour light/dark cycle and ad libitum access to food and water.

• Experimental Groups:

  • Control (Vehicle: saline)

  • Iproniazid (e.g., 100 mg/kg, intraperitoneal injection)

  • Phenobarbital + Iproniazid (Phenobarbital at 80 mg/kg/day in drinking water for 7 days prior to iproniazid administration to induce CYP450 enzymes)

• Drug Administration: Iproniazid is dissolved in sterile saline and administered as a single intraperitoneal injection.

• Sample Collection: Blood and liver tissue are collected 24 and 48 hours post-iproniazid administration.

• Biochemical Analysis: Serum levels of alanine (B10760859) aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP) are measured.

• Histopathological Analysis: Liver tissue is fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess for hepatocellular necrosis, inflammation, and steatosis.

Workflow for In Vivo Iproniazid Hepatotoxicity Study

In Vitro Assessment of Modern Antidepressant Hepatotoxicity

This protocol utilizes primary human hepatocytes to assess the potential for direct cytotoxicity of modern antidepressants.

• Cell Model: Cryopreserved primary human hepatocytes.

• Cell Culture: Hepatocytes are thawed and plated on collagen-coated plates in appropriate hepatocyte culture medium. Cells are allowed to attach and form a monolayer for 24-48 hours.

• Drug Treatment: Cells are treated with a range of concentrations of the test antidepressant (e.g., sertraline, duloxetine) and a vehicle control (e.g., 0.1% DMSO) for 24, 48, and 72 hours.

• Cytotoxicity Assays:

  • MTT Assay: To assess cell viability by measuring mitochondrial metabolic activity.

  • LDH Release Assay: To measure membrane integrity by quantifying the release of lactate (B86563) dehydrogenase into the culture medium.

  • ATP Depletion Assay: To determine cellular ATP levels as an indicator of energy status and mitochondrial function.

• Data Analysis: The concentration-response curves are generated to determine the EC50 (half-maximal effective concentration) for each endpoint.

Conclusion

The hepatotoxicity profile of iproniazid is markedly different from that of modern antidepressants. Iproniazid's predictable, metabolite-driven hepatotoxicity led to its withdrawal from the market and serves as a critical lesson in drug development. Modern antidepressants, while generally safer from a hepatic standpoint, still carry a risk of idiosyncratic DILI.[3] For drug development professionals, understanding these distinct mechanisms is crucial for designing safer therapeutic agents and for developing robust preclinical screening strategies. For researchers and scientists, further investigation into the specific signaling pathways involved in idiosyncratic DILI will be key to identifying predictive biomarkers and developing potential therapeutic interventions.

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. Monoaminergic neurotransmission: the history of the discovery of antidepressants from 1950s until today - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidepressant-induced liver injury: a review for clinicians - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antidepressants- and antipsychotics-induced hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Metabolic bioactivation of antidepressants: advance and underlying hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antidepressants and Hepatotoxicity: A Cohort Study among 5 Million Individuals Registered in the French National Health Insurance Database - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hepatotoxicity associated with the new antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Tale of Two Eras: Cross-Validating Historical Iproniazid Data with Modern Research Methods

A comparative guide for researchers, scientists, and drug development professionals.

Iproniazid (B1672159), the first monoamine oxidase inhibitor (MAOI), represents a pivotal moment in the history of psychopharmacology. Its serendipitous discovery as an antidepressant in the 1950s revolutionized the treatment of depression and laid the foundation for the monoamine hypothesis of this complex disorder.[1][2][3][4] However, the clinical use of iproniazid was short-lived due to significant safety concerns, primarily hepatotoxicity, which led to its withdrawal from many markets in the early 1960s.[5][6] This guide provides a comparative analysis of the historical data on iproniazid with the insights that would be gained using contemporary research methodologies, offering a lens through which to view the evolution of antidepressant drug discovery and evaluation.

Efficacy: From Clinical Observation to Quantitative Metrics

The initial reports on iproniazid's efficacy were largely based on clinical observations. A landmark 1958 study reported that approximately 70% of depressed patients showed significant improvement with iproniazid treatment.[5] These early studies, while groundbreaking, often lacked the rigorous design of modern clinical trials, such as double-blinding, placebo controls, and standardized rating scales.

Modern antidepressant clinical trials are meticulously designed to minimize bias and provide robust statistical evidence of efficacy. They employ validated depression rating scales, such as the Hamilton Depression Rating Scale (HAM-D) or the Montgomery-Åsberg Depression Rating Scale (MADRS), to quantify changes in depressive symptoms.

Parameter	Historical Iproniazid Trials (c. 1950s)	Modern Antidepressant Clinical Trials
Primary Endpoint	Clinical observation of improvement	Change from baseline in a standardized depression rating scale (e.g., HAM-D, MADRS)
Trial Design	Often open-label, limited control groups	Double-blind, placebo-controlled, active comparator
Patient Population	Broadly defined "depressed" patients	Strictly defined patient populations based on diagnostic criteria (e.g., DSM-5)
Data Analysis	Descriptive statistics, qualitative assessments	Rigorous statistical analysis (e.g., ANCOVA, MMRM) to determine statistical significance

Safety and Toxicology: From Case Reports to In Vitro and In Silico Models

The most significant factor leading to the decline of iproniazid was its association with severe liver damage.[3][6] Historical data on hepatotoxicity were primarily derived from case reports and small case series, which indicated that 10-20% of patients treated with iproniazid showed elevated liver enzymes, with a risk of fatal hepatitis estimated to be between 0.05% and 1%.[5]

Today, a comprehensive suite of preclinical and in vitro toxicology studies would be conducted long before a drug candidate like iproniazid would reach human trials.

Parameter	Historical Iproniazid Safety Assessment	Modern Drug Safety and Toxicology
Hepatotoxicity Assessment	Post-marketing surveillance, case reports of jaundice and liver failure.[3]	In vitro assays using human liver cells (e.g., HepG2, primary hepatocytes) to determine cytotoxicity (IC50 values).[7][8][9] In vivo animal studies to assess liver enzyme levels and histopathology.[10]
Metabolic Profiling	Limited understanding of metabolic pathways.	Detailed metabolic profiling using techniques like mass spectrometry to identify and quantify metabolites.[10]
Pharmacogenomics	Not a consideration.	Genotyping for relevant metabolic enzymes (e.g., NAT2) to identify at-risk populations.[11][12][13][14]
Mechanism of Toxicity	Poorly understood.	Mechanistic studies to elucidate the biochemical pathways leading to toxicity (e.g., formation of reactive metabolites, mitochondrial dysfunction).[10]

Mechanism of Action: From Broad Inhibition to Molecular Pathways

The mood-elevating effects of iproniazid were correctly attributed to its inhibition of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters like serotonin, norepinephrine, and dopamine.[3][5] This led to the formulation of the monoamine hypothesis of depression. However, the understanding of MAO isoforms and their specific roles was limited.

Modern research has provided a much more granular understanding of iproniazid's mechanism of action and the downstream consequences of MAO inhibition.

Parameter	Historical Understanding of Iproniazid's Mechanism	Modern Understanding of Iproniazid's Mechanism
Target	Monoamine Oxidase (MAO)	Non-selective, irreversible inhibition of both MAO-A and MAO-B isoforms.[15]
Quantification of Inhibition	Qualitative assessment of MAO inhibition in tissue homogenates.[3]	Determination of half-maximal inhibitory concentration (IC50) values for each isoform using recombinant human enzymes.[15]
Downstream Effects	Increased levels of monoamine neurotransmitters in the brain.[5]	Detailed understanding of the impact on specific neural circuits and receptor signaling pathways.
Neuroimaging	Not available.	Techniques like Positron Emission Tomography (PET) can visualize MAO levels in the living human brain and assess the degree of enzyme inhibition by a drug.[16][17][18]

Experimental Protocols

To provide a concrete comparison, below are detailed methodologies for key experiments cited in this guide.

Modern In Vitro MAO Inhibition Assay

Objective: To determine the potency of a compound in inhibiting the two major isoforms of the MAO enzyme, MAO-A and MAO-B.

Methodology:

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes are used.[15]

• Substrate: A substrate that produces a detectable signal upon oxidation by MAO is used. For a fluorometric assay, a common substrate produces hydrogen peroxide, which is then detected by a fluorescent probe.[15] For a spectrophotometric assay, substrates like kynuramine (B1673886) (for MAO-A) and benzylamine (B48309) (for MAO-B) can be used, where the formation of the product is measured by a change in absorbance.[19][20]

• Procedure:

  • The test compound (e.g., iproniazid) is incubated with the MAO-A or MAO-B enzyme at various concentrations in a 96-well plate.[19]

  • The substrate is added to initiate the enzymatic reaction.[19]

  • The change in fluorescence or absorbance is measured over time using a plate reader.[19]

  • The rate of reaction is calculated for each concentration of the test compound.[19]

• Data Analysis: The half-maximal inhibitory concentration (IC50) is determined by plotting the percent inhibition against the log concentration of the compound. The IC50 value represents the concentration of the drug required to inhibit 50% of the enzyme's activity.[15]

Modern Preclinical Antidepressant Screening: The Forced Swim Test (FST)

Objective: To assess the potential antidepressant efficacy of a compound by measuring its effect on the immobility time of rodents placed in an inescapable water cylinder.

Methodology:

• Animal Model: Mice or rats are commonly used.[21][22][23]

• Apparatus: A transparent cylindrical container filled with water (23-25°C) to a depth where the animal cannot touch the bottom.[23]

• Procedure:

  • On the first day (pre-test session), animals are individually placed in the water-filled cylinder for a 15-minute session.[23]

  • Twenty-four hours later (test session), the animals are administered the test compound or a vehicle control.[23]

  • After a specific pretreatment time, the animals are placed back into the water cylinder for a 5 or 6-minute session.[23][24]

  • The duration of immobility (floating with only minor movements to keep the head above water) is recorded.[24]

• Data Analysis: A statistically significant reduction in immobility time in the drug-treated group compared to the control group is indicative of antidepressant-like activity.[25]

Visualizing the Evolution of Iproniazid Research

The following diagrams, generated using the DOT language, illustrate the progression of our understanding of iproniazid and the methodologies used to evaluate it.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. biopsychiatry.com [biopsychiatry.com]
• 5. benchchem.com [benchchem.com]
• 6. Iproniazid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Model for Hepatotoxicity Studies Based on Primary Human Hepatocyte Cultivation in a Perfused 3D Bioreactor System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacogenetic association between NAT2 gene polymorphisms and isoniazid induced hepatotoxicity: trial sequence meta-analysis as evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacogenomic insights into tuberculosis treatment shows the NAT2 genetic variants linked to hepatotoxicity risk: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NAT2 genotype guided regimen reduces isoniazid-induced liver injury and early treatment failure in the 6-month four-drug standard treatment of tuberculosis: A randomized controlled trial for pharmacogenetics-based therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacogenetics of isoniazid-induced hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. osti.gov [osti.gov]
• 17. Classics in Neuroimaging: Development of PET Imaging Agents for Imaging Monoamine Oxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]
• 20. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. animal.research.wvu.edu [animal.research.wvu.edu]
• 23. scispace.com [scispace.com]
• 24. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 25. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]

Iproniazid vs. SSRIs: A Comparative Analysis of Therapeutic Index

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic index of the monoamine oxidase inhibitor (MAOI) iproniazid (B1672159) and selective serotonin (B10506) reuptake inhibitors (SSRIs), a class of drugs that have largely replaced it. The analysis is supported by preclinical experimental data to offer a clear perspective on the relative safety profiles of these antidepressant classes.

Executive Summary

Iproniazid, a non-selective and irreversible monoamine oxidase inhibitor, was one of the earliest antidepressants.[1][2] However, its clinical use was largely discontinued (B1498344) due to significant hepatotoxicity, suggesting a narrow therapeutic index.[1][3] In contrast, Selective Serotonin Reuptake Inhibitors (SSRIs) are now the most commonly prescribed class of antidepressants due to their improved safety and tolerability profile. This guide delves into the preclinical data that quantitatively supports this shift, focusing on the therapeutic index—a critical measure of a drug's safety margin. The therapeutic index is most commonly calculated as the ratio of the median lethal dose (LD50) to the median effective dose (ED50).[2]

Comparative Therapeutic Index: Preclinical Data

The following table summarizes the oral LD50 and ED50 values for iproniazid and a selection of common SSRIs in rats. The therapeutic index is estimated from these values. It is important to note that these values are derived from animal studies and serve as a preclinical comparison.

Drug	Class	Animal	Oral LD50 (mg/kg)	Oral ED50 (mg/kg) (Forced Swim Test)	Estimated Therapeutic Index (LD50/ED50)
Iproniazid	MAOI	Rat	~478 (predicted)	10	~47.8
Fluoxetine	SSRI	Rat	452	10	45.2
Sertraline	SSRI	Rat	1327 - 1591	10 - 40	33.2 - 159.1
Escitalopram	SSRI	Rat	300 - 2000 (estimated)	10	30 - 200

Note: The LD50 and ED50 values are based on available data from multiple sources and may show some variability. The ED50 values are estimations based on doses demonstrating efficacy in the forced swim test, a common preclinical model for antidepressant activity.

Mechanism of Action: A Tale of Two Pathways

The differing therapeutic indices of iproniazid and SSRIs are rooted in their distinct mechanisms of action.

Iproniazid: As a monoamine oxidase inhibitor, iproniazid non-selectively and irreversibly blocks the action of monoamine oxidase enzymes (MAO-A and MAO-B).[1] These enzymes are responsible for the degradation of key neurotransmitters like serotonin, norepinephrine, and dopamine. By inhibiting MAO, iproniazid leads to a global increase in the synaptic availability of these neurotransmitters.

Iproniazid's Mechanism of Action

SSRIs: Selective Serotonin Reuptake Inhibitors, as their name suggests, have a more targeted mechanism. They specifically block the serotonin transporter (SERT) on the presynaptic neuron.[4][5] This action prevents the reabsorption of serotonin from the synaptic cleft, thereby selectively increasing its concentration and enhancing serotonergic neurotransmission.

SSRI's Mechanism of Action

Experimental Protocols

Determination of Acute Oral Toxicity (LD50)

The LD50 values cited in this guide are primarily determined using methods aligned with the principles of the now-rescinded OECD Test Guideline 401 for Acute Oral Toxicity.[2][6]

Principle: The test substance is administered orally by gavage in graduated doses to several groups of experimental animals (typically rats), with one dose per group. Observations of effects and mortality are made over a 14-day period.

Methodology:

• Animal Selection: Healthy, young adult rats of a single strain are used. Animals are acclimatized to laboratory conditions for at least five days prior to the experiment.

• Housing and Fasting: Animals are housed in standard laboratory conditions. Prior to dosing, animals are fasted overnight to ensure an empty stomach, though water is provided ad libitum.

• Dose Administration: The test substance is administered in a single dose by oral gavage. The volume administered is typically kept constant across all dose levels by varying the concentration of the test substance. A control group receives the vehicle (e.g., water or corn oil) used to dissolve or suspend the test substance.

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Data Analysis: The LD50 is calculated using a statistical method, such as probit analysis, which determines the dose that is lethal to 50% of the test population.

Determination of Antidepressant Efficacy (ED50) using the Forced Swim Test

The ED50 values for antidepressant effect are commonly determined using the Forced Swim Test (FST).[7][8][9]

Principle: The FST is based on the observation that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressant treatment is known to reduce the duration of this immobility.

Methodology:

• Apparatus: A transparent cylindrical container (e.g., 40 cm high, 20 cm in diameter) is filled with water (e.g., to a depth of 30 cm) maintained at a temperature of 23-25°C.

• Procedure:

  • Pre-test Session (Day 1): Rats are individually placed in the cylinder for a 15-minute session. This initial exposure induces a baseline level of immobility.

  • Drug Administration: Following the pre-test, animals are divided into groups and administered different doses of the test compound or a vehicle control.

  • Test Session (Day 2): 24 hours after the pre-test, the rats are again placed in the water-filled cylinder for a 5-minute test session. The session is typically video-recorded for later analysis.

• Behavioral Scoring: The duration of immobility (the time the rat spends floating with only minor movements to keep its head above water) is scored by a trained observer who is blind to the treatment conditions.

• Data Analysis: The ED50 is calculated as the dose of the drug that produces a 50% reduction in the duration of immobility compared to the vehicle-treated control group.

Experimental Workflow for Therapeutic Index Determination

Conclusion

The preclinical data presented in this guide clearly illustrate the superior safety profile of SSRIs compared to the first-generation MAOI, iproniazid. While both classes of drugs demonstrate antidepressant efficacy in animal models, the significantly wider margin between the lethal and effective doses for SSRIs underscores the pharmacological advancements that have led to safer treatment options for depression. The targeted mechanism of action of SSRIs, focusing on the serotonin system, likely contributes to this improved therapeutic index by reducing the widespread physiological effects and potential for toxicity associated with the non-selective inhibition of monoamine oxidase by iproniazid.

References

• 1. Iproniazid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Hepatotoxicity and metabolism of iproniazid and isopropylhydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 9. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Potency of Iproniazid on MAO-A versus MAO-B: A Technical Guide

Iproniazid (B1672159), a hydrazine (B178648) derivative, holds historical significance as one of the pioneering monoamine oxidase inhibitors (MAOIs) utilized in the management of depression.[1][2] Its therapeutic efficacy is derived from its ability to inhibit the two primary isoforms of monoamine oxidase: MAO-A and MAO-B.[1][3] This guide presents a comparative analysis of iproniazid's inhibitory potency against these two enzymes, supported by quantitative data and detailed experimental methodologies for researchers, scientists, and drug development professionals.

Quantitative Comparison of Inhibitory Potency

Iproniazid is characterized as a non-selective inhibitor, indicating that it targets both MAO-A and MAO-B.[1][2][4] The inhibitory strength is commonly expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of an inhibitor required to decrease the enzyme's activity by 50%.[1] It is crucial to recognize that IC50 values can differ across studies due to variations in experimental conditions.[1]

The data consistently shows that iproniazid inhibits both MAO-A and MAO-B with comparable potency, which affirms its non-selective inhibitory profile.[1][5]

Enzyme Isoform	Iproniazid IC50 (µM)
MAO-A	37[1][5][6][7]
MAO-A	6.56[1]
MAO-B	42.5[1][5][6][7]
Total MAO	4.02 ± 0.06[1]

Mechanism of Action and Downstream Effects

MAO-A and MAO-B possess distinct yet overlapping substrate preferences. MAO-A primarily metabolizes serotonin (B10506) and norepinephrine, whereas MAO-B shows a greater affinity for phenylethylamine.[1][3] Both isoforms are capable of metabolizing dopamine.[1][3] Iproniazid functions as an irreversible inhibitor, forming a stable covalent adduct with the FAD cofactor at the enzyme's active site, which leads to permanent inactivation.[7] This inhibition results in an accumulation of monoamine neurotransmitters in the synaptic cleft, a mechanism believed to be central to its antidepressant effects.[1][3][7]

Caption: Role of MAO in neurotransmitter metabolism and its inhibition by iproniazid.

Experimental Protocol: In Vitro MAO Inhibition Assay

The following is a representative fluorometric protocol for determining the IC50 values of iproniazid for MAO-A and MAO-B.

1. Materials and Reagents:

• Enzyme Source: Recombinant human MAO-A and MAO-B enzymes or rat liver mitochondria.[1]

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.4.[6]

• Substrate: A suitable fluorogenic substrate or p-tyramine (a substrate for both MAO-A and MAO-B).[1][8]

• Inhibitor: Iproniazid stock solution and serial dilutions.[1]

• Detection Reagents: Horseradish peroxidase (HRP) and a suitable fluorogenic probe (e.g., Amplex Red) to detect H₂O₂, a byproduct of the MAO-catalyzed reaction.[6]

• Plate: 96-well black plate with a clear bottom.

2. Assay Procedure:

• Reagent Preparation: Prepare working solutions of the MAO enzyme, substrate, iproniazid dilutions, and detection reagents in the assay buffer.[1]

• Enzyme and Inhibitor Pre-incubation:

  • Add a fixed amount of MAO-A or MAO-B enzyme to the wells of the microplate.[1]

  • Add various concentrations of iproniazid to the designated wells. Include a control well with no inhibitor.[1]

  • Incubate the enzyme-inhibitor mixture for 15-30 minutes at 37°C.[1][6]

• Reaction Initiation: Start the enzymatic reaction by adding the substrate to all wells.[1]

• Signal Detection:

  • The H₂O₂ produced by the MAO reaction is used by HRP to oxidize the fluorogenic probe, yielding a fluorescent product.[1][6]

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths over a set time period.[1]

3. Data Analysis:

• Calculate the reaction rate for each inhibitor concentration.[1]

• Determine the percentage of inhibition for each concentration relative to the no-inhibitor control.[1]

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.[1][9]

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Iproniazid - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Iproniazid Phosphate? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Xanthoangelol and 4-Hydroxyderricin Are the Major Active Principles of the Inhibitory Activities against Monoamine Oxidases on Angelica keiskei K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Iproniazid: Replicating Early Antidepressant Findings with Contemporary Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the landmark early clinical findings of iproniazid (B1672159), the first monoamine oxidase inhibitor (MAOI) antidepressant, with the rigorous methodologies and quantitative data generated in contemporary research. By juxtaposing the observational approaches of the 1950s with modern preclinical and clinical research protocols, this document offers a framework for understanding the evolution of antidepressant drug discovery and evaluation.

Historical Context: The Serendipitous Discovery of Iproniazid

Iproniazid was initially developed as a treatment for tuberculosis. However, in the early 1950s, clinicians observed significant mood-elevating side effects in patients receiving the drug.[1] This serendipitous discovery led to its investigation as a treatment for depression. A pivotal 1957 study by Loomer, Saunders, and Kline reported that approximately 70% of patients with depression showed significant improvement with iproniazid treatment, ushering in the era of pharmacological antidepressants.[2] The mechanism of action was later identified as the irreversible inhibition of monoamine oxidase (MAO), an enzyme that breaks down key neurotransmitters like serotonin, norepinephrine, and dopamine.[3] This inhibition leads to increased availability of these neurotransmitters in the brain, which is believed to be the primary driver of its antidepressant effects.[3] However, its use was short-lived due to a high incidence of severe liver toxicity (hepatotoxicity), leading to its withdrawal from the market in many countries.[3]

Data Presentation: A Tale of Two Eras

The following tables summarize the stark contrast between the qualitative observations of early iproniazid studies and the precise, quantitative data generated by modern research methods.

Table 1: Comparison of Early vs. Contemporary Efficacy & Mechanism of Action Data for Iproniazid

Parameter	Early Iproniazid Clinical Findings (1950s)	Contemporary Research Findings
Primary Endpoint	Clinical observation of "significant improvement" in mood and behavior.[2]	Quantifiable reduction in depressive symptoms (e.g., HAM-D, MADRS scores) in clinical trials; decreased immobility time in preclinical models.
Efficacy Data	Approximately 70% of depressed patients showed "significant improvement".[2]	Preclinical: Significant reduction in immobility time in Forced Swim Test and Tail Suspension Test. Clinical: Not applicable as it's not in widespread use.
Mechanism of Action	Postulated to be a "psychic energizer".[2]	Irreversible, non-selective inhibitor of Monoamine Oxidase A (MAO-A) and Monoamine Oxidase B (MAO-B).
Mechanism Data	Based on clinical observation of mood elevation.	In Vitro: IC50 values for MAO-A and MAO-B inhibition.

Table 2: Quantitative Data for Iproniazid in Contemporary In Vitro Assays

Enzyme	Iproniazid IC50 (µM)	Description
MAO-A	~37	The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.
MAO-B	~42.5	A lower IC50 value indicates a more potent inhibitor.

Experimental Protocols: From Observation to Quantification

The evolution of experimental design is evident when comparing the methodologies of the 1950s with today's standardized and validated protocols.

Early Clinical Trial Protocol (deVerteuil & Lehmann, 1958)

The following is a summary of the methodology used in an early therapeutic trial of iproniazid.

• Objective: To assess the therapeutic effect of iproniazid in depressed and apathetic patients.

• Patient Population: 20 female patients at a hospital, diagnosed with various psychiatric disorders including schizophrenia with apathy and "involutional melancholia" (a historical term for depression in later life).

• Methodology:

  • Patients were administered iproniazid orally.

  • Dosage started at 50 mg three times a day and was adjusted based on patient response and side effects.

  • The duration of the trial was several weeks.

  • Assessment of improvement was based on clinical observation of changes in mood, behavior, and social interaction. There were no standardized rating scales used.

  • Observed effects included increased animation, sociability, and in some cases, a return to previous levels of functioning.

• Data Analysis: The results were reported as qualitative descriptions of patient improvement (e.g., "much improved," "unimproved"). No formal statistical analysis was performed.

Contemporary Experimental Protocols

Modern antidepressant research employs a battery of highly specific and quantitative in vitro and in vivo assays before a compound can be considered for human clinical trials.

1. In Vitro MAO-A and MAO-B Inhibition Assay

• Objective: To determine the potency and selectivity of a compound to inhibit the two major isoforms of the MAO enzyme.

• Methodology:

  • Enzyme Source: Recombinant human MAO-A and MAO-B enzymes are used for consistency and to avoid confounding factors from tissue preparations.

  • Substrate: A fluorescent or chromogenic substrate that is metabolized by MAO is used. The rate of product formation is proportional to enzyme activity.

  • Procedure: The test compound is incubated with the MAO-A or MAO-B enzyme at various concentrations. The substrate is then added to initiate the enzymatic reaction. The fluorescence or absorbance of the product is measured over time using a plate reader.

• Data Analysis: The rate of reaction is calculated for each concentration of the test compound. The half-maximal inhibitory concentration (IC50) is determined by plotting the percent inhibition against the log concentration of the compound. The IC50 value represents the concentration of the drug required to inhibit 50% of the enzyme's activity.

2. Forced Swim Test (FST) - Preclinical In Vivo Model

• Objective: To assess the potential antidepressant efficacy of a compound by measuring its effect on the immobility time of rodents placed in an inescapable water cylinder.

• Methodology:

  • Animal Model: Mice or rats are commonly used.

  • Procedure: The animal is placed in a cylinder filled with water from which it cannot escape. The duration of the test is typically 6 minutes. The animal will initially try to escape but will eventually adopt an immobile posture, making only the movements necessary to keep its head above water.

  • Drug Administration: The test compound or a vehicle control is administered to the animals at a specific time before the test.

• Data Analysis: The total time spent immobile is recorded. A statistically significant decrease in immobility time in the drug-treated group compared to the vehicle-treated control group is indicative of antidepressant-like activity.

3. Tail Suspension Test (TST) - Preclinical In Vivo Model

• Objective: To evaluate the antidepressant potential of a compound by measuring its effect on the immobility of mice when suspended by their tails.

• Methodology:

  • Animal Model: This test is primarily used with mice.

  • Procedure: The mouse is suspended by its tail using adhesive tape, in a position where it cannot escape or hold onto any surfaces. The test typically lasts for 6 minutes. Similar to the FST, the mouse will initially struggle and then become immobile.

  • Drug Administration: The test compound or a vehicle control is administered prior to the test.

• Data Analysis: The duration of immobility is measured. A significant reduction in immobility time in the drug-treated group compared to the control group suggests antidepressant-like effects.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathway of iproniazid and the workflows of both historical and contemporary research methodologies.

Caption: Iproniazid's Mechanism of Action.

Caption: Evolution of Antidepressant Research Workflows.

Conclusion

The journey of iproniazid from a tuberculosis treatment to the first recognized antidepressant highlights the role of serendipity in drug discovery. While the early clinical findings were groundbreaking, they lacked the methodological rigor and quantitative precision that are the hallmarks of contemporary research. Modern in vitro and in vivo assays provide a much deeper and more nuanced understanding of a compound's pharmacological profile, efficacy, and safety. This comparative guide illustrates the significant advancements in psychiatric drug development, moving from broad clinical observations to a data-driven, mechanism-based approach. By understanding the evolution of these research methodologies, scientists and drug development professionals can better appreciate the stringent standards required for bringing new and improved antidepressant therapies to patients.

References

• 1. The Psychic Energizer!: The Serendipitous Discovery of the First Antidepressant | Discover Magazine [discovermagazine.com]
• 2. researchgate.net [researchgate.net]
• 3. Iproniazid - Wikipedia [en.wikipedia.org]

A Comparative Guide to Iproniazid and Moclobemide: Unraveling Irreversible and Reversible MAOIs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of iproniazid (B1672159), a classic irreversible monoamine oxidase inhibitor (MAOI), and moclobemide (B1677376), a modern reversible inhibitor of monoamine oxidase A (RIMA). By examining their distinct pharmacological profiles, supported by experimental data and detailed methodologies, this document aims to offer a clear understanding of their mechanisms, efficacy, safety, and pharmacokinetic properties.

Mechanism of Action: A Tale of Two Inhibition Strategies

The fundamental difference between iproniazid and moclobemide lies in their interaction with the monoamine oxidase (MAO) enzyme. Iproniazid is a non-selective and irreversible inhibitor of both MAO-A and MAO-B, while moclobemide is a selective and reversible inhibitor of MAO-A.

Iproniazid's Irreversible Inhibition: Iproniazid itself is a prodrug that is metabolized in the body to a reactive intermediate, isopropylhydrazine.[1] This metabolite then forms a stable, covalent bond with the flavin adenine (B156593) dinucleotide (FAD) cofactor at the active site of the MAO enzyme.[1] This covalent modification permanently inactivates the enzyme.[1] Restoration of MAO activity is a slow process that requires the synthesis of new enzyme molecules.[1]

Moclobemide's Reversible Inhibition: In contrast, moclobemide binds to MAO-A in a reversible, competitive manner.[2] This means that moclobemide and the natural substrates of MAO-A (like serotonin (B10506) and norepinephrine) compete for the same active site. The binding is transient, and the inhibitor can dissociate from the enzyme, allowing it to regain its function.[3] This reversibility has significant implications for the drug's safety profile, particularly concerning interactions with dietary tyramine (B21549).[3]

Caption: Mechanisms of MAO inhibition by iproniazid and moclobemide.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key quantitative data for iproniazid and moclobemide, providing a clear comparison of their pharmacological and clinical properties.

Table 1: In Vitro Inhibitory Activity

Inhibitor	Target	IC50 / Ki	Type of Inhibition
Iproniazid	MAO-A	IC50: 6.56 - 37 µM[4]	Irreversible, Non-selective
MAO-B	IC50: 42.5 µM[5]
Moclobemide	MAO-A	IC50: 6.061 µM[6]	Reversible, Selective
MAO-B	IC50: >1000 µM[7]

Table 2: Pharmacokinetic Parameters in Humans

Parameter	Iproniazid	Moclobemide
Bioavailability	~100%[8]	55-95% (increases with repeated administration)[9]
Protein Binding	Data not readily available	~50%[9]
Metabolism	Hepatic; hydrolysis to isopropylhydrazine and isonicotinic acid[8]	Hepatic; primarily by CYP2C19 and CYP2D6[9]
Elimination Half-life	Data highly variable and limited due to early withdrawal	1-2 hours (4 hours in the elderly)[9]
Excretion	Primarily renal[8]	Primarily renal (<1% as unchanged drug)[9]

Table 3: Clinical Efficacy and Safety Profile

Parameter	Iproniazid	Moclobemide
Primary Indication	Depression (historically)[8]	Major Depressive Disorder, Social Anxiety[9]
Efficacy	Effective, but use discontinued (B1498344) due to toxicity[8]	Comparable efficacy to TCAs and SSRIs[10][11]
"Cheese Effect" Risk	High; significant hypertensive crisis with tyramine	Very low; tyramine can displace moclobemide from MAO-A[3]
Hepatotoxicity	Significant risk of liver damage[8]	No evidence of hepatotoxicity[3]
Common Adverse Effects	Dizziness, drowsiness, headaches, ataxia, hepatotoxicity[8]	Dry mouth, blurred vision, nausea, insomnia[10]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to allow for replication and further investigation.

Determining MAO Inhibitory Activity (IC50)

This protocol describes a common spectrophotometric method for determining the half-maximal inhibitory concentration (IC50) of a compound against MAO-A and MAO-B.

Principle: This assay utilizes kynuramine (B1673886) as a non-selective substrate for both MAO-A and MAO-B. The enzymatic deamination of kynuramine produces an unstable aldehyde intermediate, which spontaneously cyclizes to form 4-hydroxyquinoline (B1666331). The formation of 4-hydroxyquinoline can be monitored by measuring the increase in absorbance at 314 nm.[12]

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine dihydrobromide

• Test inhibitor (Iproniazid or Moclobemide)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Selective inhibitors for control experiments (Clorgyline for MAO-A, Selegiline for MAO-B)

• 96-well UV-transparent microplate

• Spectrophotometric microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of the test inhibitor and kynuramine in the appropriate solvent (e.g., DMSO for inhibitors, water for kynuramine). Create a series of dilutions of the test inhibitor in potassium phosphate buffer.

• Enzyme Preparation: Dilute the recombinant MAO-A or MAO-B enzyme to the desired concentration in potassium phosphate buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Potassium phosphate buffer

  • A range of concentrations of the test inhibitor

  • MAO-A or MAO-B enzyme solution

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add kynuramine solution to each well to start the reaction.

• Measurement: Immediately place the plate in the microplate reader and measure the absorbance at 314 nm every minute for 20-30 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to a control with no inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Experimental workflow for determining MAO inhibitor IC50.

Determining Reversibility of MAO Inhibition by Dialysis

This protocol is used to distinguish between reversible and irreversible inhibitors.

Principle: This method relies on the principle that a reversible inhibitor, which is in equilibrium with the enzyme, will dissociate and be removed during dialysis, leading to the recovery of enzyme activity. An irreversible inhibitor, which is covalently bound, will remain attached to the enzyme, and thus, no significant recovery of enzyme activity will be observed.

Materials:

• MAO enzyme source (e.g., rat liver mitochondria)

• Test inhibitor (Iproniazid or Moclobemide)

• Dialysis tubing (with an appropriate molecular weight cutoff)

• Large volume of dialysis buffer (e.g., potassium phosphate buffer, pH 7.4)

• Reagents for MAO activity assay (as described in section 3.1)

Procedure:

• Incubation: Incubate the MAO enzyme preparation with a high concentration (e.g., 10x IC50) of the test inhibitor or vehicle control for 60 minutes at 37°C to ensure binding.

• Dialysis:

  • Place the enzyme-inhibitor mixture into a dialysis bag.

  • Dialyze against a large volume of cold (4°C) dialysis buffer for an extended period (e.g., 24 hours), with several buffer changes to ensure complete removal of the unbound inhibitor.

• Activity Assay: After dialysis, measure the MAO activity of the samples that were incubated with the inhibitor and the vehicle control using the protocol described in section 3.1.

• Data Analysis:

  • Compare the enzyme activity of the inhibitor-treated sample to the vehicle-treated control sample.

  • Expected Results:

    • Reversible Inhibitor (Moclobemide): Significant recovery of enzyme activity is expected.

    • Irreversible Inhibitor (Iproniazid): Little to no recovery of enzyme activity will be observed.

Metabolic Pathways

The metabolism of iproniazid and moclobemide dictates their safety and duration of action.

Iproniazid Metabolism: Iproniazid is primarily hydrolyzed to isonicotinic acid and isopropylhydrazine.[8] The latter is then oxidized by cytochrome P450 enzymes to a reactive isopropyl radical, which is responsible for the covalent binding to liver macromolecules and subsequent hepatotoxicity.[8]

Moclobemide Metabolism: Moclobemide is extensively metabolized in the liver, primarily through oxidation of the morpholine (B109124) ring, by CYP2C19 and CYP2D6.[9] Less than 1% of the drug is excreted unchanged.[9] Its metabolites are largely inactive and are not associated with hepatotoxicity.[3]

Caption: Metabolic pathways of iproniazid and moclobemide.

Conclusion

Iproniazid and moclobemide represent two distinct generations of monoamine oxidase inhibitors. Iproniazid, as a non-selective, irreversible MAOI, demonstrates the potent antidepressant effects that can be achieved through this mechanism but also highlights the significant safety concerns, including hepatotoxicity and the "cheese effect," which have led to its clinical discontinuation in most parts of the world.[8]

Moclobemide, on the other hand, exemplifies the progress in drug development through its selective and reversible inhibition of MAO-A. This targeted approach maintains comparable antidepressant efficacy to older MAOIs and other antidepressant classes while dramatically improving the safety profile.[10][11] The reversibility of its binding minimizes the risk of hypertensive crises, and its chemical structure avoids the formation of hepatotoxic metabolites.[3]

For researchers and drug development professionals, the comparison of iproniazid and moclobemide serves as a compelling case study in the importance of understanding drug-enzyme interactions, metabolic pathways, and the clinical implications of reversible versus irreversible inhibition. This knowledge is crucial for the design of safer and more effective therapies targeting monoamine oxidase and other enzyme systems.

References

• 1. Disposition kinetics of moclobemide, a monoamine oxidase-A enzyme inhibitor: single and multiple dosing in normal subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Some plasma pharmacokinetic parameters of isoniazid in the presence of a fluoroquinolone antibacterial agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preclinical profiles of the novel reversible MAO-A inhibitors, moclobemide and brofaromine, in comparison with irreversible MAO inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Xanthoangelol and 4-Hydroxyderricin Are the Major Active Principles of the Inhibitory Activities against Monoamine Oxidases on Angelica keiskei K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. Iproniazid - Wikipedia [en.wikipedia.org]
• 9. Moclobemide - Wikipedia [en.wikipedia.org]
• 10. Comparison of the efficacy and safety of moclobemide and imipramine in the treatment of depression in Indian patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Moclobemide: Therapeutic Use and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assay in Summary_ki [bdb99.ucsd.edu]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Iproniazid

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of iproniazid (B1672159), a non-selective, irreversible monoamine oxidase inhibitor (MAOI) of the hydrazine (B178648) class. Adherence to these procedures is vital to mitigate health risks, including potential hepatotoxicity, and prevent environmental contamination.

Iproniazid and materials contaminated with it are classified as hazardous pharmaceutical waste and require stringent disposal methods. The following step-by-step guidance, compiled from safety data sheets and hazardous waste management protocols, outlines the approved procedures for the disposal of iproniazid.

Operational Disposal Plan

Personnel handling iproniazid waste must be trained in hazardous waste management and equipped with appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.

Step 1: Segregation and Collection

• Immediately segregate all iproniazid waste from other laboratory waste streams. This includes:

  • Unused or expired iproniazid.

  • Contaminated labware (e.g., vials, syringes, pipettes, and gloves).

  • Spill cleanup materials.

• Collect this waste in a dedicated, clearly labeled, leak-proof hazardous waste container.[1]

Step 2: Container Specifications

• Use a black hazardous waste container specifically designated for "HAZARDOUS DRUG WASTE ONLY" to distinguish it from other waste.[1]

• The container must be chemically compatible with iproniazid and able to be securely closed to prevent leaks.[2][3][4] Glass or high-density polyethylene (B3416737) (HDPE) containers are generally suitable.

• Ensure the container is labeled with the words "Hazardous Waste" and identifies the contents, including "Iproniazid".[5][6]

Step 3: Secure Storage

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated area.

• The storage area should be away from incompatible materials, particularly oxidizing agents.[1]

• To prevent chemical degradation, the storage area should be cool and dark.[1]

Step 4: Professional Disposal

• Iproniazid waste must be disposed of through a licensed hazardous waste management company.[1]

• Do not dispose of iproniazid in standard laboratory trash or down the drain.[1]

Data Presentation: Iproniazid Disposal Parameters

Parameter	Specification	Source
Waste Classification	Hazardous Pharmaceutical Waste	[1]
EPA Hazardous Waste Code	Likely falls under P or U-listed wastes depending on concentration and formulation. A specific code should be determined by a certified waste disposal professional based on the waste profile.	[7][8]
Primary Disposal Method	High-Temperature Incineration	[1]
Alternative Disposal Method	Chemical Oxidation/Neutralization (for dilute hydrazine derivatives, with caution)	[9]
Container Color	Black	[1]
Container Labeling	"HAZARDOUS DRUG WASTE ONLY", Contents ("Iproniazid"), "Hazardous Waste"	[1][5][6]
Container Type	Leak-proof, with a secure lid. Chemically compatible material (e.g., glass, HDPE).	[2][3][4]

Experimental Protocols for Disposal

The following protocols are for informational purposes and are to be carried out by licensed and trained hazardous waste disposal professionals in permitted facilities.

1. High-Temperature Incineration (Preferred Method)

This method ensures the complete destruction of the iproniazid molecule.

• Preparation: The iproniazid waste may be dissolved or mixed with a combustible solvent to facilitate complete combustion.

• Incineration: The mixture is burned in a chemical incinerator at temperatures typically exceeding 850°C, equipped with an afterburner and a scrubber system.[10] This ensures the destruction of the active compound and the neutralization of harmful flue gases.

2. Chemical Oxidation/Neutralization (Alternative for Hydrazine Derivatives)

This method should be approached with caution due to the potential for producing toxic byproducts and should only be performed by trained professionals.[1] This is more applicable to the hydrazine moiety of iproniazid.

• Dilution: The hydrazine-containing waste must be diluted with water to a concentration of 5% or less.[9]

• Neutralization: An equal volume of a 5% aqueous solution of calcium hypochlorite (B82951) or a dilute solution of hydrogen peroxide can be added.[9] The reaction should be monitored to ensure complete neutralization. A slight excess of the neutralizing agent is recommended.[9] The addition of a copper sulfate (B86663) catalyst can accelerate the reaction with hydrogen peroxide.[9]

• Verification: The treated solution should be tested to confirm the complete destruction of the hydrazine component before further disposal in accordance with local regulations.

Mandatory Visualization: Iproniazid Disposal Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. 8.3.4 Hazardous Waste Containers | UMN University Health & Safety [hsrm.umn.edu]
• 3. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 4. Chemical Waste Containers | Environment, Health & Safety [ehs.ucla.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. 10.1 Hazardous Chemical Waste Container Requirements | Environment, Health and Safety [ehs.cornell.edu]
• 7. epa.gov [epa.gov]
• 8. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 9. arxada.com [arxada.com]
• 10. iwaste.epa.gov [iwaste.epa.gov]